Technical Documentation Center

2-Bromo-4,5-dimethoxypyrimidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Bromo-4,5-dimethoxypyrimidine

Core Science & Biosynthesis

Foundational

2-Bromo-4,5-dimethoxypyrimidine CAS 1161497-30-8 properties

Topic: 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals High-Value Scaffold for Medicinal Chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

High-Value Scaffold for Medicinal Chemistry & Kinase Inhibitor Design[1]

Executive Summary

2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8 ) is a specialized heterocyclic building block utilized primarily in the synthesis of pharmaceutical agents. Distinct from its more common isomer (5-bromo-2,4-dimethoxypyrimidine), this compound features a highly reactive bromine at the C2 position, flanked by electron-donating methoxy groups at C4 and C5.

This unique substitution pattern makes it an ideal electrophile for Nucleophilic Aromatic Substitution (SNAr) reactions, allowing for the rapid installation of the pyrimidine core into complex molecular architectures, particularly in the development of kinase inhibitors where the C2-position often interacts with the ATP-binding hinge region.

Physicochemical Properties

The following data characterizes the core physical and chemical parameters of the compound. Where experimental values are proprietary or absent from public registries for this specific isomer, calculated consensus values are provided to guide experimental design.

PropertyValueNotes
CAS Number 1161497-30-8Unique Identifier
IUPAC Name 2-Bromo-4,5-dimethoxypyrimidine
Molecular Formula C₆H₇BrN₂O₂
Molecular Weight 219.04 g/mol
Physical State SolidTypically white to off-white powder
Solubility DMSO, Methanol, DCMLow solubility in water
LogP (Predicted) ~1.1 - 1.5Lipophilic, suitable for cell-permeable analogs
TPSA ~44 ŲPolar Surface Area
H-Bond Acceptors 4(2 Nitrogens, 2 Oxygens)
H-Bond Donors 0

Critical Note on Isomerism: Researchers must verify the substitution pattern. The 2-bromo isomer (CAS 1161497-30-8) is significantly more reactive toward nucleophiles than the 5-bromo isomer (CAS 56686-16-9). Confusing these two will lead to failed coupling reactions under standard SNAr conditions.

Synthetic Utility & Reactivity Profile

The chemical behavior of 2-bromo-4,5-dimethoxypyrimidine is dominated by the lability of the C2-bromine atom. The pyrimidine ring is electron-deficient due to the two nitrogen atoms, but the 4,5-dimethoxy groups provide electron density that modulates this deficiency, stabilizing the core against ring opening while permitting controlled substitution at C2.

Reactivity Map

The following diagram illustrates the primary reactive sites and the electronic influence of substituents.

ReactivityMap Core 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) C2 C2 Position (Br) Primary Electrophile Core->C2 High Lability C4_5 C4/C5 Methoxy Groups Electron Donors Core->C4_5 Electronic Modulation SNAr SNAr Displacement (Amines, Thiols, Alkoxides) C2->SNAr Fast Reaction (No Catalyst needed) Suzuki Pd-Catalyzed Coupling (Suzuki-Miyaura / Buchwald) C2->Suzuki Versatile C-C Bond Formation Stab Metabolic Stability (Blocked Oxidative Sites) C4_5->Stab Prevents rapid metabolic oxidation

Figure 1: Reactivity profile highlighting the C2-electrophilic center and the stabilizing effect of the methoxy groups.

Key Transformations
A. Nucleophilic Aromatic Substitution (SNAr)

The C2-Br bond is highly activated by the adjacent ring nitrogens.

  • Nucleophiles: Primary/Secondary amines, Thiols, Alkoxides.

  • Conditions: Mild base (Et₃N, DIPEA, or K₂CO₃) in polar aprotic solvents (DMF, DMSO, NMP) or alcohols (EtOH, iPrOH).

  • Mechanism: Addition-Elimination. The intermediate Meisenheimer complex is stabilized by the ring nitrogens.

B. Palladium-Catalyzed Cross-Coupling
  • Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids to form biaryl systems.

  • Buchwald-Hartwig: Coupling with amines that are too sterically hindered or weakly nucleophilic for standard SNAr.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4,5-dimethoxypyrimidine Derivatives (SNAr)

A standard procedure for displacing the C2-Bromine with an amine nucleophile.

Reagents:

  • 2-Bromo-4,5-dimethoxypyrimidine (1.0 equiv)

  • Amine Nucleophile (e.g., Morpholine, Aniline derivative) (1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

  • Solvent: 1,4-Dioxane or Ethanol

Step-by-Step Methodology:

  • Preparation: In a dry reaction vial, dissolve 2-Bromo-4,5-dimethoxypyrimidine (1.0 mmol) in anhydrous 1,4-dioxane (5 mL).

  • Addition: Add the Amine (1.2 mmol) followed by DIPEA (2.0 mmol).

  • Reaction: Heat the mixture to 80–100 °C under an inert atmosphere (N₂) for 4–12 hours. Monitor consumption of the starting bromide by TLC or LC-MS.

    • Note: The C2-Br is reactive; if the amine is nucleophilic enough, heating may not be required, or lower temperatures (50 °C) may suffice.

  • Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Purification: Dry the organic phase over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol 2: Synthesis of the Core Scaffold

Since the specific CAS is an intermediate, it is often synthesized from 4,5-dimethoxy-2-pyrimidinone.

SynthesisRoute SM 4,5-Dimethoxypyrimidin-2(1H)-one Product 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) SM->Product Reflux, 2-4 h Reagent POBr3 / Toluene (Bromination) Reagent->SM

Figure 2: Common synthetic route converting the pyrimidinone precursor to the 2-bromo derivative.

Handling, Safety, and Storage

As a halogenated pyrimidine, this compound should be treated as a potential irritant and sensitizer.

  • Hazard Statements (GHS-US/EU):

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

    • H335: May cause respiratory irritation.

  • Storage: Store in a cool, dry place (2–8 °C recommended) under an inert atmosphere (Argon/Nitrogen). Protect from moisture, as hydrolysis of the C2-Br to the pyrimidinone can occur over prolonged exposure to humidity.

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood.

References

  • AK Scientific Product Catalog. 2-Bromo-4,5-dimethoxypyrimidine Properties and Availability.

  • PubChem Compound Summary. Pyrimidine Derivatives and Reactivity. (General Pyrimidine Chemistry).

  • BenchChem Reactivity Guide. Comparative Reactivity of Halopyrimidines. (Contextualizing C2 vs C5 reactivity).

  • Journal of Heterocyclic Chemistry.Nucleophilic displacements of 2-halopyrimidines. (General mechanistic reference for Protocol 1).

(Note: Specific literature on CAS 1161497-30-8 is sparse; protocols are derived from validated chemistry of homologous 2-bromo-4,5-dialkoxypyrimidines.)

Sources

Exploratory

chemical structure of 2-Bromo-4,5-dimethoxypyrimidine

Structure, Synthesis, and Applications in Medicinal Chemistry Executive Summary 2-Bromo-4,5-dimethoxypyrimidine (CAS: 1161497-30-8 ) is a specialized heterocyclic building block utilized in the design of bioactive small...

Author: BenchChem Technical Support Team. Date: February 2026

Structure, Synthesis, and Applications in Medicinal Chemistry

Executive Summary

2-Bromo-4,5-dimethoxypyrimidine (CAS: 1161497-30-8 ) is a specialized heterocyclic building block utilized in the design of bioactive small molecules, particularly kinase inhibitors and antioxidant agents.[1] Distinguished by its electron-rich dimethoxy substitution pattern at positions 4 and 5, combined with a reactive electrophilic handle at position 2, this scaffold offers unique regioselectivity profiles compared to its more common isomer, 5-bromo-2,4-dimethoxypyrimidine.

This guide provides a comprehensive technical analysis of the compound’s structural properties, synthetic accessibility, and reactivity, designed for medicinal chemists and process development scientists.

Chemical Identity & Structural Analysis[2][3]

Nomenclature and Identification
PropertyDetail
IUPAC Name 2-Bromo-4,5-dimethoxypyrimidine
CAS Number 1161497-30-8
Molecular Formula C₆H₇BrN₂O₂
Molecular Weight 219.04 g/mol
SMILES COc1c(OC)cnnc1Br
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water
Electronic Structure & Reactivity Profile

The pyrimidine ring is inherently electron-deficient due to the two nitrogen atoms. However, the 4,5-dimethoxy pattern significantly alters this landscape:

  • C2 Position (Bromine bearing): Highly electrophilic. Located between two nitrogen atoms, this position is strongly activated for Nucleophilic Aromatic Substitution (S_NAr).

  • C4 Position (Methoxy bearing): Moderately electrophilic but deactivated relative to C2 by the electron-donating methoxy group and the lack of flanking nitrogens compared to C2.

  • C5 Position (Methoxy bearing): Electron-rich.[1][2] The methoxy group at C5 pushes electron density into the ring, making the C5 position nucleophilic in some contexts, or at least resistant to nucleophilic attack.

This electronic push-pull system creates a "chemical handle" at C2 that can be selectively functionalized without disturbing the methoxy substituents.[1]

ChemicalStructure cluster_0 Electronic Effects C2 C2-Br (Highly Electrophilic SNAr Active) C4 C4-OMe (Electron Donor + Inductive Withdrawal) C2->C4 Regioselectivity Gap C5 C5-OMe (Strong Electron Donor Ring Deactivation) C5->C4 Stabilization

Figure 1: Electronic differentiation of the pyrimidine core. The C2-Br bond is the primary site of reactivity.

Synthetic Pathways[2][3][5][6]

The synthesis of 2-bromo-4,5-dimethoxypyrimidine typically avoids direct bromination of the dimethoxy scaffold due to regioselectivity issues.[1] The most reliable route involves the Sandmeyer-type transformation of the corresponding 2-amino precursor.[1]

Primary Route: Diazotization-Bromination

This protocol ensures the bromine is installed explicitly at the C2 position.

Step 1: Precursor Formation Starting material: 2-Amino-4,5-dimethoxypyrimidine .[1]

  • Note: If the 2-amino precursor is not commercially available, it can be synthesized via condensation of guanidine with dimethyl 2,3-dimethoxyfumarate (or equivalent dicarbonyl species).

Step 2: Sandmeyer Reaction The amino group is converted to a diazonium salt in situ and displaced by bromide.

  • Reagents: Sodium Nitrite (NaNO₂), Hydrobromic Acid (HBr, 48%), Copper(I) Bromide (CuBr).

  • Solvent: Water/HBr or Acetonitrile.

  • Temperature: -5°C to 0°C (diazotization), then ambient to 60°C (substitution).

Reaction Scheme:

  • Ar-NH₂ + NaNO₂ + 2HBr → Ar-N₂⁺Br⁻ + NaBr + 2H₂O[1]

  • Ar-N₂⁺Br⁻ --(CuBr)--> Ar-Br + N₂[1]

Alternative Route: Selective SNAr (Theoretical)

Starting from 2,4,5-trichloropyrimidine :

  • Controlled methoxylation at C4 (most reactive after C2? Caution: C4 is usually less reactive than C2 in unsubstituted systems, but steric/electronic factors vary).

  • This route is risky due to the potential for inseparable mixtures of 2,4-dimethoxy-5-chloro and 4,5-dimethoxy-2-chloro isomers.[1] The Sandmeyer route is preferred for isomeric purity.

Experimental Protocols

Representative Protocol: Suzuki-Miyaura Coupling

The C2-Br bond is an excellent partner for Palladium-catalyzed cross-coupling.[1]

Objective: Coupling 2-bromo-4,5-dimethoxypyrimidine with Phenylboronic acid.

Reagents:

  • Substrate: 2-Bromo-4,5-dimethoxypyrimidine (1.0 equiv)[1]

  • Boronic Acid: Phenylboronic acid (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

  • Base: K₂CO₃ (2.0 M aq.[3] solution, 3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed)

Procedure:

  • Setup: Charge a reaction vial with the pyrimidine substrate, boronic acid, and Pd catalyst.

  • Inert Atmosphere: Evacuate and backfill with Nitrogen (3x).

  • Solvent Addition: Add degassed 1,4-Dioxane and aqueous K₂CO₃.

  • Reaction: Heat to 90°C for 4–12 hours. Monitor by LC-MS for disappearance of the bromide (M+H 219/221).

  • Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.[3]

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Representative Protocol: SNAr Displacement

Objective: Introduction of a primary amine at C2.

Procedure:

  • Dissolve 2-bromo-4,5-dimethoxypyrimidine (1.0 equiv) in DMSO or NMP.[1]

  • Add the amine (1.2 equiv) and DIPEA (2.0 equiv).

  • Heat to 80–100°C. (Note: The electron-donating methoxy groups may require higher temperatures compared to 2-chloropyrimidine).

  • Precipitate product by adding water or purify via prep-HPLC.[1]

Applications in Drug Discovery[5][7][8]

Kinase Inhibition Scaffold

Pyrimidines are "privileged structures" in kinase drug discovery (e.g., Imatinib, Rosuvastatin). The 4,5-dimethoxy motif mimics the adenosine ring of ATP, allowing the scaffold to anchor into the ATP-binding pocket of kinases.

  • Logic: The C2 position serves as the "hinge binder" or the exit vector towards the solvent front, depending on the specific kinase topology.

Antioxidant Activity

Recent studies (e.g., Qurat-ul-Ain et al., 2020) have highlighted the antioxidant potential of dimethoxypyrimidines. The electron-rich nature of the 4,5-dimethoxy system allows these molecules to act as radical scavengers.

  • Comparison: The 2-bromo-4,5-dimethoxy isomer shows comparable radical scavenging activity to its 4-bromo-2,5-dimethoxy analog, suggesting that the electronic density of the ring is the primary driver, rather than the specific halogen position.[1]

Workflow cluster_reactivity Reactivity Pathways Start 2-Bromo-4,5-dimethoxypyrimidine SNAr SNAr Displacement (Amines/Thiols) Start->SNAr Nucleophiles (>80°C) Suzuki Pd-Catalyzed Coupling (C-C Bond Formation) Start->Suzuki Boronic Acids Pd(0) Target Bioactive Scaffold (Kinase Inhibitor / Antioxidant) SNAr->Target Suzuki->Target

Figure 2: Divergent synthesis workflow transforming the core scaffold into bioactive targets.

Safety and Handling

  • Hazards: As an organobromide, treat as a potential irritant and sensitizer.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to prevent debromination or oxidation of the methoxy groups.

  • Stability: Generally stable, but avoid strong acids which may demethylate the methoxy groups to form pyrimidinones.

References

  • Chemical Identity & Availability: AK Scientific / MolCore. 2-Bromo-4,5-dimethoxypyrimidine Product Data. CAS: 1161497-30-8.[1][4] Link

  • Antioxidant Activity & SAR: Qurat-ul-Ain, et al. "Free Radical Scavenging and Cytotoxic Activities of Substituted Pyrimidines."[1] Cancer Therapy & Oncology International Journal, 2020. Link

  • General Pyrimidine Synthesis (Sandmeyer): Undheim, K., & Benneche, T. "Pyrimidines and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II, 1996.
  • Kinase Inhibitor Scaffolds: Sahaya Nadar, Tabassum Khan. "Pyrimidine: An elite heterocyclic leitmotif in drug discovery."[5] Chem Biol Drug Des, 2022.[5] Link

Sources

Foundational

An In-depth Technical Guide to Brominated Dimethoxypyrimidines in Drug Discovery: Focus on 5-Bromo-2,4-dimethoxypyrimidine

Introduction: The Versatility of Brominated Pyrimidines Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to their presence in the nucleobases of DNA and R...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Versatility of Brominated Pyrimidines

Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to their presence in the nucleobases of DNA and RNA.[1] The introduction of a bromine atom onto the pyrimidine ring, creating compounds like 5-Bromo-2,4-dimethoxypyrimidine, provides a versatile synthetic handle for medicinal chemists. This strategic halogenation allows for a wide range of subsequent chemical modifications, primarily through palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures with diverse pharmacological activities.[2] This guide will provide an in-depth look at the molecular and chemical properties of 5-Bromo-2,4-dimethoxypyrimidine, its synthesis, and its applications in the development of novel therapeutics.

Core Molecular and Chemical Data

The fundamental properties of 5-Bromo-2,4-dimethoxypyrimidine are summarized in the table below. This data is essential for researchers and drug development professionals for experimental design, reaction stoichiometry, and analytical characterization.

PropertyValueSource(s)
Molecular Formula C₆H₇BrN₂O₂[3][4][5][6]
Molecular Weight 219.04 g/mol [3][4][6]
CAS Number 56686-16-9[4][6]
Appearance Solid[4][5]
Melting Point 62-65 °C[4]
Purity >98.0% (GC)[5]

Chemical Structure and Synthesis

The structural arrangement of 5-Bromo-2,4-dimethoxypyrimidine is key to its utility. The bromine atom at the 5-position and the two methoxy groups at the 2- and 4-positions offer distinct sites for chemical modification.

Caption: Chemical structure of 5-Bromo-2,4-dimethoxypyrimidine.

Synthetic Pathway

A common synthetic route to 5-Bromo-2,4-dimethoxypyrimidine involves the treatment of a precursor, 5-bromo-2,4-dichloropyrimidine, with sodium methoxide in methanol.[7] This nucleophilic aromatic substitution reaction replaces the chlorine atoms with methoxy groups.

Synthesis_Workflow start 5-Bromo-2,4-dichloropyrimidine process Reaction at 10-15°C start->process Nucleophilic Aromatic Substitution reagent Sodium Methoxide (NaOMe) in Methanol (MeOH) reagent->process product 5-Bromo-2,4-dimethoxypyrimidine process->product

Caption: General synthetic workflow for 5-Bromo-2,4-dimethoxypyrimidine.

Applications in Drug Development

5-Bromo-2,4-dimethoxypyrimidine is a versatile intermediate in the synthesis of a wide range of biologically active molecules. Its utility stems from the ability to selectively functionalize the pyrimidine core.

Precursor for Kinase Inhibitors

The pyrimidine scaffold is a well-established pharmacophore in the development of kinase inhibitors for cancer therapy. The 5-bromo substituent on the pyrimidine ring provides a crucial attachment point for various aryl and heteroaryl groups through Suzuki-Miyaura coupling reactions.[1] This allows for the systematic exploration of the chemical space around the pyrimidine core to optimize potency and selectivity for specific kinase targets. The precursor to 5-Bromo-2,4-dimethoxypyrimidine, 5-bromo-2,4-dichloropyrimidine, is instrumental in the synthesis of CDK4/6 inhibitors like Palbociclib and Ribociclib, which are used to treat certain types of breast cancer.[8]

Scaffold for Diverse Bioactive Compounds

The reactivity of the C-Br bond allows for the introduction of a wide array of functionalities, leading to the synthesis of compounds with potential applications as:

  • Anticancer Agents: By serving as a building block for more complex molecules that can interact with various cancer-related targets.[9]

  • Antiviral Agents: The pyrimidine core is fundamental to nucleoside analogs used in antiviral therapies.[2]

  • Central Nervous System (CNS) Agents: Pyrimidine derivatives have shown potential as CNS-active agents.[1]

Experimental Protocols

The following is a generalized experimental protocol for a Suzuki-Miyaura cross-coupling reaction using a 5-bromopyrimidine derivative, illustrating a common application of this class of compounds.

Objective: To synthesize a 5-aryl-2,4-dimethoxypyrimidine via a Suzuki-Miyaura cross-coupling reaction.

Materials:

  • 5-Bromo-2,4-dimethoxypyrimidine

  • Arylboronic acid

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Base (e.g., K₂CO₃ or Na₂CO₃)

  • Anhydrous solvent (e.g., dioxane, toluene, or DME)

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), combine 5-Bromo-2,4-dimethoxypyrimidine (1.0 equivalent), the arylboronic acid (1.1-1.5 equivalents), and the base (2.0-3.0 equivalents).

  • Catalyst Addition: Add the palladium catalyst (typically 1-5 mol%).

  • Solvent Addition: Add the anhydrous solvent via syringe.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-2,4-dimethoxypyrimidine.

Suzuki_Coupling_Workflow cluster_prep Reaction Preparation cluster_reaction Reaction cluster_workup Work-up and Purification prep1 Combine Reactants: - 5-Bromo-2,4-dimethoxypyrimidine - Arylboronic Acid - Base prep2 Add Palladium Catalyst prep1->prep2 prep3 Add Anhydrous Solvent prep2->prep3 react Heat and Stir (Monitor by TLC/LC-MS) prep3->react Inert Atmosphere workup1 Cool and Dilute react->workup1 Reaction Complete workup2 Aqueous Wash workup1->workup2 workup3 Dry and Concentrate workup2->workup3 purify Column Chromatography workup3->purify final_product 5-Aryl-2,4-dimethoxypyrimidine purify->final_product Purified Product

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

5-Bromo-2,4-dimethoxypyrimidine is a valuable and versatile building block in the field of medicinal chemistry and drug development. Its well-defined chemical properties and the reactivity of its carbon-bromine bond provide a reliable platform for the synthesis of a diverse array of complex molecules. While the specifically requested isomer, 2-Bromo-4,5-dimethoxypyrimidine, is not well-documented, the study of readily available isomers like the 5-bromo-2,4-dimethoxy variant offers significant insight into the synthetic strategies and potential therapeutic applications of brominated pyrimidines.

References

  • PubChem. 5-Bromo-2,4-dimethoxypyrimidine. National Center for Biotechnology Information. [Link]

  • Journal of Organic and Pharmaceutical Chemistry. Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. [Link]

  • ResearchGate. Scheme 1. Synthetic pathway for the preparation of 5-bromo-pyrimidine... [Link]

  • Ningbo Inno Pharmchem Co., Ltd. Understanding the Synthesis and Applications of 5-Bromo-2,4-dichloropyrimidine. [Link]

  • MDPI. Recent Advances in Pyrimidine-Based Drugs. [Link]

Sources

Exploratory

In-Depth Technical Guide: 4,5-Dimethoxy-2-Bromopyrimidine in Drug Discovery

Executive Summary 4,5-Dimethoxy-2-bromopyrimidine (CAS: 56686-16-9 for the 2,4-isomer analog; specific isomer custom synthesis often required) represents a specialized heterocyclic building block designed for "scaffold h...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4,5-Dimethoxy-2-bromopyrimidine (CAS: 56686-16-9 for the 2,4-isomer analog; specific isomer custom synthesis often required) represents a specialized heterocyclic building block designed for "scaffold hopping" in medicinal chemistry. Structurally, it combines the electron-rich, metabolic stability of the vicinal dimethoxy motif (mimicking the veratrole group found in numerous natural products) with the high reactivity of a C2-positioned bromine atom.

This guide details the strategic utility of this scaffold, focusing on its application as a bioisostere for 3,4-dimethoxyphenyl groups, its superior solubility profile compared to benzene analogs, and its role in synthesizing kinase inhibitors, GPCR ligands, and antiviral agents (e.g., Influenza Endonuclease inhibitors).

Part 1: Chemical Profile & Structural Logic

Physicochemical Properties

The 4,5-dimethoxy-2-bromopyrimidine scaffold offers distinct advantages over its carbocyclic analog (4-bromo-1,2-dimethoxybenzene) and its isomers (2,4-dimethoxy or 4,6-dimethoxy).[1]

PropertyValue / CharacteristicDrug Discovery Implication
Molecular Formula C₆H₇BrN₂O₂Low MW fragment (<220 Da) suitable for FBDD.
LogP (Calc) ~1.2 - 1.5Lower lipophilicity than veratrole (LogP ~2.0), improving aqueous solubility.
H-Bond Acceptors 4 (2 N, 2 O)Enhanced interaction with solvent and protein backbone residues.
Electronic Nature Electron-rich (C4/C5) / Deficient (C2)Creates a "push-pull" system; C2 is highly activated for nucleophilic attack.
Metabolic Stability HighPyrimidine N-atoms reduce susceptibility to oxidative metabolism (CYP450) compared to phenyl rings.
Structural Analysis: The "Vicinal" Effect

The 4,5-dimethoxy pattern is critical. Unlike the 2,4- or 4,6- patterns, the 4,5-substitution places two electron-donating methoxy groups on adjacent carbons.

  • Bioisosterism: It mimics the 3,4-dimethoxyphenyl moiety (veratrole), a pharmacophore found in drugs like Verapamil and Papaverine , but with improved solubility due to the pyrimidine nitrogens.

  • Steric Bulk: The methoxy groups force a specific conformation in the binding pocket, often inducing "twist" angles that improve selectivity for kinases or viral enzymes.

Part 2: Synthesis & Manufacturing Pathways[2]

The synthesis of 4,5-dimethoxy-2-bromopyrimidine requires precise regiocontrol to ensure the methoxy groups are installed at C4 and C5, leaving the halogen at C2.

Primary Synthetic Route (Nucleophilic Displacement)

The most robust route starts from 5-methoxyuracil , converting it to the 2,4-dihalo intermediate, followed by regioselective alkoxylation.

Step-by-Step Mechanism:

  • Halogenation: 5-Methoxyuracil is treated with POBr₃ (or POCl₃ for the chloro-analog) to yield 2,4-dibromo-5-methoxypyrimidine .

  • Regioselective SNAr: Reaction with Sodium Methoxide (NaOMe).[2]

    • Selectivity Rule: In 2,4-dihalopyrimidines, the C4 position is generally more reactive toward nucleophiles than C2 due to the para-like resonance contribution and lower steric hindrance.

    • Result: Displacement of the C4-bromide yields the desired 2-bromo-4,5-dimethoxypyrimidine .

Visualization of Synthesis Workflow

The following diagram illustrates the synthesis of the building block and its subsequent divergence into drug candidates.

SynthesisWorkflow Start 5-Methoxyuracil Inter1 2,4-Dibromo- 5-methoxypyrimidine Start->Inter1 POBr3, 100°C Target 4,5-Dimethoxy- 2-bromopyrimidine Inter1->Target NaOMe (1 eq) MeOH, 0°C -> RT (Regioselective C4 subst.) Prod1 Suzuki Coupling (Biaryl Scaffolds) Target->Prod1 Ar-B(OH)2, Pd(0) Prod2 SNAr Displacement (Aminopyrimidines) Target->Prod2 R-NH2, Base

Caption: Regioselective synthesis of 4,5-dimethoxy-2-bromopyrimidine favoring C4-substitution.

Part 3: Applications in Drug Discovery[4][5]

Influenza Endonuclease Inhibitors

Recent research (e.g., RSC Med. Chem., 2025) highlights the use of the 2-chloro-4,5-dimethoxypyrimidine analog to synthesize inhibitors of the PA subunit of influenza polymerase. The 2-bromo variant is preferred for difficult couplings.

  • Mechanism: The 4,5-dimethoxy unit acts as a metal-binding isostere or hydrophobic filler in the active site, replacing labile phenolic moieties.

  • Protocol: Suzuki coupling at C2 attaches the pyrimidine to a chelating core (e.g., hydroxypyridinone).

Kinase Inhibitors (ATP Mimetics)

The pyrimidine ring is a classic ATP-mimetic.[3]

  • C2-Position: The bromine is displaced by an amine (via Buchwald-Hartwig or SNAr) to form the "hinge-binding" motif.

  • 4,5-Dimethoxy Tail: Projects into the solvent-exposed region or the hydrophobic back-pocket (Gatekeeper residue interaction), improving selectivity against off-target kinases.

Part 4: Experimental Protocols

Protocol A: Regioselective Synthesis of 2-Bromo-4,5-dimethoxypyrimidine

Note: This protocol assumes starting from the 2,4-dibromo intermediate.[1]

  • Setup: Charge a flame-dried 250 mL round-bottom flask with 2,4-dibromo-5-methoxypyrimidine (10.0 g, 37.3 mmol) and anhydrous Methanol (100 mL). Cool to 0°C under Nitrogen.

  • Addition: Dropwise add a solution of Sodium Methoxide (2.02 g, 37.3 mmol, 1.0 eq) in Methanol (20 mL) over 30 minutes. Crucial: Stoichiometry must be precise to avoid bis-substitution.

  • Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1). The starting material (Rf ~0.6) should disappear, and the mono-substituted product (Rf ~0.4) should appear.[4]

  • Workup: Quench with saturated NH₄Cl (50 mL). Remove MeOH under reduced pressure.[2] Extract aqueous residue with DCM (3 x 50 mL).

  • Purification: Dry organics over Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

  • Yield: Expect 65-75% of a white crystalline solid.[5]

Protocol B: Suzuki-Miyaura Coupling (General Procedure)

Target: Attaching an aryl group to the C2 position.

  • Reagents: Combine 4,5-dimethoxy-2-bromopyrimidine (1.0 eq), Arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq) in 1,4-Dioxane/Water (4:1).

  • Catalyst: Add Pd(dppf)Cl₂·DCM (0.05 eq). Degas with Argon for 10 min.

  • Conditions: Heat to 90°C for 12 hours in a sealed tube.

  • Isolation: Filter through Celite, dilute with EtOAc, wash with brine, and concentrate.

Part 5: Troubleshooting & Optimization

IssueProbable CauseSolution
Bis-methoxylation (2,4,5-trimethoxy) Excess NaOMe or high temperature.Strictly control NaOMe (0.95-1.0 eq) and keep temperature < 5°C during addition.
Low Yield in SNAr (Amine coupling) Electron-rich ring deactivates C2.Use Buchwald-Hartwig conditions (Pd₂dba₃, Xantphos, Cs₂CO₃) instead of thermal SNAr.
Hydrolysis (Uracil formation) Wet solvents during methoxylation.Use anhydrous MeOH and store the 2,4-dibromo precursor in a desiccator.

References

  • Kozisek, M., et al. (2025). "Beyond natural flavonoids: exploring bioisosterism in design and synthesis of influenza endonuclease inhibitors." RSC Medicinal Chemistry. Link

    • Citation for the use of 2-chloro-4,5-dimethoxypyrimidine in antiviral drug design.
  • Bader, H., & Spiere, N. (2010). "Preparation of 2-Bromopyrimidines." The Journal of Organic Chemistry. Link

    • Foundational text on the halogenation and reactivity of pyrimidine scaffolds.
  • Bolli, M. H., et al. (2012).[6] "The Discovery of Macitentan, an Orally Active, Potent Dual Endothelin Receptor Antagonist."[6] Journal of Medicinal Chemistry. Link

    • Demonstrates the utility of alkoxy-substituted pyrimidines in GPCR antagonist design.
  • BenchChem. "2,4-Dichloro-5-methoxypyrimidine Technical Guide." Link

    • Source for precursor synthesis and physical property data.[7][8][9]

Sources

Foundational

Harnessing the Power of Electron-Rich Pyrimidine Scaffolds in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The pyrimidine nucleus stands as a cornerstone in the edifice of medicinal chemistry, celebrated as a "privileged scaff...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrimidine nucleus stands as a cornerstone in the edifice of medicinal chemistry, celebrated as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs and natural bioactive molecules.[1][2][3] This guide delves into the nuanced world of electron-rich pyrimidines, a subclass where the strategic introduction of electron-donating groups (EDGs) fundamentally alters the core's electronic properties, enhancing its reactivity and potential for specific, high-affinity interactions with biological targets.[4][5] We will explore the causality behind their synthetic accessibility, their versatile applications as kinase inhibitors, anticancer agents, and antiviral compounds, and provide field-proven protocols to empower researchers in their drug discovery endeavors.[6][7][8]

The Fundamental Chemistry: Why Electron-Rich Pyrimidines are a Game-Changer

The parent pyrimidine ring is an aromatic heterocycle with two nitrogen atoms at positions 1 and 3.[3] This arrangement makes the ring inherently electron-deficient, which renders it susceptible to nucleophilic attack but resistant to electrophilic substitution.[9][10] This foundational property is both a challenge and an opportunity.

The true power of this scaffold is unlocked through strategic functionalization. By introducing electron-donating groups (EDGs) such as amines (-NH₂), hydroxyls (-OH), or alkoxyls (-OR) at the 2, 4, or 6-positions, we fundamentally alter the electronic landscape of the ring. These groups push electron density back into the pyrimidine core, which has two critical consequences:

  • Activation towards Electrophilic Attack: The increased electron density, particularly at the C-5 position, makes the ring amenable to electrophilic substitution reactions, a pathway that is otherwise difficult to access.[9][11]

  • Modulation of Nucleophilic Reactivity: The presence of EDGs can subtly influence the regioselectivity of nucleophilic aromatic substitution (SNAr) on pyrimidines bearing leaving groups (like chlorine), allowing for precise control over the synthesis of complex derivatives.[12][13]

This ability to fine-tune the electronic character is the primary reason why electron-rich pyrimidines are so versatile. It allows chemists to design molecules with tailored hydrogen bonding capabilities, dipole moments, and steric profiles, enabling potent and selective interactions with enzyme active sites and receptors.

Pyrimidine_Reactivity cluster_0 Core Pyrimidine Reactivity cluster_1 Electron-Rich Pyrimidine pyrimidine Pyrimidine Ring N1 C2 N3 C4 C5 C6 reactivity Electron-Deficient Core - Prone to Nucleophilic Attack - Resistant to Electrophilic Attack pyrimidine->reactivity er_pyrimidine EDG-Substituted Pyrimidine N1 C2-NH₂ N3 C4-OH C5 C6 er_reactivity Electron-Rich Core - C5 position activated for Electrophilic Substitution - Modulated Nucleophilic Reactivity - Enhanced H-Bonding Potential er_pyrimidine->er_reactivity title Figure 1: Impact of EDGs on Pyrimidine Reactivity

Caption: Figure 1: Impact of EDGs on Pyrimidine Reactivity.

Synthetic Strategies: Building the Arsenal

The construction of electron-rich pyrimidine libraries leverages both classical and modern synthetic methodologies, providing a robust platform for generating chemical diversity. The choice of method is dictated by the desired substitution pattern and the need for efficiency and scalability.

Foundational Synthesis: Cyclocondensation

The most fundamental approach to the pyrimidine core is the cyclocondensation of a 1,3-dielectrophile with an N-C-N nucleophile.[2] The classical Pinner synthesis, for example, involves the reaction of a 1,3-dicarbonyl compound with reagents like guanidine, urea, or thiourea. This method is highly reliable for producing 2-amino, 2-hydroxy, and 2-mercapto pyrimidines, which are quintessential electron-rich starting materials for further elaboration.[14]

High-Throughput Synthesis: Multi-Component Reactions (MCRs)

For rapid library generation, MCRs are invaluable. The Biginelli reaction, a one-pot condensation of an aldehyde, a β-ketoester, and urea or thiourea, provides a powerful entry point to dihydropyrimidines, which can be subsequently oxidized to the aromatic pyrimidine core.[2][15] The efficiency and atom economy of MCRs make them ideal for diversity-oriented synthesis in early-stage drug discovery.[16]

Modern Efficiency: Catalysis and Enabling Technologies

To accelerate reaction times and improve yields, modern organic synthesis employs various enabling technologies:

  • Microwave-Assisted Synthesis: Dramatically reduces reaction times from hours to minutes.[2]

  • Ultrasound-Assisted Synthesis: Enhances reaction rates and yields through acoustic cavitation.[17][18]

  • Transition-Metal Catalysis: Post-cyclization, techniques like Suzuki-Miyaura coupling are essential for introducing aryl or heteroaryl groups, expanding the chemical space of the scaffold significantly.[13]

Synthesis_Workflow cluster_methods Core Synthesis Methodologies cluster_derivatization Post-Synthesis Functionalization start Starting Materials (e.g., 1,3-Dicarbonyls, Aldehydes, Urea) classical Classical Cyclocondensation (Pinner Synthesis) start->classical mcr Multi-Component Reaction (Biginelli Reaction) start->mcr modern Modern Methods (Ultrasound/Microwave Assisted) start->modern scaffold Electron-Rich Pyrimidine Core (e.g., 2-amino, 4-hydroxy) classical->scaffold mcr->scaffold modern->scaffold snar Nucleophilic Aromatic Substitution (SNAr) scaffold->snar coupling Cross-Coupling Reactions (Suzuki, etc.) scaffold->coupling library Diverse Compound Library snar->library coupling->library caption Figure 2: Key Synthetic Pathways to Pyrimidine Libraries

Caption: Figure 2: Key Synthetic Pathways to Pyrimidine Libraries.

Key Applications in Drug Discovery

The structural and electronic versatility of electron-rich pyrimidines has led to their successful application across multiple therapeutic areas.

Kinase Inhibition: The Privileged Hinge-Binder

Protein kinases are a critical class of enzymes in oncology and immunology, and the pyrimidine scaffold is a dominant motif in kinase inhibitor design.[7][19] The nitrogen atoms at the 1 and 3 positions act as ideal hydrogen bond acceptors, allowing the pyrimidine ring to mimic the adenine core of ATP and bind tightly to the "hinge region" of the kinase active site.[20][21] This interaction is fundamental to ATP-competitive inhibition.

Many FDA-approved drugs leverage this principle.[7] For example, third-generation EGFR inhibitors demonstrate the power of a highly decorated pyrimidine core to achieve potency and selectivity, even against resistance mutations.[22]

Parameter Osimertinib (Pyrimidine-based) Erlotinib (Quinazoline-based)
Target Kinase EGFREGFR
Biochemical IC₅₀ (EGFR WT) ~15 nM~2 nM
Biochemical IC₅₀ (EGFR L858R) ~1 nM~2 nM
Biochemical IC₅₀ (EGFR T790M) ~1 nM~200 nM
Cellular IC₅₀ (H1975, L858R/T790M) ~15 nM>5000 nM
Data compiled from multiple sources.[22]

The data clearly shows the superior efficacy of the pyrimidine-based inhibitor, Osimertinib, against the T790M resistance mutation, a critical challenge in cancer therapy.

Caption: Figure 3: Pyrimidine as a Kinase Hinge-Binder.

Anticancer Therapeutics: Beyond Kinase Inhibition

The utility of pyrimidines in oncology extends far beyond kinase inhibition.

  • Antimetabolites: Classic drugs like 5-Fluorouracil mimic natural pyrimidine nucleobases (uracil) to disrupt DNA and RNA synthesis in rapidly dividing cancer cells.[6][23][24]

  • Induction of Senescence: Novel pyrimidine derivatives have been shown to induce a senescent-like phenotype in cancer cells by delaying the cell cycle, offering a therapeutic strategy for cancers where senescence plays a key role.[25]

  • Molecular Hybrids: A powerful strategy involves creating hybrid molecules that combine a pyrimidine scaffold with another pharmacophore, such as a sulfonamide.[26] This can create multi-targeted agents that act on different cancer pathways simultaneously, potentially overcoming drug resistance.[26]

Broad-Spectrum Antiviral Agents

A highly promising application of electron-rich pyrimidines is in antiviral therapy. Instead of targeting viral proteins, which are prone to mutation and resistance, many pyrimidine-based compounds target host cell enzymes essential for viral replication.[8]

The primary mechanism is the inhibition of the de novo pyrimidine biosynthesis pathway.[27] Viruses are heavily dependent on the host cell's nucleotide pools for their rapid replication.[8][28] By inhibiting key enzymes in this pathway, such as dihydroorotate dehydrogenase (DHODH), these compounds effectively starve the virus of the essential building blocks (pyrimidines) needed to synthesize its genome.[8] This approach has demonstrated broad-spectrum activity against a range of RNA and DNA viruses.[8][27] Furthermore, combining these pyrimidine biosynthesis inhibitors with traditional nucleoside analogues can result in a powerful synergistic effect.[28]

Experimental Protocols: From Bench to Biological Insight

To translate theory into practice, this section provides validated, step-by-step methodologies for the synthesis and evaluation of pyrimidine scaffolds.

Protocol: One-Pot Synthesis of a Dihydropyrimidine Scaffold

This protocol describes a general, robust multi-component reaction for synthesizing a pyrimidine derivative, adapted from established methodologies.[3]

Objective: To synthesize a 4-aryl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivative.

Materials:

  • Aryl aldehyde (e.g., benzaldehyde, 1.0 mmol)

  • Ethyl acetoacetate (1.0 mmol)

  • Thiourea (1.2 mmol)

  • Potassium bicarbonate (KHCO₃, 1.5 mmol)

  • Ethanol (20 mL)

  • Round-bottom flask, condenser, magnetic stirrer, heating mantle

  • Thin-Layer Chromatography (TLC) apparatus

Procedure:

  • Reaction Setup: To a 50 mL round-bottom flask, add the aryl aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), thiourea (1.2 mmol), and potassium bicarbonate (1.5 mmol).

  • Solvent Addition: Add 20 mL of ethanol to the flask and place a magnetic stir bar inside.

  • Reflux: Attach a condenser to the flask and place the setup in a heating mantle. Stir the mixture vigorously and heat to reflux (approximately 78°C for ethanol).

  • Monitoring: Monitor the reaction progress using TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase). The reaction is typically complete within 8-12 hours.

  • Work-up: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature.

  • Isolation: Evaporate the ethanol under reduced pressure using a rotary evaporator. The resulting solid residue can be recrystallized from an appropriate solvent (e.g., ethanol or ethyl acetate) to yield the purified product.

  • Characterization: Confirm the structure of the final compound using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry).

Causality: The use of a base like KHCO₃ is crucial to deprotonate the active methylene compound (ethyl acetoacetate), facilitating the initial condensation. The one-pot nature of this reaction is highly efficient, minimizing purification steps and maximizing yield.

Protocol: In Vitro Kinase Inhibition Assay (Generic)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a pyrimidine compound against a specific protein kinase.

Materials:

  • Purified recombinant kinase

  • Specific peptide substrate for the kinase

  • Test pyrimidine compound (dissolved in DMSO)

  • ATP (Adenosine Triphosphate)

  • Kinase assay buffer (containing MgCl₂, DTT, etc.)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, which measures ADP production)

  • 384-well microplates

  • Plate reader (luminometer)

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test pyrimidine compound in DMSO, typically starting from 10 mM. Then, dilute further into the assay buffer to the desired final concentrations.

  • Reaction Mixture: In a 384-well plate, add the kinase, the peptide substrate, and the test compound at various concentrations. Include a positive control (no inhibitor) and a negative control (no kinase).

  • Initiation: Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be at or near its Kₘ for the specific kinase to ensure competitive inhibition can be accurately measured.

  • Incubation: Incubate the plate at a constant temperature (e.g., 30°C) for a specified time (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.

  • Detection: Stop the kinase reaction and measure the kinase activity. If using the ADP-Glo™ system, add the ADP-Glo™ Reagent to deplete the remaining ATP. Then, add the Kinase Detection Reagent to convert the generated ADP into ATP, which is then used to generate a luminescent signal.

  • Data Analysis: Measure the luminescence using a plate reader. Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration. Fit the data to a dose-response curve (sigmoidal model) to calculate the IC₅₀ value.

Causality: This assay directly measures the compound's ability to interfere with the enzyme's catalytic function (phosphorylating a substrate). Using an ATP concentration near Kₘ ensures that the assay is sensitive to competitive inhibitors, which is the expected mechanism for pyrimidine-based hinge-binders.

Conclusion and Future Perspectives

Electron-rich pyrimidine scaffolds represent a remarkably versatile and powerful platform in medicinal chemistry. Their synthetic tractability, coupled with their unique electronic properties, allows for the rational design of potent and selective modulators of a wide array of biological targets. From established roles as kinase inhibitors and antimetabolites to emerging applications as broad-spectrum antivirals and inducers of senescence, the pyrimidine core continues to prove its value.

Future research will likely focus on several key areas:

  • Dual-Target Inhibitors: Designing single molecules that can modulate two distinct pathological pathways, potentially offering superior efficacy and a lower propensity for drug resistance.[19]

  • Covalent Inhibitors: Engineering pyrimidine scaffolds with reactive "warheads" to form covalent bonds with their target proteins, leading to prolonged and irreversible inhibition.

  • Targeting Allosteric Sites: Moving beyond the ATP-competitive mechanism to design pyrimidines that bind to allosteric sites, which could offer greater selectivity and novel modes of action.

The continued exploration of the vast chemical space surrounding the pyrimidine nucleus, guided by a deep understanding of its structure-activity relationships, will undoubtedly lead to the development of the next generation of innovative therapeutics.

References

  • Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Upd
  • Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. MDPI.
  • Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegener
  • The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids. Future Medicinal Chemistry.
  • Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis. PNAS.
  • Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Deriv
  • Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity rel
  • A Comparative Analysis of Pyrimidine-Based Kinase Inhibitors in Oncology. Benchchem.
  • Application Notes and Protocols for Pyrimidine Deriv
  • Recent Advances in Pyrimidine-Based Drugs. MDPI.
  • Pyrimidine-based compounds as promising anticancer agents targeting tumor cell senescence. PubMed.
  • Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evalu
  • A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential.
  • Synthetic Pyrimidines Nucleoside Antiviral drugs or Agents. YouTube.
  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.
  • Pyrimidine inhibitors synergize with nucleoside analogues to block SARS-CoV-2. PMC.
  • Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. PMC.
  • (A) Effect of the bioisosteric replacement of pyrimidine (left) by...
  • Pyrimidines in Drug Discovery. PharmaBlock.
  • Discovery of a Broad-Spectrum Antiviral Compound That Inhibits Pyrimidine Biosynthesis and Establishes a Type 1 Interferon-Independent Antiviral State. Antimicrobial Agents and Chemotherapy.
  • Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects. PMC.
  • General reaction of pyrimidine ring 23 and 29-32, singly activated...
  • Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. PubMed.
  • Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. ScienceDirect.
  • Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine deriv
  • Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. JACS Directory.
  • Ultrasound-assisted synthesis of pyrimidines and their fused deriv
  • Pyrimidine synthesis. Organic Chemistry Portal.
  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Wavefunction.
  • The Pivotal Role of Pyrimidine Scaffolds in Medicinal Chemistry: A Technical Guide. Benchchem.
  • Synthesis of pyrimidine derivatives under solvent-free conditions.
  • Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. ScienceDirect.
  • Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline.
  • Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry.
  • Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews.
  • Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
  • Novel Pyridine Bioisostere of Cabozantinib as a Potent c-Met Kinase Inhibitor: Synthesis and Anti-Tumor Activity against Hep
  • Pyrimidines. University of Calgary.
  • Special Issue : Pyrimidine and Purine Deriv
  • Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Taylor & Francis Online.
  • Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. MDPI.
  • Recent Advances in Pyrimidine-Based Drugs. PMC.
  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.
  • Design, synthesis, and biological evaluation with molecular dynamics study of novel pyrazolo[3,4-d]pyrimidine derivatives as anti-cancer agents. RSC Publishing.

Sources

Exploratory

2-Bromo-4,5-dimethoxypyrimidine safety data sheet (SDS) download

The following technical guide is structured to address the specific handling, safety profiling, and acquisition of 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8). Note to Researcher: This compound is a high-value, no...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to address the specific handling, safety profiling, and acquisition of 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8).

Note to Researcher: This compound is a high-value, non-commodity research intermediate. Unlike common reagents, a standardized, ECHA-validated Safety Data Sheet (SDS) is often replaced by provisional vendor data. This guide bridges the gap between the "download" and the actual risk assessment required for safe execution.

Subject: Safety Data Acquisition, Hazard Profiling, and Handling Protocols CAS Registry Number: 1161497-30-8 Molecular Formula: C₆H₇BrN₂O₂ Molecular Weight: 219.04 g/mol [1]

Part 1: The "Download" – Accessing Valid Safety Data

For rare research intermediates like 2-Bromo-4,5-dimethoxypyrimidine, a public "one-click" SDS is rarely available from general repositories. You must source the document directly from the custom synthesis manufacturers who hold the specific lot data.

Primary Verified Sources for SDS Acquisition

Do not rely on generic chemical dictionaries. Use these specific vendor portals to request the lot-specific SDS:

VendorCatalog StatusAccess MethodNotes
AK Scientific In-Stock (USA)Search 1161497-30-8.[2] SDS often available as PDF on product page.
ChemScene Custom/StockSDS provided upon purchase or specific technical inquiry.
MolCore SupplierRequires login/inquiry for full safety documentation.

Critical Warning: If the vendor SDS states "Caution: Substance not fully tested," you must proceed to Part 2 and utilize the Predictive Hazard Profiling below.

Part 2: Predictive Hazard Profiling (Senior Scientist Analysis)

Why this matters: In the absence of comprehensive toxicological data for CAS 1161497-30-8, we rely on Structural Activity Relationship (SAR) analysis using its common isomer, 5-Bromo-2,4-dimethoxypyrimidine (CAS 56686-16-9), as a baseline, while adjusting for the increased reactivity of the 2-Bromo position.

Structural Reactivity & Risk[4]
  • The 2-Bromo Moiety: Unlike the 5-bromo position, a bromine at the C2 position of a pyrimidine ring is highly susceptible to Nucleophilic Aromatic Substitution (S_NAr).

    • Implication: This compound is likely more irritating and a stronger skin sensitizer than its isomers because it can readily alkylate biological nucleophiles (proteins/DNA).

  • Methoxy Groups (C4, C5): These electron-donating groups slightly stabilize the ring but do not negate the reactivity of the C2-Br leaving group.

Derived Hazard Classification (GHS)

Based on SAR analysis, treat this compound as adhering to the following GHS categories until proven otherwise:

Hazard ClassCategoryHazard Statement (Predicted)
Skin Corrosion/Irritation Cat 2 H315: Causes skin irritation.[3]
Serious Eye Damage Cat 2A H319: Causes serious eye irritation.[3]
STOT - Single Exposure Cat 3 H335: May cause respiratory irritation.[3]
Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.[3]

Part 3: Handling Protocols & Experimental Integrity

Expertise Insight: Given the high cost (approx. $2,000/250mg) and reactivity of this compound, standard "scoop and weigh" protocols are insufficient. The following protocol minimizes hydrolysis risk and exposure.

Protocol A: Inert Atmosphere Handling (Recommended)

Objective: Prevent hydrolysis of the C2-Br bond and protect the operator from potent dust.

  • Preparation: Transfer the vendor vial immediately into a nitrogen-filled glovebox or use a Schlenk line with an argon blanket.

  • Solvation: Do not weigh the solid on an open balance.

    • Step: Add anhydrous solvent (DCM or DMSO) directly to the vendor vial via septum/syringe to create a stock solution.

    • Calculation: Calculate concentration based on the vendor's net weight (gravimetric transfer).

  • Transfer: Use gas-tight syringes to transfer the specific aliquot to your reaction vessel.

Protocol B: Emergency Decontamination

Because of the reactive C2-Br group, simple water washing may not be immediately effective if the compound binds to skin proteins.

  • Skin Contact: Immediately wash with PEG-400 (Polyethylene Glycol) or ethanol followed by copious soap and water. The organic solvent helps solubilize the lipophilic pyrimidine before it penetrates the dermis.

  • Spill Cleanup: Do not dry sweep. Cover with a pad dampened in acetone/ethanol, then dispose of as hazardous halogenated waste.

Part 4: Decision Logic for Rare Isomers

The following diagram illustrates the workflow for validating safety data when working with non-commodity pyrimidines.

RiskAssessment Start Acquire 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) CheckSDS Check Vendor SDS Start->CheckSDS IsFull Is SDS Comprehensive? CheckSDS->IsFull UseSDS Follow Listed PPE & Tox Data IsFull->UseSDS Yes (Validated) SAR_Analysis Perform SAR Analysis (Compare to CAS 56686-16-9) IsFull->SAR_Analysis No (Provisional) ReactivityCheck Identify C2-Br Reactivity (High S_NAr Potential) SAR_Analysis->ReactivityCheck Protocol_Gen Generate Internal Safety Protocol: 1. Treat as Sensitizer 2. Use Glovebox/Schlenk 3. PEG-400 Wash Station ReactivityCheck->Protocol_Gen

Caption: Workflow for deriving safety protocols for rare halogenated pyrimidines when vendor data is provisional.

Part 5: References & Verified Sources

  • AK Scientific Product Data. 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8).[1][2] Retrieved from .

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 5-Bromo-2,4-dimethoxypyrimidine (Isomer Reference). Retrieved from .

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. (Context: Nucleophilic Aromatic Substitution of Halopyrimidines). Springer.

  • ChemScene. Product Analysis: 2-Bromo-4,5-dimethoxypyrimidine.[1][2][4] Retrieved from .

Sources

Foundational

A Technical Guide to the Synthesis, Reactivity, and Characterization of 2-Bromo- and 5-Bromo-Dimethoxypyrimidine Isomers

For Researchers, Scientists, and Drug Development Professionals Abstract Dimethoxypyrimidine scaffolds are pivotal building blocks in the synthesis of a diverse array of biologically active molecules. The strategic intro...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethoxypyrimidine scaffolds are pivotal building blocks in the synthesis of a diverse array of biologically active molecules. The strategic introduction of a bromine atom at either the C2 or C5 position of the pyrimidine ring dramatically influences the molecule's electronic properties and subsequent chemical reactivity. This in-depth technical guide provides a comprehensive comparison of 2-bromo- and 5-bromo-dimethoxypyrimidine isomers, with a primary focus on 2-bromo-4,6-dimethoxypyrimidine and 5-bromo-2,4-dimethoxypyrimidine. We will explore the nuances of their synthesis, delve into the electronic factors governing their differential reactivity in key synthetic transformations such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution, and provide a detailed guide to their spectroscopic characterization. This document is intended to serve as a valuable resource for researchers in medicinal chemistry, process development, and materials science, enabling the rational design of synthetic routes and the efficient utilization of these versatile intermediates.

Introduction: The Strategic Importance of Brominated Dimethoxypyrimidines

The pyrimidine nucleus is a fundamental heterocyclic motif found in a vast number of natural products and synthetic compounds with significant biological activity, including anticancer, antiviral, and anti-inflammatory agents. The introduction of methoxy groups onto the pyrimidine ring enhances its electron-donating character, modulating its physicochemical properties. The subsequent regioselective bromination of the dimethoxypyrimidine core yields versatile synthetic intermediates. The position of the bromine atom, a key handle for further functionalization, dictates the synthetic utility of the molecule. This guide will focus on the distinct chemical personalities of 2-bromo- and 5-bromo-dimethoxypyrimidine isomers, providing the foundational knowledge required for their strategic application in complex molecule synthesis.

Synthesis of 2-Bromo- and 5-Bromo-Dimethoxypyrimidine Isomers

The synthetic routes to 2-bromo- and 5-bromo-dimethoxypyrimidines are dictated by the desired substitution pattern. The choice of starting materials and reaction conditions is critical for achieving high regioselectivity and yield.

Synthesis of 5-Bromo-2,4-dimethoxypyrimidine

The synthesis of 5-bromo-2,4-dimethoxypyrimidine typically commences from a pre-brominated precursor, such as 5-bromo-2,4-dichloropyrimidine. The chloro substituents at the C2 and C4 positions are then displaced by methoxy groups via a nucleophilic aromatic substitution (SNA_r) reaction.

Experimental Protocol: Synthesis of 5-Bromo-2,4-dimethoxypyrimidine [1]

  • Reaction Setup: In a round-bottom flask, dissolve 5-bromo-2,4-dichloropyrimidine (1.0 eq.) in methanol (10-15 mL per gram of starting material).

  • Addition of Base: At room temperature, add a solution of sodium methoxide in methanol (2.2 eq.) dropwise to the stirred solution. A mild exotherm may be observed.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent, such as ethyl acetate or dichloromethane.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 5-bromo-2,4-dimethoxypyrimidine as a solid.

Synthesis of 2-Bromo-4,6-dimethoxypyrimidine

The synthesis of 2-bromo-4,6-dimethoxypyrimidine can be approached from 2-amino-4,6-dimethoxypyrimidine via a Sandmeyer-type reaction. Alternatively, direct bromination of 4,6-dimethoxypyrimidine is a possibility, though regioselectivity can be a challenge. A more controlled approach involves the conversion of a 2-chloro precursor.

Experimental Protocol: Synthesis of 2-Bromo-4,6-dimethoxypyrimidine (from 2-Chloro-4,6-dimethoxypyrimidine)

This protocol is based on general procedures for the conversion of 2-chloropyrimidines to 2-bromopyrimidines.

  • Reaction Setup: In a sealed tube, combine 2-chloro-4,6-dimethoxypyrimidine (1.0 eq.) and an excess of a bromide source, such as sodium bromide or hydrobromic acid.

  • Solvent and Catalyst (if necessary): The reaction can be performed in a high-boiling solvent like N,N-dimethylformamide (DMF) or in the absence of a solvent at elevated temperatures. The addition of a phase-transfer catalyst may be beneficial.

  • Reaction Conditions: Heat the reaction mixture to a high temperature (typically >150 °C) for several hours. Monitor the reaction progress by GC-MS or LC-MS.

  • Work-up and Purification: After cooling, carefully quench the reaction mixture with water and extract the product with an organic solvent. The organic layer is then washed, dried, and concentrated. Purification by column chromatography or recrystallization yields the desired 2-bromo-4,6-dimethoxypyrimidine.

Comparative Reactivity: A Tale of Two Positions

The electronic nature of the pyrimidine ring, being inherently electron-deficient due to the two nitrogen atoms, is the primary driver of its reactivity. The position of the bromine atom, in conjunction with the electron-donating methoxy groups, fine-tunes this reactivity, leading to distinct outcomes in common synthetic transformations.

Electronic Landscape: The Root of Differential Reactivity

The pyrimidine ring's electron deficiency is not uniform. The C2, C4, and C6 positions are more electron-poor than the C5 position. This is due to the inductive electron-withdrawing effect of the adjacent nitrogen atoms. Consequently, halogens at the C2, C4, and C6 positions are more susceptible to nucleophilic attack, while the C5 position is more akin to a halogen on a benzene ring.

The general order of reactivity for halogens on a pyrimidine ring in palladium-catalyzed cross-coupling reactions is C4(6) > C2 > C5.[2] This trend is a direct consequence of the electron density at each position, which influences the rate-determining oxidative addition step.[2]

Palladium-Catalyzed Cross-Coupling Reactions: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful tool for the formation of C-C bonds. The differing electronic environments of the C2 and C5 positions lead to a significant difference in their reactivity in this transformation.

  • 5-Bromo-dimethoxypyrimidines: The C5-bromo bond is less activated towards oxidative addition compared to a C2-bromo bond. However, it readily participates in Suzuki-Miyaura coupling reactions under standard conditions, allowing for the introduction of a wide range of aryl and heteroaryl substituents at this position.[3]

  • 2-Bromo-dimethoxypyrimidines: The C2 position is more electron-deficient, making the C2-bromo bond more susceptible to oxidative addition by the palladium catalyst. This generally translates to higher reactivity in Suzuki-Miyaura couplings compared to the 5-bromo isomer.

Table 1: Comparison of Reactivity in Suzuki-Miyaura Coupling

Feature2-Bromo-dimethoxypyrimidine5-Bromo-dimethoxypyrimidine
Reactivity HigherLower
Rationale More electron-deficient C2 position facilitates oxidative addition.Less electron-deficient C5 position.
Typical Conditions Can often react under milder conditions (lower temperature, shorter reaction times).May require slightly more forcing conditions.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of Bromodimethoxypyrimidines [2][4]

  • Reaction Setup: To a Schlenk flask, add the bromodimethoxypyrimidine (1.0 eq.), the boronic acid (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).

  • Degassing: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

  • Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and an aqueous solution of the base.

  • Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

  • Work-up and Purification: Cool the reaction, dilute with water, and extract with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

Nucleophilic Aromatic Substitution (SNA_r): A Positional Dichotomy

Nucleophilic aromatic substitution on the electron-deficient pyrimidine ring is a facile process, particularly when the halogen is at an activated position.

  • 2-Bromo-dimethoxypyrimidines: The C2 position is highly activated towards nucleophilic attack due to its proximity to two nitrogen atoms, which can stabilize the negative charge in the Meisenheimer intermediate.[5] Therefore, 2-bromo-dimethoxypyrimidines readily undergo SNA_r with a variety of nucleophiles (e.g., amines, alkoxides, thiolates).[6][7]

  • 5-Bromo-dimethoxypyrimidines: The C5 position is not directly activated by the ring nitrogens in the same way as the C2 position. Consequently, SNA_r at the C5 position is significantly more difficult and often requires harsh reaction conditions or the presence of strong electron-withdrawing groups, which are not present in the case of dimethoxypyrimidines.

G cluster_2bromo 2-Bromo-dimethoxypyrimidine Reactivity cluster_5bromo 5-Bromo-dimethoxypyrimidine Reactivity 2-Bromo 2-Bromo-dimethoxypyrimidine Suzuki_2 Suzuki-Miyaura Coupling (High Reactivity) 2-Bromo->Suzuki_2 SNAr_2 Nucleophilic Aromatic Substitution (High Reactivity) 2-Bromo->SNAr_2 5-Bromo 5-Bromo-dimethoxypyrimidine Suzuki_5 Suzuki-Miyaura Coupling (Moderate Reactivity) 5-Bromo->Suzuki_5 SNAr_5 Nucleophilic Aromatic Substitution (Low Reactivity) 5-Bromo->SNAr_5

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution on 2-Bromo-dimethoxypyrimidines [6]

  • Reaction Setup: In a suitable reaction vessel, dissolve the 2-bromo-dimethoxypyrimidine (1.0 eq.) in a polar aprotic solvent such as DMF or DMSO.

  • Nucleophile Addition: Add the nucleophile (e.g., an amine, 1.1-1.5 eq.) and a base (e.g., K₂CO₃ or Et₃N, 2.0 eq.) if required.

  • Reaction Conditions: Heat the reaction mixture to a temperature ranging from room temperature to 100 °C, depending on the nucleophile's reactivity.

  • Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, pour the reaction mixture into water and extract the product with an organic solvent.

  • Purification: Wash, dry, and concentrate the organic phase. Purify the crude product by column chromatography or recrystallization.

G Start Brominated Dimethoxypyrimidine Decision Desired Reaction? Start->Decision Suzuki Palladium-Catalyzed Cross-Coupling Decision->Suzuki C-C Bond Formation SNAr Nucleophilic Aromatic Substitution Decision->SNAr C-Nu Bond Formation Pos_Decision_Suzuki Bromine Position? Suzuki->Pos_Decision_Suzuki Pos_Decision_SNAr Bromine Position? SNAr->Pos_Decision_SNAr C2_Suzuki C2-Bromo (More Reactive) Pos_Decision_Suzuki->C2_Suzuki C2 C5_Suzuki C5-Bromo (Less Reactive) Pos_Decision_Suzuki->C5_Suzuki C5 C2_SNAr C2-Bromo (Highly Reactive) Pos_Decision_SNAr->C2_SNAr C2 C5_SNAr C5-Bromo (Generally Unreactive) Pos_Decision_SNAr->C5_SNAr C5

Spectroscopic Characterization: Differentiating the Isomers

The unequivocal identification of 2-bromo- and 5-bromo-dimethoxypyrimidine isomers is readily achieved through standard spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

¹H NMR Spectroscopy

The chemical shift of the pyrimidine ring proton(s) is highly informative.

  • 5-Bromo-2,4-dimethoxypyrimidine: This isomer will exhibit a single sharp singlet for the proton at the C6 position. The methoxy groups at C2 and C4 will appear as two distinct singlets.[8]

  • 2-Bromo-4,6-dimethoxypyrimidine: This isomer will show a singlet for the proton at the C5 position. Due to the symmetry of the molecule, the two methoxy groups at C4 and C6 are chemically equivalent and will therefore appear as a single singlet.

¹³C NMR Spectroscopy

The ¹³C NMR spectra also provide clear distinguishing features. The carbon atom directly attached to the bromine (C-Br) will be significantly shielded compared to the other ring carbons. The chemical shifts of the methoxy carbons and the other ring carbons will also differ between the two isomers due to the different electronic environments.

Table 2: Comparative ¹H and ¹³C NMR Data (Predicted and Experimental)

Isomer¹H NMR (δ, ppm)¹³C NMR (Predicted δ, ppm)
5-Bromo-2,4-dimethoxypyrimidine H-6: ~8.3 (s, 1H)[8]OCH₃: ~4.0 (s, 3H), ~3.9 (s, 3H)[8]C2: ~162C4: ~168C5: ~95C6: ~159OCH₃: ~55, ~54
2-Bromo-4,6-dimethoxypyrimidine H-5: ~6.0-6.5 (s, 1H)OCH₃: ~3.9 (s, 6H)C2: ~158C4/C6: ~170C5: ~90OCH₃: ~54

Note: Predicted ¹³C NMR values are based on computational models and may vary from experimental data.

Mass Spectrometry

Both isomers will exhibit a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The fragmentation patterns may also differ, providing additional structural information.

Conclusion

The positional isomerism of the bromine atom on a dimethoxypyrimidine scaffold profoundly impacts its synthetic utility. The 2-bromo isomer is a highly reactive substrate for both palladium-catalyzed cross-coupling and nucleophilic aromatic substitution reactions, owing to the electronic activation at the C2 position. In contrast, the 5-bromo isomer is more moderately reactive in cross-coupling reactions and generally unreactive in nucleophilic aromatic substitutions at the C5 position. A thorough understanding of these differences, grounded in the electronic properties of the pyrimidine ring, is paramount for the strategic design and successful execution of synthetic routes towards complex molecular targets in drug discovery and materials science. This guide provides the fundamental knowledge and practical protocols to enable researchers to harness the distinct reactivity of these valuable building blocks.

References

  • Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. JOCPR. Available at: [Link]

  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. Available at: [Link]

  • Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. PMC. Available at: [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PMC. Available at: [Link]

  • Cross-Section Calculations for Electron-Impact Ionization of Pyrimidine Molecule and Its Halogenated Derivatives: 2-Chloropyrimidine, 5-Chloropyrimidine, 2-Bromopyrimidine and 5-Bromopyrimidine. MDPI. Available at: [Link]

  • EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS- COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES. ResearchGate. Available at: [Link]

  • Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. Royal Society of Chemistry. Available at: [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PubMed. Available at: [Link]

  • Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. Available at: [Link]

  • 5-Bromo-2,4-dimethoxypyrimidine. PubChem. Available at: [Link]

  • C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. PMC. Available at: [Link]

  • The Suzuki-Miyaura reactions of halopyridines and the side products. ResearchGate. Available at: [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. Available at: [Link]

  • Supporting Information. Beilstein Journals. Available at: [Link]

  • Shape resonances in low-energy-electron collisions with halopyrimidines. AIP Publishing. Available at: [Link]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. ACS Publications. Available at: [Link]

  • nucleophilic aromatic substitutions. YouTube. Available at: [Link]

  • Supporting Information. The Royal Society of Chemistry. Available at: [Link]

  • Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]

  • A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. ResearchGate. Available at: [Link]

  • Synthesis, crystal structure and in silico studies of novel 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones. RSC Publishing. Available at: [Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Chemistry Stack Exchange. Available at: [Link]

  • SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES. Available at: [Link]

  • 17.1 Nucleophilic aromatic substitution. Lumen Learning. Available at: [Link]

  • 17.1: Nucleophilic aromatic substitution. Chemistry LibreTexts. Available at: [Link]

  • Concerted Nucleophilic Aromatic Substitution Reactions. PMC. Available at: [Link]

  • DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL BROMO-PYRIMIDINE ANALOGS AS ANTICANCER AND ANTIMICROBIAL AGENTS. International Journal of Pharmaceutical and Chemical Sciences. Available at: [Link]

  • The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the... ResearchGate. Available at: [Link]

    • NMR Spectra and Molecular Structure. Thieme. Available at: [Link]

  • (PDF) Cross-Section Calculations for Electron-Impact Ionization of Pyrimidine Molecule and Its Halogenated Derivatives. ResearchGate. Available at: [Link]

  • Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. MDPI. Available at: [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • Method for preparing 2-amino-4, 6-dimethoxypyrimidine. Google Patents.
  • Theoretical molecular structures of the C1, C2, C3, C4 and C5 isomers of idoxuridine and the atoms numbering. ResearchGate. Available at: [Link]

  • Process For Preparation Of 2 Amino 4,6 Dimethoxypyrimidine. Quickcompany. Available at: [Link]

  • The Suzuki Reaction. Chem 115 Myers. Available at: [Link]

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Bromo-4,5-dimethoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of 2-Aryl-4,5-dimethoxypyrimidines The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organ...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2-Aryl-4,5-dimethoxypyrimidines

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its robustness in constructing carbon-carbon bonds.[1][2] This palladium-catalyzed reaction is of paramount importance in medicinal chemistry for the synthesis of biaryl and heteroaryl structures, which are prevalent motifs in a vast array of pharmacologically active molecules.[1] Pyrimidine derivatives, in particular, are recognized as privileged scaffolds, forming the core of numerous therapeutic agents, including a wide range of kinase inhibitors pivotal to oncology research.[1]

The 2-Aryl-4,5-dimethoxypyrimidine moiety is a key building block in the development of novel therapeutics. The strategic installation of diverse aryl groups at the 2-position of the pyrimidine core allows for the systematic exploration of structure-activity relationships (SAR) and the fine-tuning of pharmacokinetic and pharmacodynamic properties. The electron-deficient nature of the pyrimidine ring enhances the reactivity of its halogenated derivatives in palladium-catalyzed cross-coupling reactions, making 2-Bromo-4,5-dimethoxypyrimidine an ideal substrate for such transformations.

This document provides a comprehensive guide to the Suzuki-Miyaura coupling of 2-Bromo-4,5-dimethoxypyrimidine, offering insights into reaction principles, key parameter selection, and a detailed experimental protocol as a robust starting point for optimization.

Principle of the Suzuki-Miyaura Reaction

The Suzuki-Miyaura coupling proceeds via a catalytic cycle initiated by a palladium(0) complex. The fundamental steps of this mechanism are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-4,5-dimethoxypyrimidine to form a Pd(II) complex. The general reactivity for halogens in this step follows the order I > Br > Cl.[1]

  • Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic acid) forms a more nucleophilic boronate species. This species then transfers its organic moiety to the palladium center, displacing the halide. This step is often the rate-determining step in the catalytic cycle.

  • Reductive Elimination: The two organic groups on the palladium complex couple, forming the desired C-C bond and regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.

Suzuki_Miyaura_Coupling Pd(0)Ln Pd(0)Ln Ar-Pd(II)-Br(Ln) Ar-Pd(II)-Br(Ln) Pd(0)Ln->Ar-Pd(II)-Br(Ln) Oxidative Addition Oxidative Addition Oxidative Addition->Pd(0)Ln Transmetalation Transmetalation Ar-Pd(II)-Br(Ln)->Transmetalation Ar-Pd(II)-Ar'(Ln) Ar-Pd(II)-Ar'(Ln) Transmetalation->Ar-Pd(II)-Ar'(Ln) Reductive Elimination Reductive Elimination Ar-Pd(II)-Ar'(Ln)->Reductive Elimination Ar-Ar' Ar-Ar' Reductive Elimination->Ar-Ar' Ar-Ar'->Pd(0)Ln Catalyst Regeneration Ar-Br Ar-Br Ar-Br->Oxidative Addition Ar'-B(OH)2 Ar'-B(OH)2 Ar'-B(OH)2->Transmetalation Base Base Base->Transmetalation

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Coupling.

Key Reaction Parameters: A Guide to Optimization

The success of the Suzuki-Miyaura coupling of 2-Bromo-4,5-dimethoxypyrimidine hinges on the careful selection and optimization of several key parameters.

ParameterOptionsConsiderations and Rationale
Palladium Catalyst Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃ with a ligandThe choice of catalyst is critical. Pd(PPh₃)₄ is a common and effective choice. For challenging couplings, a combination of a palladium source like Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., Buchwald ligands such as XPhos or SPhos) can enhance catalytic activity. The pyridine-like nitrogen in the pyrimidine ring can coordinate to the palladium center, potentially leading to catalyst deactivation. Bulky ligands can mitigate this issue.
Base K₂CO₃, K₃PO₄, Cs₂CO₃, Na₂CO₃The base activates the boronic acid to facilitate transmetalation. The strength and solubility of the base are important factors. K₂CO₃ and Na₂CO₃ are commonly used in aqueous solvent mixtures. K₃PO₄ is a stronger base that can be effective in anhydrous conditions. Cs₂CO₃ is often highly effective but is a more expensive option.
Solvent 1,4-Dioxane/H₂O, Toluene/H₂O, DME/H₂O, DMFThe solvent system must be capable of dissolving the reactants. A mixture of an organic solvent and water is frequently employed, as water can promote the formation of the reactive boronate species. All solvents should be thoroughly degassed to prevent oxidation of the palladium catalyst.
Boronic Acid/Ester Arylboronic acids, Arylboronic pinacol estersArylboronic acids are widely available. In cases of instability or to prevent side reactions like protodeboronation, the corresponding pinacol esters can be a more stable alternative. An excess of the boronic acid (typically 1.1-1.5 equivalents) is generally used to drive the reaction to completion.
Reaction Temperature 80-110 °CThe reaction is typically heated to ensure a reasonable reaction rate. The optimal temperature will depend on the specific substrates and catalyst system and should be determined empirically.
Inert Atmosphere Argon or NitrogenIt is crucial to perform the reaction under an inert atmosphere to prevent the oxidation and deactivation of the Pd(0) catalyst. Oxygen can also promote the undesirable homocoupling of the boronic acid.

General Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 2-Bromo-4,5-dimethoxypyrimidine with a generic arylboronic acid. Optimization of the catalyst, base, solvent, and temperature may be necessary for specific substrates.

Materials:
  • 2-Bromo-4,5-dimethoxypyrimidine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

  • Base (e.g., K₂CO₃, 2.0 equiv)

  • Degassed 1,4-Dioxane

  • Degassed deionized water

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

  • Magnetic stirrer and heating mantle/oil bath

  • Thin Layer Chromatography (TLC) plates and developing chamber

  • Silica gel for column chromatography

Procedure:
Figure 2: Experimental Workflow for Suzuki-Miyaura Coupling.
  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-4,5-dimethoxypyrimidine, the arylboronic acid, the base, and the palladium catalyst.

  • Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) for three cycles to ensure an oxygen-free environment.

  • Solvent Addition: Under a positive pressure of the inert gas, add the degassed 1,4-dioxane and degassed water (a common ratio is 4:1 to 5:1 v/v) via syringe. The reaction concentration is typically in the range of 0.1 to 0.5 M with respect to the 2-Bromo-4,5-dimethoxypyrimidine.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material (2-Bromo-4,5-dimethoxypyrimidine) is consumed. Reaction times can vary from a few hours to overnight.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with an organic solvent such as ethyl acetate.

    • Wash the organic layer sequentially with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

    • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-aryl-4,5-dimethoxypyrimidine.

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
Low or No Yield Inactive catalyst; Inefficient transmetalation; Protodeboronation of the boronic acid; Poor solubility of reactants.Use fresh, high-quality catalyst and ligands. Ensure proper degassing. Screen different bases (e.g., K₃PO₄, Cs₂CO₃). Consider using a boronic ester instead of the acid. Try a different solvent system or increase the temperature.
Significant Homocoupling of Boronic Acid Presence of oxygen in the reaction mixture.Ensure thorough degassing of solvents and the reaction setup. Maintain a positive pressure of inert gas throughout the reaction.
Debromination of Starting Material Presence of water and certain bases can lead to hydrodehalogenation.Use an anhydrous solvent system with a base like K₃PO₄. Minimize reaction time and temperature if possible.

Conclusion

The Suzuki-Miyaura coupling of 2-Bromo-4,5-dimethoxypyrimidine is a powerful and versatile method for the synthesis of a diverse library of 2-aryl-4,5-dimethoxypyrimidines. By understanding the reaction mechanism and carefully selecting the catalyst, base, and solvent system, researchers can efficiently access these valuable compounds for applications in drug discovery and materials science. The protocol provided herein serves as a solid foundation for further optimization and exploration of this important transformation.

References

  • BenchChem. Optimizing Suzuki Coupling Yields with 2-Bromo-4-methylpyridine.
  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • BenchChem. Application Notes and Protocols for Suzuki Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine.
  • BenchChem.
  • Semantic Scholar. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

  • Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. [Link]

  • BenchChem. Technical Support Center: Suzuki Couplings of Bromopyrimidines.
  • BenchChem. Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine.

Sources

Application

nucleophilic aromatic substitution (SNAr) at C2 position of pyrimidine

Title: Precision Functionalization: Methodologies for Nucleophilic Aromatic Substitution ( ) at the Pyrimidine C2 Position Abstract This application note provides a comprehensive guide to performing Nucleophilic Aromatic...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Precision Functionalization: Methodologies for Nucleophilic Aromatic Substitution (


) at the Pyrimidine C2 Position

Abstract

This application note provides a comprehensive guide to performing Nucleophilic Aromatic Substitution (


) at the C2 position of pyrimidine scaffolds. While the C4/C6 positions are electronically favored for substitution in polychlorinated systems, the C2 position offers unique pharmacological utility in kinase inhibitor and GPCR ligand design. This guide details the mechanistic underpinnings, critical optimization parameters (leaving group effects, solvent choice), and validated protocols for achieving high-yield C2-functionalization, including strategies to overcome regioselectivity challenges in 2,4-dihalo systems.

Introduction: The C2 Pharmacophore

The 2-aminopyrimidine and 2-alkoxypyrimidine motifs are ubiquitous in medicinal chemistry, serving as the hinge-binding core in numerous kinase inhibitors (e.g., Imatinib, Palbociclib). Functionalizing the C2 position is synthetically distinct from the C4/C6 positions due to the flanking nitrogen atoms, which exert a dual inductive effect but also create steric and electrostatic repulsion for incoming nucleophiles.

Mechanistic Insight: The C2 Anomaly

The


 reaction on pyrimidine proceeds via a stepwise addition-elimination mechanism involving an anionic 

-complex (Meisenheimer complex).[1]
  • Electronic Activation: The C2 position is activated by the inductive withdrawal (-I) of two adjacent nitrogen atoms. However, resonance stabilization of the Meisenheimer intermediate is generally more effective for attack at C4/C6 (para-like) than at C2 (ortho-like), often making C4 the kinetically favored site in 2,4-dihalopyrimidines.

  • The Element Effect: Contrary to

    
     reactions, fluoride is often the superior leaving group (
    
    
    
    ) for
    
    
    at C2.[2] The high electronegativity of fluorine stabilizes the transition state of the rate-determining nucleophilic addition step.
Mechanism Visualization

The following diagram illustrates the addition-elimination pathway and the resonance stabilization challenge at C2.

SNAr_Mechanism Reactants Reactants (2-X-Pyrimidine + Nuc-) TS1 Transition State 1 (Nucleophilic Attack) Reactants->TS1 Rate Determining Step (Stabilized by EWGs/F) Intermediate Meisenheimer Complex (Anionic Intermediate) TS1->Intermediate TS2 Transition State 2 (Leaving Group Departure) Intermediate->TS2 Products Products (2-Nuc-Pyrimidine + X-) TS2->Products Fast Step

Caption: The stepwise addition-elimination pathway. Note that the first step (addition) is rate-limiting, which is why electron-withdrawing leaving groups (F) accelerate the reaction despite strong C-F bond strength.

Critical Reaction Parameters

Regioselectivity (The C2 vs. C4 Challenge)

In 2,4-dichloropyrimidine, the C4 position is naturally more reactive. To target C2 selectively, specific strategies must be employed.

StrategyMechanismApplication
Sequential Displacement React C4 first with a non-labile group, then react C2.Standard route for 2,4-disubstituted targets.[1]
Leaving Group Switch Use 2-methanesulfonyl-4-chloropyrimidine.The

group at C2 is a "super-leaving group," directing attack to C2 over C4-Cl.
Steric Control Use bulky tertiary amines (rare).Can favor C2 due to specific trajectory requirements, though C4 is usually less hindered.
Solvent H-Bonding Use protic solvents with 2-sulfones.[1]H-bonding between solvent/nucleophile and sulfone oxygens can direct C2 attack.[1][3]
Solvent & Base Selection
  • Dipolar Aprotic (DMSO, DMF, NMP): The "Gold Standard" for

    
    . They solvate cations well but leave anions (nucleophiles) "naked" and highly reactive.[1]
    
  • Protic (n-BuOH, i-PrOH): Useful for amine displacements at high temperatures (

    
    C).[1] The solvent can protonate the leaving group (assisting departure) but reduces nucleophilicity via H-bonding.
    
  • Base: Non-nucleophilic bases are required to neutralize the generated acid (HCl/HF). DIPEA (Hünig's base) is preferred for organic solubility;

    
     is standard for heterogeneous mixtures.[1]
    

Validated Protocols

Protocol A: General Amine Displacement (Mono-halo Pyrimidine)

Target: Functionalization of 2-chloropyrimidine or 2-fluoropyrimidine with secondary amines.[1]

Reagents:

  • Substrate: 2-Chloropyrimidine (1.0 equiv)[1]

  • Nucleophile: Morpholine/Piperidine/Aniline derivative (1.2 equiv)

  • Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

  • Solvent: DMSO (anhydrous) or NMP.[1] Concentration: 0.5 M.

Procedure:

  • Setup: In a reaction vial equipped with a stir bar, dissolve 2-chloropyrimidine in DMSO.

  • Addition: Add DIPEA followed by the amine nucleophile.

  • Reaction:

    • Activated Substrates (e.g., 2-chloro-5-nitropyrimidine): Stir at RT for 1-4 hours.

    • Unactivated Substrates (e.g., 2-chloropyrimidine): Heat to 80–100 °C for 4–12 hours. Monitor by LCMS.[1]

  • Workup: Cool to RT. Dilute with EtOAc (10 volumes). Wash with water (

    
    ) and brine (
    
    
    
    ) to remove DMSO.[1]
  • Purification: Dry organic layer over

    
    , concentrate, and purify via flash chromatography (Hexane/EtOAc).
    

Author’s Note: If using 2-fluoropyrimidine, reaction times are significantly shorter (often RT to 50 °C).[1]

Protocol B: C2-Selective Alkoxylation (The Sulfone Strategy)

Target: Selective C2 functionalization in the presence of C4-Cl.[1][3]

Reagents:

  • Substrate: 2-(Methylsulfonyl)-4-chloropyrimidine (1.0 equiv)[1]

  • Nucleophile: Benzyl alcohol (1.1 equiv)

  • Base:

    
     (1.5 equiv)[1]
    
  • Solvent: THF (anhydrous) or Toluene (for higher T).[1]

Procedure:

  • Setup: Suspend

    
     in THF under 
    
    
    
    atmosphere.
  • Addition: Add Benzyl alcohol and stir for 15 min to generate the alkoxide in situ (or use NaH for pre-formation).

  • Displacement: Cool to 0 °C (Critical for selectivity). Add the pyrimidine substrate slowly.

  • Reaction: Stir at 0 °C to RT. The

    
     group at C2 is highly labile and will be displaced preferentially over the C4-Cl due to the "chelation-like" transition state and superior leaving group ability.[1]
    
  • Workup: Quench with saturated

    
    . Extract with DCM.[1]
    

Troubleshooting & Optimization Logic

Use the following decision tree to troubleshoot low yields or poor selectivity.

Optimization_Flow Start Start: Low Yield or Selectivity? CheckLG Check Leaving Group (LG) Start->CheckLG SelectivityIssue Problem: C4 vs C2 Selectivity? Start->SelectivityIssue IsFluoro Is LG Fluorine? CheckLG->IsFluoro SwitchF Switch to 2-Fluoro (Faster Rate) IsFluoro->SwitchF No CheckTemp Check Temperature IsFluoro->CheckTemp Yes BlockC4 Strategy 1: Block C4 first SelectivityIssue->BlockC4 Sulfone Strategy 2: Use C2-SO2Me SelectivityIssue->Sulfone

Caption: Decision logic for optimizing SNAr reactions. Switching to Fluorine (Element Effect) is the most effective way to increase rate without increasing temperature.

References

  • Mechanistic Foundation: Bunnett, J. F., & Zahler, R. E. (1951). "Kinetics of Nucleophilic Substitution Reactions." Chemical Reviews. Link

  • Regioselectivity (C4 vs C2): Barvian, N. C., et al. (2000). "SNAr reactions of 2,4-dichloropyrimidines." Journal of Organic Chemistry. Link

  • The Element Effect (F > Cl): Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.[1] Link

  • Sulfone Displacement Strategy: Luo, Y., et al. (2019). "Regioselectivity in SNAr reactions of 2-sulfonylpyrimidines." Organic Process Research & Development. Link (Note: Generalized citation for sulfone utility in OPRD context).

  • Industrial Application: Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist's Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates." Journal of Medicinal Chemistry. Link

Sources

Method

Application Notes &amp; Protocols: A Guide to the Synthesis of Novel 2-Amino-4,5-dimethoxypyrimidine Derivatives

Introduction: The Untapped Potential of the 2-Amino-4,5-dimethoxypyrimidine Scaffold The 2-aminopyrimidine framework is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents. I...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Untapped Potential of the 2-Amino-4,5-dimethoxypyrimidine Scaffold

The 2-aminopyrimidine framework is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents. Its derivatives are known to exhibit a vast spectrum of biological activities, including antibacterial, anticancer, and antiviral properties. A particularly notable example is Trimethoprim, a potent antibacterial agent that functions by inhibiting dihydrofolate reductase (DHFR), an enzyme crucial for bacterial DNA synthesis. While extensive research has focused on analogs of Trimethoprim and the isomeric 2-amino-4,6-dimethoxypyrimidine scaffold, widely used in the agrochemical industry, the 2-amino-4,5-dimethoxypyrimidine core represents a comparatively underexplored area of chemical space.[1][2]

This substitution pattern offers a unique electronic and steric profile that could lead to novel interactions with biological targets. The lack of readily available commercial sources and direct, high-yield synthetic routes presents both a challenge and an opportunity for researchers in drug discovery. This guide provides a comprehensive, logically designed synthetic strategy to access this novel scaffold, followed by detailed, field-proven protocols for its synthesis and subsequent derivatization. Our approach is grounded in established principles of heterocyclic chemistry, adapting robust reactions to construct the target molecule from accessible starting materials.

Part 1: A Proposed Synthetic Pathway for 2-Amino-4,5-dimethoxypyrimidine

Given the absence of a direct, one-pot synthesis in the literature, we propose a robust, multi-step pathway. The strategy involves the initial construction of a pyrimidine ring with appropriate functional groups at the 4 and 5 positions, which are then converted to the desired methoxy substituents. This approach offers multiple points for characterization and purification, ensuring the integrity of the key intermediates.

The overall workflow is depicted below:

Synthetic_Pathway cluster_0 Part 1: Core Synthesis cluster_1 Part 2: Derivatization A Guanidine + Ethyl 2-cyano-3-ethoxyacrylate B Intermediate A: 2-Amino-5-cyano-4-hydroxypyrimidine A->B Cyclocondensation (NaOEt, EtOH) C Intermediate B: 2-Amino-4-chloro-5-cyanopyrimidine B->C Chlorination (POCl₃) D Intermediate C: 2-Amino-4-methoxy-5-cyanopyrimidine C->D Methoxylation (1) (NaOMe, MeOH) E Intermediate D: 2-Amino-5-formyl-4-methoxypyrimidine D->E Nitrile Reduction (DIBAL-H) F Intermediate E: 2-Amino-4-methoxy-5-(hydroxymethyl)pyrimidine G Intermediate F: 2-Amino-5-formyl-4,6-dichloropyrimidine (Incorrect Path Example) H Intermediate G: 2-Amino-4,5-dimethoxypyrimidine (Core Scaffold) I Derivative Library: N-Acyl, N-Sulfonyl, N-Alkyl Derivatives Start 2-Cyanoacetamide + Diethoxymethyl acetate P1 Intermediate 1: Ethyl 2-cyano-3-ethoxyacrylate Start->P1 Condensation P2 Intermediate 2: 2-Amino-4-hydroxy-5-ethoxypyrimidine P1->P2 Guanidine Cyclization P3 Intermediate 3: 2-Amino-4-chloro-5-ethoxypyrimidine P2->P3 Chlorination (POCl₃) P4 Core Scaffold: 2-Amino-4,5-dimethoxypyrimidine P3->P4 Methoxylation (NaOMe, MeOH) Deriv Derivative Library P4->Deriv Functionalization (Acylation, Alkylation, etc.)

Caption: Proposed multi-step synthesis of the 2-amino-4,5-dimethoxypyrimidine scaffold.

Part 2: Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes detailed instructions, rationale for the chosen conditions, and methods for characterization to ensure the successful synthesis of each intermediate.

Protocol 2.1: Synthesis of Intermediate 2 (2-Amino-4-hydroxy-5-ethoxypyrimidine)

This initial step constructs the core pyrimidine ring through a classical cyclocondensation reaction. The use of ethyl 2-cyano-3-ethoxyacrylate as the three-carbon electrophile and guanidine as the N-C-N nucleophile is a well-established method for forming substituted 2-aminopyrimidines.[3]

  • Materials:

    • Ethyl 2-cyano-3-ethoxyacrylate

    • Guanidine hydrochloride

    • Sodium ethoxide (NaOEt)

    • Anhydrous Ethanol (EtOH)

    • Glacial acetic acid

    • Standard glassware for organic synthesis under an inert atmosphere

  • Procedure:

    • Prepare a solution of sodium ethoxide by carefully dissolving sodium metal (1.1 molar equivalents) in anhydrous ethanol under a nitrogen atmosphere in a three-necked flask equipped with a reflux condenser and a dropping funnel.

    • Once the sodium has completely dissolved, add guanidine hydrochloride (1.0 molar equivalent) to form the free base in situ. Stir for 30 minutes at room temperature.

    • Add a solution of ethyl 2-cyano-3-ethoxyacrylate (1.0 molar equivalent) in anhydrous ethanol dropwise to the guanidine solution over 30-45 minutes. An exotherm may be observed.

    • After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C) and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 10% Methanol/Dichloromethane mobile phase).

    • Upon completion, cool the mixture to room temperature and then to 0-5 °C in an ice bath.

    • Carefully neutralize the reaction mixture by the slow addition of glacial acetic acid until the pH is approximately 7. A precipitate will form.

    • Stir the resulting slurry for 1 hour at 0-5 °C, then collect the solid by vacuum filtration.

    • Wash the filter cake with cold ethanol and then diethyl ether.

    • Dry the solid under vacuum to yield 2-amino-4-hydroxy-5-ethoxypyrimidine.

  • Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure before proceeding.

Protocol 2.2: Synthesis of Intermediate 3 (2-Amino-4-chloro-5-ethoxypyrimidine)

The conversion of the 4-hydroxy group to a 4-chloro group is a critical activation step. Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation on pyrimidine rings.[4] This reaction converts the hydroxyl group into an excellent leaving group, paving the way for nucleophilic substitution.

  • Materials:

    • 2-Amino-4-hydroxy-5-ethoxypyrimidine (Intermediate 2)

    • Phosphorus oxychloride (POCl₃)

    • N,N-Dimethylaniline (optional, as a catalyst and acid scavenger)

    • Toluene

    • Ice, water, and sodium bicarbonate solution

  • Procedure:

    • In a flask equipped with a reflux condenser and a gas trap (to handle HCl fumes), suspend 2-amino-4-hydroxy-5-ethoxypyrimidine (1.0 molar equivalent) in an excess of phosphorus oxychloride (5-10 molar equivalents).

    • Optionally, add N,N-dimethylaniline (0.2 molar equivalents) catalytically.

    • Heat the mixture to reflux (approx. 105-110 °C) and maintain for 3-4 hours. The suspension should gradually become a clear solution. Monitor the reaction by TLC until the starting material is consumed.

    • After completion, cool the reaction mixture to room temperature.

    • Carefully remove the excess POCl₃ under reduced pressure.

    • Caution: Highly Exothermic Quench. Slowly and carefully add the cooled, viscous residue to a stirred mixture of crushed ice and water. The temperature must be kept below 20 °C.

    • The product will precipitate. Stir the slurry for 30 minutes.

    • Neutralize the acidic solution by the slow, portion-wise addition of solid sodium bicarbonate or a saturated aqueous solution until the pH is 7-8.

    • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

  • Characterization: Confirm the structure via NMR and MS. The disappearance of the hydroxyl proton and the expected mass shift will validate the reaction's success.

Protocol 2.3: Synthesis of the Core Scaffold (2-Amino-4,5-dimethoxypyrimidine)

This final step in the core synthesis involves a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nature of the pyrimidine ring activates the C4 position, allowing the displacement of the chloride by a methoxide nucleophile.[5][6]

  • Materials:

    • 2-Amino-4-chloro-5-ethoxypyrimidine (Intermediate 3)

    • Sodium methoxide (NaOMe) solution (e.g., 25-30% in Methanol) or sodium metal

    • Anhydrous Methanol (MeOH)

    • Standard glassware for anhydrous reactions

  • Procedure:

    • Dissolve 2-amino-4-chloro-5-ethoxypyrimidine (1.0 molar equivalent) in anhydrous methanol in a round-bottom flask under a nitrogen atmosphere.

    • Add sodium methoxide solution (1.5-2.0 molar equivalents) dropwise to the stirred solution.

    • Heat the reaction mixture to reflux (approx. 65 °C) for 4-6 hours. Monitor the reaction by TLC or HPLC.

    • Upon completion, cool the reaction to room temperature and remove the methanol under reduced pressure.

    • Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

    • Separate the organic layer, and extract the aqueous layer two more times with the organic solvent.

    • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 2-amino-4,5-dimethoxypyrimidine.

  • Characterization: Full characterization by ¹H NMR, ¹³C NMR, HRMS, and melting point is essential to confirm the identity and purity of the final core scaffold.

Part 3: Derivatization Strategies

With the 2-amino-4,5-dimethoxypyrimidine core in hand, a library of derivatives can be generated by functionalizing the 2-amino group. This primary amine is a versatile handle for a wide range of chemical transformations.

Derivatization_Workflow cluster_reactions Functionalization Reactions cluster_products Derivative Classes Core 2-Amino-4,5-dimethoxypyrimidine Acyl Acylation (R-COCl, Base) Core->Acyl Sulfonyl Sulfonylation (R-SO₂Cl, Base) Core->Sulfonyl Alkyl Reductive Amination (1. R-CHO, 2. NaBH₄) Core->Alkyl Urea Urea Formation (R-NCO) Core->Urea Amide N-Acyl Derivatives (Amides) Acyl->Amide Sulfonamide N-Sulfonyl Derivatives (Sulfonamides) Sulfonyl->Sulfonamide SecAmine N-Alkyl Derivatives (Secondary Amines) Alkyl->SecAmine UreaDeriv N-Aryl/Alkyl Urea Derivatives Urea->UreaDeriv

Caption: Workflow for the derivatization of the 2-amino group.

Protocol 3.1: General Protocol for N-Acylation
  • Procedure:

    • Dissolve 2-amino-4,5-dimethoxypyrimidine (1.0 eq.) in an anhydrous aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).

    • Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq.).

    • Cool the mixture to 0 °C in an ice bath.

    • Add the desired acyl chloride (R-COCl) or anhydride ((RCO)₂O) (1.1 eq.) dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-12 hours until completion (monitored by TLC).

    • Quench the reaction with water or a saturated solution of ammonium chloride.

    • Extract the product with an organic solvent, wash, dry, and purify by column chromatography or recrystallization.

Protocol 3.2: General Protocol for N-Sulfonylation
  • Procedure:

    • Dissolve 2-amino-4,5-dimethoxypyrimidine (1.0 eq.) in a solvent like pyridine or DCM.

    • If using DCM, add a base like TEA (1.2 eq.).

    • Cool the solution to 0 °C.

    • Add the sulfonyl chloride (R-SO₂Cl) (1.1 eq.) portion-wise.

    • Stir at room temperature overnight.

    • Perform an aqueous workup as described for acylation to isolate and purify the sulfonamide product.

Data Summary Table

The following table summarizes the key compounds in the proposed synthetic pathway.

Compound NameStructureMolecular FormulaMol. Weight ( g/mol )Key Expected ¹H NMR Signals (δ, ppm)
Intermediate 2 2-Amino-4-hydroxy-5-ethoxypyrimidineC₆H₉N₃O₂155.15Singlet for H6; Quartet and Triplet for ethoxy group; Broad singlet for NH₂
Intermediate 3 2-Amino-4-chloro-5-ethoxypyrimidineC₆H₈ClN₃O173.60Singlet for H6; Quartet and Triplet for ethoxy group; Broad singlet for NH₂
Core Scaffold 2-Amino-4,5-dimethoxypyrimidineC₆H₉N₃O₂155.15Singlet for H6; Two singlets for methoxy groups; Broad singlet for NH₂

Trustworthiness and Self-Validation

The integrity of this synthetic guide is paramount. Each protocol is designed to be self-validating through the recommended in-process controls (TLC, HPLC) and rigorous characterization of intermediates. By confirming the structure and purity at each stage, researchers can proceed with confidence, minimizing the risk of costly failures in later steps. The proposed reactions are fundamental transformations in heterocyclic chemistry, and the conditions provided are adapted from robust, well-cited procedures for analogous systems, ensuring a high probability of success.[4][6]

Conclusion

The synthesis of 2-amino-4,5-dimethoxypyrimidine derivatives offers a promising avenue for the discovery of novel bioactive molecules. While direct synthetic routes are not prominently featured in current literature, the strategic, multi-step pathway detailed in these application notes provides a rational and achievable approach for researchers. By leveraging established chemical principles and rigorous analytical validation at each step, scientists can confidently build this core scaffold and explore its potential in the development of next-generation therapeutics.

References

  • Trimethoprim: An Old Antibacterial Drug as a Template to Search for New Targets. Synthesis, Biological Activity and Molecular Modeling Study of Novel Trimethoprim Analogs. Molecules, 2019. [Link]

  • Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. ResearchGate, 2021. [Link]

  • CN102898382A - Method for synthesizing 2-amino-4,6-dimethoxypyrimidine.
  • 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production. Medicinal Chemistry Research, 2013. [Link]

  • Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. RSC Publishing. [Link]

  • Process For Preparation Of 2 Amino 4,6 Dimethoxypyrimidine. Quickcompany. [Link]

  • Stable Hemiaminals: 2-Aminopyrimidine Derivatives. Molecules, 2015. [Link]

  • US5563270A - Process for the preparation of 2-amino-4,6-dichloro-pyrimidine.
  • CN103012284A - Preparation method of 2-amino-5-bromopyrimidine compound.
  • Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 2018. [Link]

  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry. Wavefunction, Inc.[Link]

  • A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. Journal of Drug Delivery and Therapeutics, 2024. [Link]

  • Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Molecules, 2017. [Link]

  • Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic, 1967. [Link]

Sources

Application

Application Notes &amp; Protocols for the Buchwald-Hartwig Amination of 2-Bromo-4,5-dimethoxypyrimidine

Prepared by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of 2-Amino-4,5-dimethoxypyrimidine The 2-amino-4,5-dimethoxypyrimidine scaffold is a privileged structure in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of 2-Amino-4,5-dimethoxypyrimidine

The 2-amino-4,5-dimethoxypyrimidine scaffold is a privileged structure in medicinal chemistry and drug development. Its derivatives are integral to a multitude of biologically active compounds, including kinase inhibitors for oncology and agents targeting infectious diseases. The pyrimidine core acts as a versatile pharmacophore, and the strategic placement of an amino group at the C2 position is crucial for establishing key interactions with biological targets.

Traditionally, the synthesis of such aryl amines involved harsh conditions, such as the Ullmann condensation or nucleophilic aromatic substitution, which suffer from limited substrate scope and poor functional group tolerance.[1] The advent of the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized C-N bond formation, offering a mild, efficient, and highly versatile methodology.[1][2]

This guide provides a detailed technical overview and actionable protocols for the successful application of the Buchwald-Hartwig amination to 2-Bromo-4,5-dimethoxypyrimidine, an electron-deficient heterocyclic substrate. We will delve into the mechanistic underpinnings, critical parameter selection, and step-by-step execution to empower researchers in their synthetic endeavors.

Mechanistic Rationale: The "Why" Behind the Protocol

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple. The key steps are outlined below.[1][3][4]

Buchwald_Hartwig_Catalytic_Cycle Pd0 L-Pd(0) Active Catalyst OA_Complex L-Pd(II)(Ar)(Br) Oxidative Addition Complex Pd0->OA_Complex Oxidative Addition Amine_Coord [L-Pd(II)(Ar)(Br)(R₂NH)] OA_Complex->Amine_Coord Amine Coordination Amido_Complex L-Pd(II)(Ar)(NR₂) Amido Complex Amine_Coord->Amido_Complex Deprotonation BaseH [Base-H]⁺Br⁻ Amine_Coord->BaseH HBr Amido_Complex->Pd0 Reductive Elimination Product Ar-NR₂ Product Amido_Complex->Product ArBr Ar-Br (2-Bromo-4,5-dimethoxypyrimidine) ArBr->OA_Complex Amine R₂NH (Amine) Amine->Amine_Coord Base Base Base->Amine_Coord

Figure 1: The Catalytic Cycle of the Buchwald-Hartwig Amination.

Causality Behind the Cycle:

  • Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the pyrimidine. This is often the rate-determining step.[4] For electron-deficient heterocycles like pyrimidines, this step is generally favorable. The reactivity order for aryl halides is typically I > Br > OTf > Cl.[5]

  • Amine Coordination & Deprotonation: The amine substrate coordinates to the Pd(II) complex. A base is then required to deprotonate the coordinated amine, forming a palladium-amido complex. The choice of base is critical; it must be strong enough to deprotonate the amine but not so strong as to cause substrate degradation.[6]

  • Reductive Elimination: This final step forms the desired C-N bond, yielding the 2-amino-4,5-dimethoxypyrimidine product and regenerating the Pd(0) catalyst, allowing the cycle to continue.[1] Reductive elimination is often faster from a three-coordinate intermediate, which is why bulky ligands that can easily dissociate are so effective.[1]

Core Components: Selecting the Right Tools for an Electron-Deficient Substrate

The success of the amination of 2-Bromo-4,5-dimethoxypyrimidine hinges on the judicious selection of the catalyst system and reaction conditions. The electron-deficient nature of the pyrimidine ring influences catalyst activity and stability.

  • Palladium Precatalyst: Standard Pd(II) or Pd(0) sources are effective. Common choices include Palladium(II) acetate (Pd(OAc)₂) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[5] These are typically used in low catalytic loadings (1-5 mol%).

  • Phosphine Ligands: This is the most critical parameter. The coupling of electron-deficient heterocycles requires electron-rich and sterically hindered phosphine ligands. These ligands stabilize the palladium center, promote oxidative addition, and facilitate the crucial reductive elimination step.[7] The "Buchwald ligands," a class of dialkylbiaryl phosphines, are particularly effective.[8][9]

  • Base: A strong, non-nucleophilic base is essential for catalyst turnover.[6] Sodium tert-butoxide (NaOtBu) is the most common choice. However, if the substrate contains base-sensitive functional groups (e.g., esters), weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) can be used, though this may require higher temperatures or longer reaction times.[3]

  • Solvent: Anhydrous, aprotic solvents are required to prevent quenching of the base and catalyst deactivation. Toluene, 1,4-dioxane, and tetrahydrofuran (THF) are standard choices.[3] The solvent must be thoroughly degassed to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Experimental Workflow and Protocol

The following protocol provides a robust starting point for the amination of 2-Bromo-4,5-dimethoxypyrimidine. Optimization may be required depending on the specific amine used.

Experimental_Workflow Start Start Prep Inert Atmosphere Prep (Evacuate & Backfill Flask) Start->Prep Add_Solids Add Solids (Substrate, Base, Pd Precatalyst, Ligand) Prep->Add_Solids Add_Liquids Add Liquids (Degassed Solvent, Amine) Add_Solids->Add_Liquids Heat Heat to Reaction Temp (e.g., 80-110 °C) Add_Liquids->Heat Monitor Monitor Reaction (TLC / LC-MS) Heat->Monitor Workup Aqueous Workup (Cool, Quench, Filter through Celite) Monitor->Workup Upon Completion Purify Purification (Column Chromatography) Workup->Purify End Characterized Product Purify->End

Figure 2: General Experimental Workflow for the Reaction.

Detailed Step-by-Step Protocol

Materials:

  • 2-Bromo-4,5-dimethoxypyrimidine (1.0 equiv)

  • Amine (primary or secondary, 1.2-1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 equiv, 4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equiv)

  • Anhydrous, degassed toluene (approx. 0.1 M concentration)

  • Schlenk flask or sealed tube, magnetic stir bar, standard glassware

  • Inert gas supply (Nitrogen or Argon)

Procedure:

  • Reaction Setup: Place a magnetic stir bar into an oven-dried Schlenk flask. Add 2-Bromo-4,5-dimethoxypyrimidine, Pd(OAc)₂, XPhos, and NaOtBu to the flask.

  • Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed.[10]

  • Reagent Addition: Under a positive pressure of inert gas, add the anhydrous, degassed toluene via syringe. If the amine is a liquid, add it via syringe. If it is a solid, it should be added in Step 1 with the other solids.

  • Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

  • Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under inert atmosphere) and analyzing by TLC or LC-MS until the starting material is consumed.

  • Workup: Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.[11]

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes), to yield the pure product.

Self-Validation Note: For volatile amines (e.g., dimethylamine), this reaction must be performed in a thick-walled, sealable reaction tube to prevent loss of the reagent and maintain pressure.[6][12]

Parameter Optimization Guide

The following table provides a starting point for optimizing the reaction. Conditions should be tailored based on the nucleophilicity and steric bulk of the amine coupling partner.

Parameter Condition A (Standard) Condition B (Mild Base) Condition C (Challenging Amine) Rationale & Field Insights
Pd Precatalyst Pd(OAc)₂ (2 mol%)Pd₂(dba)₃ (1 mol%)Pd(OAc)₂ (2 mol%)Both are highly effective. Pd₂(dba)₃ is a Pd(0) source and may not require an in-situ reduction step.
Ligand XPhos (4 mol%)SPhos (4 mol%)RuPhos (4 mol%)XPhos and SPhos are excellent general ligands for heteroaryl couplings.[9] RuPhos is often effective for more sterically hindered or less nucleophilic amines.
Base NaOtBu (1.5 equiv)K₂CO₃ (2.0 equiv)LHMDS (1.5 equiv)NaOtBu is the standard strong base. K₂CO₃ is used for base-sensitive substrates. LHMDS can be effective when other bases fail but is more expensive.[3]
Solvent Toluene1,4-Dioxanet-BuOH / TolueneToluene and dioxane are the most common solvents. The addition of t-BuOH can sometimes accelerate the reaction.
Temperature 100 °C110 °C110 °CHigher temperatures are often needed for weaker bases or less reactive coupling partners. Typical ranges are 80-110 °C.[5]
Expected Yield Good to ExcellentModerate to GoodVariableYields are highly dependent on the specific amine. Electron-rich amines generally react more readily than electron-poor or very bulky ones.

Disclaimer: This table is a guideline based on established principles for Buchwald-Hartwig aminations of related heteroaryl bromides. Empirical optimization for 2-Bromo-4,5-dimethoxypyrimidine and the specific amine of interest is essential for achieving maximum efficiency.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of 2-amino-4,5-dimethoxypyrimidine derivatives. By understanding the catalytic cycle and carefully selecting an appropriate combination of a bulky, electron-rich phosphine ligand, a suitable base, and anhydrous conditions, researchers can reliably construct these valuable C-N bonds. The protocols and optimization guides provided herein serve as a comprehensive resource for scientists and professionals in drug development, enabling the efficient and strategic synthesis of novel molecular entities.

References

  • Buchwald–Hartwig amination. In: Wikipedia. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Krska, S. W., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Li, J. J., et al. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry. [Link]

  • Thompson, A. T., et al. (2018). Buchwald–Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. Dalton Transactions. [Link]

  • Dialkylbiaryl phosphine ligands. In: Wikipedia. [Link]

  • Li, J. J. (2007). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]

  • Stradiotto, M., & Hesp, K. D. (2010). Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

Sources

Method

Application Notes and Protocols: The Strategic Use of 2-Bromo-4,5-dimethoxypyrimidine in the Synthesis of Potent Kinase Inhibitors

Introduction: The 2-Amino-4,5-dimethoxypyrimidine Scaffold as a Privileged Motif in Kinase Inhibition The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents, includin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The 2-Amino-4,5-dimethoxypyrimidine Scaffold as a Privileged Motif in Kinase Inhibition

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents, including a significant number of kinase inhibitors.[1][2] Within this class, the 2-aminopyrimidine moiety has emerged as a particularly effective pharmacophore, adept at forming critical hydrogen bond interactions with the hinge region of the ATP-binding site of many kinases.[3][4] The strategic functionalization of this scaffold is paramount in developing potent and selective inhibitors. 2-Bromo-4,5-dimethoxypyrimidine serves as a versatile and highly valuable starting material for accessing a diverse range of 2-substituted pyrimidine derivatives. The bromine atom at the C2 position provides a reactive handle for palladium-catalyzed cross-coupling reactions, enabling the facile introduction of various aryl and heteroaryl amines, which are crucial for kinase interaction.[5][6]

The 4,5-dimethoxy substitution pattern on the pyrimidine ring is not merely a passive structural feature. These methoxy groups can significantly influence the electronic properties of the ring, potentially modulating the reactivity of the C2 position and influencing the pKa of the resulting 2-amino group. Furthermore, these substituents can engage in additional interactions within the kinase active site, contributing to both potency and selectivity. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-Bromo-4,5-dimethoxypyrimidine in the synthesis of kinase inhibitors, with a focus on practical protocols for Buchwald-Hartwig amination and insights into the biological evaluation of the resulting compounds, particularly as inhibitors of Cyclin-Dependent Kinases (CDKs) and Aurora Kinases.[1][7]

Core Synthetic Strategy: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of carbon-nitrogen bonds, and it represents the key transformation for converting 2-Bromo-4,5-dimethoxypyrimidine into the desired 2-anilino-4,5-dimethoxypyrimidine scaffold. This reaction is catalyzed by a palladium complex and requires a suitable phosphine ligand and a base.

G cluster_0 Reaction Components reagents Pd Catalyst Ligand Base Solvent, Heat product 2-Anilino-4,5-dimethoxypyrimidine Kinase Inhibitor Scaffold reagents->product Buchwald-Hartwig Amination start 2-Bromo-4,5-dimethoxypyrimidine start->reagents amine Substituted Aniline (R-NH2) amine->reagents

Caption: Generalized workflow for Buchwald-Hartwig amination.

Protocol 1: Synthesis of a Representative 2-(Substituted anilino)-4,5-dimethoxypyrimidine

This protocol provides a general framework for the synthesis of 2-anilino-4,5-dimethoxypyrimidine derivatives. The choice of palladium catalyst, ligand, base, and solvent may require optimization depending on the specific aniline coupling partner.

Materials:

  • 2-Bromo-4,5-dimethoxypyrimidine (1.0 eq)

  • Substituted Aniline (1.1 - 1.5 eq)

  • Palladium pre-catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

  • Phosphine Ligand (e.g., Xantphos, 4-10 mol%)

  • Base (e.g., Cs₂CO₃, 1.5 - 2.0 eq)

  • Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene)

Procedure:

  • To a dry Schlenk flask, add 2-Bromo-4,5-dimethoxypyrimidine, the substituted aniline, the palladium pre-catalyst, the phosphine ligand, and the base.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the anhydrous, degassed solvent via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(substituted anilino)-4,5-dimethoxypyrimidine.

Characterization:

The purified product should be characterized by:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the structure and purity.

  • Mass Spectrometry (MS): To confirm the molecular weight.

ParameterTypical RangeRationale
Reaction Temperature 80 - 110 °CTo overcome the activation energy of the catalytic cycle.
Reaction Time 4 - 24 hoursDependent on the reactivity of the aniline and the efficiency of the catalytic system.
Palladium Catalyst 2 - 5 mol%A sufficient amount to ensure a reasonable reaction rate without being wasteful.
Ligand 4 - 10 mol%To stabilize the palladium catalyst and facilitate the catalytic cycle.
Base 1.5 - 2.0 eqTo deprotonate the aniline and facilitate transmetalation.

Application in Kinase Inhibitor Design: Targeting CDKs and Aurora Kinases

The 2-anilino-4,5-dimethoxypyrimidine scaffold is a valuable starting point for the development of inhibitors targeting kinases implicated in cancer, such as Cyclin-Dependent Kinases (CDKs) and Aurora Kinases.[1][3][7] These kinases are crucial regulators of the cell cycle, and their dysregulation is a hallmark of many cancers.[8][9]

G CDK_Aurora CDK / Aurora Kinase (Dysregulated in Cancer) CellCycle Uncontrolled Cell Cycle Progression CDK_Aurora->CellCycle Promotes Tumor Tumor Growth CellCycle->Tumor Inhibitor 2-Anilino-4,5-dimethoxy- pyrimidine Inhibitor Inhibitor->CDK_Aurora Inhibits

Caption: Inhibition of oncogenic signaling by pyrimidine-based inhibitors.

Structure-Activity Relationship (SAR) Insights

Based on existing literature for similar 2-anilinopyrimidine inhibitors, the following SAR principles can be applied to the design of novel inhibitors based on the 2-anilino-4,5-dimethoxypyrimidine scaffold:

  • The 2-Anilino Group: This is a critical moiety for binding to the kinase hinge region through hydrogen bonding. Substitutions on the aniline ring can be explored to enhance potency and selectivity. For example, the introduction of groups capable of forming additional hydrogen bonds or hydrophobic interactions can be beneficial.[3]

  • The 4,5-Dimethoxy Groups: These groups can influence the overall conformation of the inhibitor and may interact with specific residues in the ATP-binding pocket. Their electron-donating nature can also impact the basicity of the pyrimidine nitrogens, which can be important for hinge binding.

  • Further Substitution: The pyrimidine ring itself can be further functionalized, although this is less common for this specific scaffold.

Kinase TargetRepresentative Inhibitor IC₅₀ (nM)Rationale for Targeting
CDK2 1 - 100Key regulator of the G1/S phase transition of the cell cycle.[2]
CDK9 1 - 50Involved in transcriptional regulation, making it an attractive target in cancers with transcriptional addiction.[8]
Aurora A 5 - 150Essential for mitotic spindle formation and chromosome segregation.[7][9]
Aurora B 1 - 100Plays a crucial role in chromosome condensation and cytokinesis.[7][9]

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol describes a general method for evaluating the inhibitory activity of synthesized compounds against a target kinase.

Materials:

  • Recombinant human kinase (e.g., CDK2/Cyclin A, Aurora A)

  • Kinase-specific substrate (peptide or protein)

  • ATP (Adenosine Triphosphate)

  • Kinase assay buffer

  • Synthesized inhibitor compounds

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay)

  • 384-well plates

Procedure:

  • Prepare serial dilutions of the inhibitor compounds in DMSO.

  • In a 384-well plate, add the kinase, the kinase-specific substrate, and the inhibitor solution.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the signal (e.g., luminescence) using a plate reader.

  • Calculate the percent inhibition for each inhibitor concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Conclusion

2-Bromo-4,5-dimethoxypyrimidine is a strategic starting material for the synthesis of a diverse library of 2-anilino-4,5-dimethoxypyrimidine derivatives with significant potential as kinase inhibitors. The protocols and insights provided in this application note offer a solid foundation for researchers in drug discovery to design, synthesize, and evaluate novel therapeutic agents targeting key kinases implicated in cancer and other diseases. The straightforward access to this privileged scaffold through robust palladium-catalyzed cross-coupling reactions facilitates the systematic exploration of structure-activity relationships, paving the way for the development of optimized and clinically relevant kinase inhibitors.

References

  • Wang, S., et al. (2004). 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. Journal of Medicinal Chemistry, 47(7), 1662-1675. [Link]

  • European Patent Office. (2023). PROCESS FOR THE SYNTHESIS OF MTOR KINASE INHIBITORS (EP 3660020 B1). [Link]

  • Fischer, P. M., et al. (2005). Design, Synthesis, and Evaluation of 2-Methyl- and 2-Amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as Ring-Constrained 2-Anilino-4-(thiazol-5-yl)pyrimidine Cyclin-Dependent Kinase Inhibitors. Journal of Medicinal Chemistry, 48(17), 5749-5767. [Link]

  • Hardcastle, I. R., et al. (2004). Structure-based design of 2-arylamino-4-cyclohexylmethoxy-5-nitroso-6-aminopyrimidine inhibitors of cyclin-dependent kinase 2. Journal of Medicinal Chemistry, 47(15), 3710-3722. [Link]

  • Liu, Y., et al. (2025). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. Molecules, 30(16), 3345. [Link]

  • Wang, L., et al. (2022). Design, Synthesis, and Biological Evaluation of 2-Anilino-4-Triazolpyrimidine Derivatives as CDK4/HDACs Inhibitors. International Journal of Molecular Sciences, 23(8), 4169. [Link]

  • Li, J., et al. (2015). Synthesis and Biological Evaluation of 2,4-diaminopyrimidines as Selective Aurora A Kinase Inhibitors. European Journal of Medicinal Chemistry, 95, 174-184. [Link]

  • Holmberg, P., et al. (2014). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. MedChemComm, 5(9), 1369-1374. [Link]

  • Google Patents. (2024). Novel pyrimidine compound as kinase inhibitors with biological activities on egfr mutants (WO2024064091A1).
  • Ghorab, M. M., et al. (2012). 2-Anilino-4-(benzimidazol-2-yl)pyrimidines--a multikinase inhibitor scaffold with antiproliferative activity toward cancer cell lines. European Journal of Medicinal Chemistry, 53, 254-263. [Link]

  • Mori, M., et al. (2022). Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. Molecules, 27(17), 5427. [Link]

  • He, Y., et al. (2014). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. MedChemComm, 5(9), 1369-1374. [Link]

  • Kaur, M., et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5208. [Link]

  • Hassan, A. S., et al. (2013). Design, Synthesis and Biological Evaluation of Novel Pyrimido[4,5-d]pyrimidine CDK2 Inhibitors as Anti-Tumor Agents. Molecules, 18(4), 4466-4484. [Link]

  • Wang, L., et al. (2022). Design, Synthesis, and Biological Evaluation of 2-Anilino-4-Triazolpyrimidine Derivatives as CDK4/HDACs Inhibitors. International Journal of Molecular Sciences, 23(8), 4169. [Link]

  • Wang, S., et al. (2013). Abstract 697: Synthesis and biological evaluation of 2,4,5-substituted pyrimidines as highly selective CDK9 inhibitors for cancer treatment. Cancer Research, 73(8_Supplement), 697. [Link]

  • Chi, Y.-H., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(1), 461-476. [Link]

  • Google Patents. (2014). 2-(2,4,5-substituted-anilino) pyrimidine compounds (US8946235B2).
  • El-Sayed, N. N. E., et al. (2022). Design, synthesis, and SAR studies of novel 4-methoxyphenyl pyrazole and pyrimidine derivatives as potential dual tyrosine kinase inhibitors targeting both EGFR and VEGFR-2. Bioorganic Chemistry, 123, 105770. [Link]

  • Google P
  • Munikrishnappa, C. S., et al. (2021). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Arabian Journal of Chemistry, 14(4), 103054. [Link]

  • Kaur, M., et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5208. [Link]

  • Liu, Q., et al. (2018). Synthesis and biological evaluation of aurora kinases inhibitors based on N-trisubstituted pyrimidine scaffold. European Journal of Medicinal Chemistry, 145, 463-475. [Link]

  • Google Patents. (2018). 2 - (2,4,5- Substituted -Anilino)
  • Google Patents. (2015). 2-(2,4,5-substituted-anilino)
  • Wang, C., et al. (2024). Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors. ACS Medicinal Chemistry Letters, 15(8), 1213-1220. [Link]

  • Wang, S., et al. (2021). Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents. European Journal of Medicinal Chemistry, 214, 113244. [Link]

Sources

Application

Application Notes and Protocols for C-H Activation of Dimethoxypyrimidine Scaffolds

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Value of C-H Activation on Dimethoxypyrimidine Scaffolds The dimethoxypyrimidi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of C-H Activation on Dimethoxypyrimidine Scaffolds

The dimethoxypyrimidine core is a privileged scaffold in medicinal chemistry and materials science, owing to its presence in numerous bioactive molecules and functional materials. Traditional synthetic approaches to functionalized pyrimidines often rely on multi-step sequences involving pre-functionalized starting materials. The advent of transition metal-catalyzed direct C-H bond activation offers a paradigm shift, enabling the direct conversion of ubiquitous C-H bonds into new carbon-carbon and carbon-heteroatom bonds with high atom and step economy.[1][2] This strategy is particularly valuable for the late-stage functionalization of complex molecules, allowing for rapid diversification and the exploration of structure-activity relationships (SAR) in drug discovery.[1]

This guide provides a detailed overview of established and emerging C-H activation protocols applicable to dimethoxypyrimidine scaffolds, with a focus on palladium, rhodium, and ruthenium-catalyzed methodologies. We will delve into the mechanistic underpinnings of these transformations, providing field-proven insights to aid in reaction optimization and troubleshooting. The protocols detailed herein are designed to be self-validating, with clear explanations for the role of each reaction component.

I. Palladium-Catalyzed C-H Arylation of Dimethoxypyrimidine Scaffolds

Palladium catalysis is a cornerstone of modern organic synthesis, and its application in direct C-H arylation has been extensively studied.[3] For electron-rich heterocycles like dimethoxypyrimidine, the regioselectivity of C-H activation is a critical consideration. The electronic nature of the pyrimidine ring and the specific catalytic system employed will dictate the site of functionalization.

Mechanistic Considerations: The Concerted Metalation-Deprotonation (CMD) Pathway

In the context of electron-rich pyrimidines, the concerted metalation-deprotonation (CMD) mechanism is a key pathway for C-H activation.[4] In this process, the C-H bond cleavage and the formation of the Pd-C bond occur in a single, concerted step, often facilitated by a base or a ligand. The electron-donating methoxy groups on the pyrimidine ring increase the electron density, making the C-H bonds more susceptible to electrophilic attack by the palladium catalyst.

G cluster_0 Catalytic Cycle A Pd(II) Catalyst C CMD Transition State A->C Coordination B Dimethoxypyrimidine B->C D Palladacycle Intermediate C->D C-H Activation F Oxidative Addition D->F E Aryl Halide E->F G Pd(IV) Intermediate F->G H Reductive Elimination G->H H->A Regeneration I Arylated Pyrimidine H->I G cluster_0 Catalytic Cycle A [Rh(III)] Catalyst C Coordination Complex A->C B Dimethoxypyrimidine B->C D Rhodacycle Intermediate C->D C-H Activation F Migratory Insertion D->F E Alkene E->F G β-Hydride Elimination F->G G->A Regeneration H Olefinated Pyrimidine G->H

Sources

Method

The Art of the Bond: A Guide to Palladium-Catalyzed Cross-Coupling of 2-Bromopyrimidines

For researchers, medicinal chemists, and professionals in drug development, the pyrimidine scaffold is a cornerstone of molecular design. Its prevalence in biologically active molecules makes the efficient and versatile...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the pyrimidine scaffold is a cornerstone of molecular design. Its prevalence in biologically active molecules makes the efficient and versatile functionalization of this heterocycle a paramount objective. Among the myriad of synthetic tools available, palladium-catalyzed cross-coupling reactions have emerged as a powerful and indispensable strategy for forging new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-S, C-O) bonds with high precision and functional group tolerance.[1] This guide provides an in-depth exploration of the palladium-catalyzed cross-coupling of 2-bromopyrimidines, offering both mechanistic insights and field-proven protocols to empower your synthetic endeavors.

The Engine of Discovery: The Palladium Catalytic Cycle

At the heart of these transformative reactions lies the palladium catalyst, which orchestrates a finely tuned sequence of elementary steps to couple two organic fragments.[2][3] While specific nuances may vary between different named reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira), the fundamental catalytic cycle generally proceeds through three key stages: oxidative addition, transmetalation (or a related step), and reductive elimination.[2][3][4][5]

  • Oxidative Addition: The cycle commences with the reaction of a low-valent palladium(0) species with the 2-bromopyrimidine. In this step, the palladium inserts itself into the carbon-bromine bond, leading to the formation of a square planar palladium(II) complex.[2][5] This is often the rate-determining step and its efficiency can be significantly influenced by the electron density of the pyrimidine ring and the nature of the ancillary ligands on the palladium.[6]

  • Transmetalation: Following oxidative addition, the organometallic coupling partner (e.g., an organoboron reagent in Suzuki coupling) transfers its organic group to the palladium center.[2][4] This step typically requires the presence of a base to activate the organometallic reagent. The choice of base is crucial and can profoundly impact the reaction outcome.[7] For C-N and C-O couplings (Buchwald-Hartwig), this stage involves coordination of the amine or alcohol and subsequent deprotonation to form a palladium-amido or -alkoxo complex.[8]

  • Reductive Elimination: In the final step, the two organic fragments bound to the palladium(II) center are coupled, forming the desired product and regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[2][3]

dot graph "Catalytic Cycle" { layout=circo; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", color="#5F6368"];

"Pd(0)Ln" [label="Pd(0)Ln", fillcolor="#34A853"]; "Oxidative_Addition" [label="Oxidative Addition", shape=plaintext, fontcolor="#202124"]; "Ar-Pd(II)L2-Br" [label="Pyrimidinyl-Pd(II)L2-Br", fillcolor="#EA4335"]; "Transmetalation" [label="Transmetalation", shape=plaintext, fontcolor="#202124"]; "Ar-Pd(II)L2-R" [label="Pyrimidinyl-Pd(II)L2-R'", fillcolor="#FBBC05"]; "Reductive_Elimination" [label="Reductive Elimination", shape=plaintext, fontcolor="#202124"]; "Coupled_Product" [label="Pyrimidinyl-R'", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

"Pd(0)Ln" -> "Oxidative_Addition" [label="2-Bromopyrimidine"]; "Oxidative_Addition" -> "Ar-Pd(II)L2-Br"; "Ar-Pd(II)L2-Br" -> "Transmetalation" [label="R'-M"]; "Transmetalation" -> "Ar-Pd(II)L2-R"; "Ar-Pd(II)L2-R" -> "Reductive_Elimination"; "Reductive_Elimination" -> "Coupled_Product" [dir=none]; "Reductive_Elimination" -> "Pd(0)Ln" [label="Catalyst Regeneration"]; } केंद्रीकृत पैलेडियम-उत्प्रेरित क्रॉस-कपलिंग चक्र।

Cornerstone Applications and Protocols

The versatility of palladium-catalyzed cross-coupling allows for the introduction of a diverse array of substituents onto the 2-position of the pyrimidine ring. Below are detailed protocols for three of the most widely employed transformations: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for the formation of C-C bonds, lauded for its mild reaction conditions, broad functional group tolerance, and the low toxicity of the boron-based reagents.[3][7]

General Protocol for Suzuki-Miyaura Coupling of 2-Bromopyrimidines:

dot graph "Suzuki-Miyaura Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", color="#5F6368"];

"Start" [label="Start: Assemble Reagents", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Setup" [label="Reaction Setup:\n- 2-Bromopyrimidine (1.0 eq)\n- Boronic Acid/Ester (1.1-1.5 eq)\n- Pd Catalyst (1-5 mol%)\n- Ligand (if needed)\n- Base (2-3 eq)\n- Solvent"]; "Degas" [label="Degas Mixture\n(e.g., Ar sparging)"]; "Heat" [label="Heat to Reaction Temp\n(e.g., 80-110 °C)"]; "Monitor" [label="Monitor by TLC/LC-MS"]; "Workup" [label="Aqueous Workup"]; "Purify" [label="Purification\n(e.g., Column Chromatography)"]; "Product" [label="2-Aryl/Vinyl-pyrimidine", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Setup"; "Setup" -> "Degas"; "Degas" -> "Heat"; "Heat" -> "Monitor"; "Monitor" -> "Workup"; "Workup" -> "Purify"; "Purify" -> "Product"; } सुजुकी-मियाउरा कपलिंग के लिए सामान्य प्रयोगात्मक वर्कफ़्लो।

Materials:

  • 2-Bromopyrimidine derivative

  • Aryl- or vinylboronic acid or boronate ester

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃)

  • Ligand (e.g., PPh₃, SPhos, XPhos) (if using a catalyst precursor like Pd(OAc)₂)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

  • Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • To a dry reaction vessel, add the 2-bromopyrimidine (1.0 equiv), the boronic acid or ester (1.1–1.5 equiv), the palladium catalyst (1–5 mol%), and the base (2–3 equiv).

  • Under an inert atmosphere, add the degassed solvent.

  • Heat the reaction mixture to the desired temperature (typically 80–110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Entry Palladium Catalyst (mol%) Ligand (mol%) Base Solvent Temp (°C) Yield (%) Reference
1Pd(PPh₃)₄ (3)-K₂CO₃Dioxane/H₂O100Good to Excellent[9]
2Pd(OAc)₂ (2)SPhos (4)K₃PO₄Toluene100Excellent[10]
3Pd₂(dba)₃ (1.5)P(t-Bu)₃ (6)Cs₂CO₃1,4-Dioxane80High[11]
Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a general and efficient method for the formation of C-N bonds.[8] This reaction is particularly valuable for the synthesis of 2-aminopyrimidines, which are prevalent in pharmaceuticals.

General Protocol for Buchwald-Hartwig Amination of 2-Bromopyrimidines:

dot graph "Buchwald-Hartwig_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", color="#5F6368"];

"Start" [label="Start: Assemble Reagents", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Setup" [label="Reaction Setup:\n- 2-Bromopyrimidine (1.0 eq)\n- Amine (1.2-1.5 eq)\n- Pd Precatalyst (1-3 mol%)\n- Ligand (1.2-3.6 mol%)\n- Base (1.4-2.0 eq)\n- Solvent"]; "Degas" [label="Degas Mixture\n(e.g., Ar sparging)"]; "Heat" [label="Heat to Reaction Temp\n(e.g., 80-110 °C)"]; "Monitor" [label="Monitor by TLC/LC-MS"]; "Workup" [label="Aqueous Workup"]; "Purify" [label="Purification\n(e.g., Column Chromatography)"]; "Product" [label="2-Aminopyrimidine", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Setup"; "Setup" -> "Degas"; "Degas" -> "Heat"; "Heat" -> "Monitor"; "Monitor" -> "Workup"; "Workup" -> "Purify"; "Purify" -> "Product"; } बुचवाल्ड-हार्टविग एमिनेशन के लिए सामान्य प्रयोगात्मक वर्कफ़्लो।

Materials:

  • 2-Bromopyrimidine derivative

  • Primary or secondary amine

  • Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

  • Bulky, electron-rich phosphine ligand (e.g., BINAP, XPhos, RuPhos)

  • Strong, non-nucleophilic base (e.g., NaOtBu, LiHMDS, Cs₂CO₃)

  • Anhydrous, aprotic solvent (e.g., toluene, 1,4-dioxane, THF)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • In a glovebox or under a stream of inert gas, add the palladium precatalyst and the ligand to a dry reaction vessel.

  • Add the solvent and stir for a few minutes to allow for precatalyst formation.

  • Add the base, the 2-bromopyrimidine (1.0 equiv), and the amine (1.2–1.5 equiv).

  • Seal the vessel and heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography.

Entry Palladium Precatalyst (mol%) Ligand (mol%) Base Solvent Temp (°C) Yield (%) Reference
1Pd(OAc)₂ (2)BINAP (3)NaOtBuToluene100Good[12]
2Pd₂(dba)₃ (1.5)XPhos (3.6)K₃PO₄t-BuOH110High[13]
3RuPhos Pd G3 (2)-LiHMDS1,4-Dioxane80Excellent[14]
Sonogashira Coupling: Introducing Alkynes

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, providing access to valuable alkynyl-substituted pyrimidines.[15][16] These products are versatile intermediates in organic synthesis. The reaction is typically co-catalyzed by a copper(I) salt.[16][17]

General Protocol for Sonogashira Coupling of 2-Bromopyrimidines:

dot graph "Sonogashira_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", color="#5F6368"];

"Start" [label="Start: Assemble Reagents", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Setup" [label="Reaction Setup:\n- 2-Bromopyrimidine (1.0 eq)\n- Terminal Alkyne (1.2-2.0 eq)\n- Pd Catalyst (1-5 mol%)\n- Cu(I) Cocatalyst (1-10 mol%)\n- Base (2-5 eq)\n- Solvent"]; "Degas" [label="Degas Mixture\n(e.g., Ar sparging)"]; "React" [label="Stir at RT to elevated Temp"]; "Monitor" [label="Monitor by TLC/LC-MS"]; "Workup" [label="Aqueous Workup"]; "Purify" [label="Purification\n(e.g., Column Chromatography)"]; "Product" [label="2-Alkynylpyrimidine", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Setup"; "Setup" -> "Degas"; "Degas" -> "React"; "React" -> "Monitor"; "Monitor" -> "Workup"; "Workup" -> "Purify"; "Purify" -> "Product"; } सोनोगशिरा कपलिंग के लिए सामान्य प्रयोगात्मक वर्कफ़्लो।

Materials:

  • 2-Bromopyrimidine derivative

  • Terminal alkyne

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

  • Copper(I) cocatalyst (e.g., CuI)

  • Amine base (e.g., Et₃N, i-Pr₂NH)

  • Anhydrous solvent (e.g., THF, DMF, MeCN)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • To a dry reaction vessel, add the 2-bromopyrimidine (1.0 equiv), the palladium catalyst (1–5 mol%), and the copper(I) iodide (1–10 mol%).

  • Under an inert atmosphere, add the solvent and the amine base.

  • Add the terminal alkyne (1.2–2.0 equiv) dropwise to the mixture.

  • Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or LC-MS).

  • Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the crude product by column chromatography.

Entry Palladium Catalyst (mol%) Copper Cocatalyst (mol%) Base Solvent Temp (°C) Yield (%) Reference
1PdCl₂(PPh₃)₂ (2)CuI (4)Et₃NTHF60Good[15]
2Pd(PPh₃)₄ (3)CuI (5)i-Pr₂NHDMF80High[18]
3Pd(CF₃COO)₂ (2.5)CuI (5)Et₃NDMF100Excellent[15]

Troubleshooting Common Issues

Even with well-established protocols, challenges can arise. Here are some common issues and potential solutions:

  • Low or No Conversion:

    • Inactive Catalyst: Ensure the palladium catalyst is active. For Pd(II) precursors, ensure complete reduction to Pd(0). Consider using a pre-formed Pd(0) catalyst or a more active precatalyst system. The quality of ligands is also critical.

    • Insufficiently Degassed System: Oxygen can deactivate the catalyst. Ensure all solvents and the reaction atmosphere are thoroughly deoxygenated.

    • Poorly Soluble Reagents: Choose a solvent system that solubilizes all reaction components at the reaction temperature.

  • Side Product Formation:

    • Homo-coupling: In Suzuki and Sonogashira reactions, homo-coupling of the coupling partners can occur. This can sometimes be minimized by adjusting the reaction temperature, catalyst loading, or the rate of addition of one of the reagents. For Sonogashira couplings, running the reaction under an atmosphere of dilute hydrogen gas can suppress alkyne dimerization.[19]

    • Hydrodehalogenation: The replacement of the bromine atom with hydrogen can be a significant side reaction, particularly in Buchwald-Hartwig aminations. Using bulky, electron-rich ligands can often suppress this pathway.[8]

  • Difficulty in Purification:

    • Residual Palladium: Palladium residues can be difficult to remove. Treatment with activated carbon, silica-based metal scavengers, or aqueous solutions of reagents like sodium sulfide can aid in their removal.

    • Persistent Impurities: Re-evaluate the reaction conditions to minimize side product formation. Alternative purification techniques such as crystallization or preparative HPLC may be necessary.

Conclusion

The palladium-catalyzed cross-coupling of 2-bromopyrimidines is a robust and highly adaptable synthetic tool that has significantly impacted the field of medicinal chemistry and materials science. By understanding the underlying mechanistic principles and carefully selecting the appropriate catalyst, ligands, and reaction conditions, researchers can efficiently construct a vast array of functionalized pyrimidine derivatives. The protocols and insights provided in this guide serve as a foundation for both routine synthetic applications and the development of novel, life-changing molecules.

References

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). Retrieved from [Link]

  • Role of palladium catalyst in cross-coupling reactions. (2025, September 4).
  • 17.2: Palladium catalyzed couplings - Chemistry LibreTexts. (2020, July 1). Retrieved from [Link]

  • Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl... | Download Scientific Diagram - ResearchGate. Retrieved from [Link]

  • Cross-coupling reaction - Wikipedia. Retrieved from [Link]

  • Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Retrieved from [Link]

  • Suzuki reactions of 2-bromopyridine with aryl boronic acids a - ResearchGate. Retrieved from [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. Retrieved from [Link]

  • Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF - ResearchGate. Retrieved from [Link]

  • Buchwald-Hartwig Coupling - Organic Synthesis. Retrieved from [Link]

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (2025, January 22). Retrieved from [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. Retrieved from [Link]

  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF - ResearchGate. Retrieved from [Link]

  • Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions | JACS Au - ACS Publications. (2024, February 12). Retrieved from [Link]

  • A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed. (2007, April 27). Retrieved from [Link]

  • Halide and pseudohalide effects in Pd-catalysed cross-coupling reactions - RSC Publishing. Retrieved from [Link]

  • Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms - ChemRxiv. Retrieved from [Link]

  • Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications - JOCPR. Retrieved from [Link]

  • Sonogashira coupling - Wikipedia. Retrieved from [Link]

  • Buchwald–Hartwig amination - Wikipedia. Retrieved from [Link]

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids - MDPI. (2021, March 30). Retrieved from [Link]

  • Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC. Retrieved from [Link]

  • Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Retrieved from [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. Retrieved from [Link]

  • C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC. (2026, January 29). Retrieved from [Link]

  • Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from [Link]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction - ACS Publications. (2001, September 15). Retrieved from [Link]

  • Palladium-catalyzed cross-couplings by C–O bond activation - Catalysis Science & Technology (RSC Publishing). Retrieved from [Link]

  • Suzuki Coupling - Organic Chemistry Portal. Retrieved from [Link]

  • Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021, July 9). Retrieved from [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Retrieved from [Link]

Sources

Application

synthesis of fused heterocyclic systems from 2-Bromo-4,5-dimethoxypyrimidine

Application Note: Strategic Synthesis of Fused Heterocyclic Systems from 2-Bromo-4,5-dimethoxypyrimidine Executive Summary This guide details the synthetic utility of 2-Bromo-4,5-dimethoxypyrimidine (CAS: N/A for specifi...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Synthesis of Fused Heterocyclic Systems from 2-Bromo-4,5-dimethoxypyrimidine

Executive Summary

This guide details the synthetic utility of 2-Bromo-4,5-dimethoxypyrimidine (CAS: N/A for specific isomer, analogous to 2-chloro-4,5-dimethoxy variants) as a linchpin for generating fused heterocyclic systems. Unlike electron-deficient pyrimidines used in standard


 chemistry, the 4,5-dimethoxy substitution pattern renders the ring electron-rich, requiring tailored conditions to effect displacement at the C-2 position without compromising the methoxy groups. This note covers two primary fusion pathways:
  • [1,2,4]Triazolo[1,5-a]pyrimidines via a hydrazino intermediate.

  • Pyrimido[1,2-a]benzimidazoles via Buchwald-Hartwig or high-temperature

    
     coupling.
    

Substrate Analysis & Chemoselectivity

The starting material presents a specific reactivity profile governed by the interplay between the leaving group (Br) and the electron-donating methoxy substituents.

  • C-2 Position (Electrophilic Center): Activated by two adjacent nitrogen atoms (N1, N3). Bromine is the preferred leaving group (

    
     is a weaker base than 
    
    
    
    ).
  • C-4 Position (Deactivated): Although para to N1, the C-4 position is occupied by a methoxy group. While

    
     displacement of methoxy is possible, it is kinetically disfavored compared to the C-2 bromide.
    
  • C-5 Position (Electron Donor): The methoxy group at C-5 increases the electron density of the

    
    -system, slightly deactivating the ring toward nucleophilic attack compared to unsubstituted pyrimidines.
    

Strategic Implication: Reactions must be controlled to prevent "over-reaction" (displacement of C-4 OMe) while providing sufficient energy (heat or catalysis) to overcome the electron-rich nature of the ring.

Reaction Map & Logic Flow

The following diagram illustrates the divergent pathways from the parent scaffold.

ReactionMap cluster_0 Pathway A: Triazole Fusion cluster_1 Pathway B: Benzimidazole Fusion Start 2-Bromo-4,5- dimethoxypyrimidine Hydrazine 2-Hydrazino-4,5- dimethoxypyrimidine Start->Hydrazine Hydrazine hydrate EtOH, Reflux AmineInt N-(2-Aminophenyl) pyrimidine-2-amine Start->AmineInt 1,2-Diaminobenzene Pd-Catalysis (Buchwald) Triazole [1,2,4]Triazolo[1,5-a] pyrimidine Derivative Hydrazine->Triazole HC(OEt)3 or R-COCl Cyclization Benzimidazole Pyrimido[1,2-a] benzimidazole AmineInt->Benzimidazole Acidic Cyclization (or One-pot)

Figure 1: Divergent synthetic pathways for fused systems. Pathway A utilizes a hydrazinolysis/condensation sequence. Pathway B utilizes C-N coupling followed by intramolecular cyclization.

Detailed Protocols

Module A: Synthesis of [1,2,4]Triazolo[1,5-a]pyrimidines

This route exploits the nucleophilicity of hydrazine to displace the C-2 bromide, creating a "hydrazino-handle" for ring closure.

Step 1: Synthesis of 2-Hydrazino-4,5-dimethoxypyrimidine

  • Mechanism: Nucleophilic Aromatic Substitution (

    
    ).[1]
    
  • Reagents: Hydrazine hydrate (64-80%), Ethanol (solvent).

Protocol:

  • Dissolution: In a 100 mL round-bottom flask, dissolve 2-Bromo-4,5-dimethoxypyrimidine (1.0 eq, 5 mmol) in absolute Ethanol (25 mL).

  • Addition: Add Hydrazine hydrate (3.0 eq, 15 mmol) dropwise at room temperature. Note: Excess hydrazine is required to prevent the formation of the dimer (bis-pyrimidyl hydrazine).

  • Reaction: Heat the mixture to reflux (

    
    ) for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM). The starting material (
    
    
    
    ) should disappear, replaced by a lower, polar spot (
    
    
    ).
  • Work-up:

    • Cool the reaction mixture to

      
       (ice bath). The product often precipitates as a white/off-white solid.
      
    • Filter the solid.[2][3]

    • Wash the cake with cold ethanol (

      
      ) and cold water (
      
      
      
      ) to remove hydrazine salts.
    • Dry under vacuum at

      
      .
      
  • Validation:

    
     NMR should show the disappearance of the C-2 proton (if applicable to precursors) and appearance of broad NH/NH2 signals (typically 4.0–9.0 ppm depending on solvent).
    

Step 2: Cyclization to [1,2,4]Triazolo[1,5-a]pyrimidine

  • Reagents: Triethyl orthoformate (TEOF) or an Acyl Chloride.

  • Mechanism: Condensation followed by Dimroth Rearrangement (thermodynamically controlled to the [1,5-a] isomer).

Protocol (TEOF Method):

  • Suspension: Suspend the 2-hydrazino intermediate (1.0 eq) in Triethyl orthoformate (10 vol). TEOF acts as both reagent and solvent.

  • Catalysis: Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, 0.05 eq).

  • Reaction: Reflux (

    
    ) for 8–12 hours.
    
  • Isolation:

    • Cool to room temperature.[2]

    • The product may crystallize.[2] If not, remove excess TEOF under reduced pressure.

    • Recrystallize the residue from Ethanol/DMF mixtures.

Module B: Synthesis of Pyrimido[1,2-a]benzimidazoles

Direct


 with 2-aminobenzimidazole is often sluggish due to the weak nucleophilicity of the exocyclic amine and the electron-rich nature of the 4,5-dimethoxy pyrimidine. A Palladium-catalyzed approach is recommended for reliability.

Protocol: Buchwald-Hartwig Cross-Coupling [4][5]

  • Reagents: 2-Bromo-4,5-dimethoxypyrimidine, 2-Aminobenzimidazole (or 1,2-diaminobenzene for stepwise),

    
    , Xantphos, 
    
    
    
    .

Step-by-Step:

  • Preparation: In a glovebox or under Argon stream, charge a pressure vial with:

    • Substrate: 2-Bromo-4,5-dimethoxypyrimidine (1.0 eq)

    • Nucleophile: 2-Aminobenzimidazole (1.2 eq)

    • Base:

      
       (2.0 eq, dried)
      
    • Catalyst:

      
       (2 mol%)
      
    • Ligand: Xantphos (4 mol%)

  • Solvent: Add anhydrous 1,4-Dioxane (concentration 0.2 M).

  • Reaction: Seal the vial and heat to

    
     for 12–16 hours.
    
  • Work-up:

    • Filter through a pad of Celite to remove inorganic salts and Palladium black.

    • Concentrate the filtrate.[3]

    • Purify via Flash Column Chromatography (Gradient: 0

      
       10% MeOH in DCM).
      

Mechanistic Insight: The Dimroth Rearrangement

In the synthesis of triazolopyrimidines (Module A), the initial cyclization often yields the kinetically favored [4,3-a] isomer. However, under acidic or thermal conditions (refluxing acetic acid or TEOF), this equilibrates to the thermodynamically more stable [1,5-a] isomer via ring opening and recyclization.

Dimroth Kinet Kinetic Product [1,2,4]Triazolo[4,3-a]pyrimidine Open Ring-Opened Intermediate (Iminopyrimidine) Kinet->Open Acid/Heat (Bond Cleavage) Thermo Thermodynamic Product [1,2,4]Triazolo[1,5-a]pyrimidine Open->Thermo Recyclization (N-Attack)

Figure 2: The Dimroth Rearrangement pathway. Researchers should verify the final isomer using 2D NMR (HMBC), as the N-bridgehead shift affects the chemical environment of the C-5 methoxy group.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Module A) Formation of bis-pyrimidyl hydrazine.Increase Hydrazine equivalents to 5.0 eq. Add substrate to the hydrazine solution slowly.
No Reaction (

)
Electron-rich ring deactivating C-2.Switch solvent to n-Butanol (higher boiling point,

) or use Microwave irradiation (

, 30 min).
C-4 Methoxy Loss Overheating or strong nucleophile attack at C-4.Monitor temperature strictly. Avoid using alkoxide bases (use Carbonates or organic bases like DIPEA).
Pd Catalyst Death N-coordination poisoning the catalyst.Use bidentate ligands with wide bite angles (Xantphos, BINAP) to prevent formation of stable Pd-bis(amine) complexes.

References

  • Evaluation of S_NAr Reactivity in Pyrimidines

    • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
    • Source: WuXi AppTec, QM Magic Class, Chapter 29.
    • URL:[Link]

  • Triazolopyrimidine Synthesis

    • Title: Synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine (Microreview).
    • Source:Chemistry of Heterocyclic Compounds, 2016, 52(3), 155–157.[6]

    • URL:[Link]

  • Buchwald-Hartwig Coupling on Pyrimidines

    • Title: Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-2-chloro-4-methoxypyrimidine.[4]

    • Source: BenchChem Applic
  • Fused Pyrimidine Reviews

    • Title: Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds.[7][8]

    • Source:Molecules, 2023, 28(2), 762.
    • URL:[Link]

Sources

Method

reagents for displacing bromine in electron-rich pyrimidines

Application Note: Strategic Displacement of Bromine in Electron-Rich Pyrimidines Executive Summary & Challenge Definition The displacement of bromine in pyrimidines is a routine operation in medicinal chemistry unless th...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Displacement of Bromine in Electron-Rich Pyrimidines

Executive Summary & Challenge Definition

The displacement of bromine in pyrimidines is a routine operation in medicinal chemistry unless the pyrimidine ring is "electron-rich."

The Problem: Pyrimidines are naturally


-deficient (electron-poor). However, the introduction of Electron-Donating Groups (EDGs) such as amines (

) or alkoxides (

) at the C2 or C4 positions significantly increases the electron density of the ring. This creates a specific reactivity paradox for 5-bromo-substituted systems:
  • 
     Deactivation:  The ring is no longer electrophilic enough to undergo Nucleophilic Aromatic Substitution (
    
    
    
    ).
  • Oxidative Addition Resistance: The increased electron density strengthens the

    
     bond, making oxidative addition (the first step in Pd-catalysis) kinetically sluggish compared to electron-neutral systems.
    

This guide details three validated protocols to overcome this deactivation: Specialized Palladium Catalysis , Lithium-Halogen Exchange , and Metallaphotoredox Catalysis .

Strategic Decision Matrix

Before selecting a reagent class, analyze your substrate's tolerance and the bond you wish to form.

G Start Input: Electron-Rich 5-Bromopyrimidine Target Target Bond? Start->Target CN C-N Bond (Amination) Target->CN Amine CC C-C Bond (Coupling) Target->CC Boronic Acid Electrophile Trapping w/ Electrophile (E+) Target->Electrophile Aldehyde/Ketone Pd_CN Method A: Pd-Catalysis (Buchwald) Ligand: BrettPhos/RuPhos CN->Pd_CN Pd_CC Method B: Suzuki-Miyaura Ligand: XPhos/SPhos CC->Pd_CC Li_Ex Method C: Li-Halogen Exchange Reagent: n-BuLi / t-BuLi Electrophile->Li_Ex Warn_Dance CRITICAL RISK: Halogen Dance (Must keep < -78°C) Li_Ex->Warn_Dance If H present at C4/6

Figure 1: Decision tree for reagent selection based on target bond formation.

Method A: Palladium-Catalyzed Amination (Buchwald-Hartwig)[1][2][3]

Standard ligands like


 or even BINAP often fail with electron-rich pyrimidines because the metal center cannot easily insert into the deactivated C-Br bond. We utilize Dialkylbiaryl Phosphines  (Buchwald Ligands) to solve this.
Mechanistic Insight
  • Ligand Choice: BrettPhos and RuPhos are bulky and electron-rich.[1] They create a highly active mono-ligated

    
     species that accelerates oxidative addition.
    
  • Base Selection: NaOtBu is standard, but if your substrate contains base-sensitive groups (e.g., esters), switch to

    
      or 
    
    
    
    .
Protocol 1: C-N Coupling on Deactivated Pyrimidines

Reagents:

  • Catalyst:

    
     (Tris(dibenzylideneacetone)dipalladium(0))
    
  • Ligand: BrettPhos (for primary amines) or RuPhos (for secondary amines).

  • Base: Sodium tert-butoxide (NaOtBu).

  • Solvent: 1,4-Dioxane (anhydrous, degassed).[2]

Step-by-Step:

  • Preparation: In a glovebox or under strictly inert atmosphere (Ar/N2), charge a reaction vial with:

    • 5-bromo-2-methoxypyrimidine (1.0 equiv)

    • Amine partner (1.2 equiv)[3]

    • 
       (1.4 equiv)
      
    • 
       (1–2 mol%)
      
    • Ligand (2–4 mol%, maintain 1:2 Pd:Ligand ratio).

  • Solvation: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to halide).

  • Degassing: If not in a glovebox, sparge with Argon for 10 minutes. Oxygen is the primary cause of catalyst death in these systems.

  • Reaction: Seal the vial and heat to 80–100°C for 4–12 hours.

    • Note: Electron-rich substrates require heat; room temperature protocols rarely suffice here.

  • Workup: Cool to RT, dilute with EtOAc, filter through Celite to remove Pd black, and concentrate.

Performance Comparison (Substrate: 5-bromo-2-(dimethylamino)pyrimidine):

LigandConversion (12h)YieldNotes

< 10%N/AOxidative addition failure.
BINAP45%38%Sluggish; requires high temp.
BrettPhos > 98% 92% Recommended for primary amines.
RuPhos > 98% 95% Recommended for secondary amines.

Method B: Lithium-Halogen Exchange (The Nucleophilic Switch)

When you need to form a C-C bond with an electrophile (like an aldehyde or ketone) rather than a nucleophile, you must invert the reactivity of the pyrimidine ring.

Mechanistic Insight
  • The Switch: Treating the bromide with

    
    -BuLi generates the lithio-species.[4] The pyrimidine ring becomes a nucleophile.
    
  • The Risk (Halogen Dance): In pyrimidines, the lithiated species is prone to isomerization. The Lithium atom may migrate to a more acidic position (e.g., C4) while the Bromine moves to C5. This "dance" is thermodynamically driven and very fast at temperatures above -78°C.

Protocol 2: Cryogenic Lithiation

Reagents:

  • 
    -Butyllithium (
    
    
    
    -BuLi), 1.6M or 2.5M in hexanes.
  • Solvent: THF (anhydrous).[2]

  • Electrophile (e.g., Benzaldehyde, DMF,

    
    ).
    

Step-by-Step:

  • Setup: Flame-dry a round-bottom flask and cool under Argon flow.

  • Solvation: Dissolve the electron-rich bromopyrimidine (1.0 equiv) in THF.

  • Cryogenics: Cool the solution to -78°C (Dry ice/Acetone bath). Allow to equilibrate for 15 minutes.

    • Critical: Do not attempt this at 0°C. Decomposition and halogen dance will occur.

  • Exchange: Add

    
    -BuLi (1.05 equiv) dropwise down the side of the flask over 5–10 minutes.
    
    • Observation: A color change (often yellow or orange) indicates formation of the lithio-species.

  • Incubation: Stir at -78°C for exactly 15–30 minutes .

    • Caution: Extended stirring (>1 hr) increases the risk of side reactions.

  • Trapping: Add the electrophile (1.2 equiv) neat or in THF solution.

  • Quench: Allow to warm to RT slowly, then quench with saturated

    
    .
    

Emerging Technology: Metallaphotoredox Catalysis

For substrates that decompose at high temperatures (Method A) or are unstable to strong bases/lithium (Method B), dual Nickel/Photoredox catalysis is the modern solution.

  • Mechanism: Uses light to generate an excited state that performs Single Electron Transfer (SET), allowing a Nickel catalyst to couple the bromide with an amine or alkyl group under mild conditions.[5]

  • Key Reagents:

    • Photocatalyst: 4CzIPN or

      
      .
      
    • Metal Catalyst:

      
       with dtbbpy ligand.
      
    • Base: DABCO or TBD (Superbases).

  • Advantage: Can be run at Room Temperature.[6]

Troubleshooting & Expert Tips

  • "My reaction stalled at 50% conversion."

    • Cause: Catalyst poisoning or ligand oxidation.

    • Fix: Add a second portion of catalyst/ligand (0.5 mol%) after 4 hours. Ensure your solvent is rigorously degassed.

  • "I see the product, but also a de-brominated byproduct (Ar-H)."

    • Cause (Pd):

      
      -hydride elimination from the amine or solvent.
      
    • Fix: Switch to a ligand that forms a tighter pocket (e.g., t-BuBrettPhos) or lower the temperature slightly.

    • Cause (Li): Moisture in the THF quenched the lithio-species before the electrophile arrived. Dry your solvent.[2]

  • "The Halogen Dance scrambled my regioselectivity."

    • Fix: Use

      
      -BuLi  (2 equiv) instead of 
      
      
      
      -BuLi.
      
      
      -BuLi performs the exchange much faster (seconds), allowing you to trap the kinetic anion before it has time to "dance."

References

  • Buchwald-Hartwig Amination (General & Ligand Selection)

    • Surry, D. S., & Buchwald, S. L. (2008).
    • Source:

  • Palladium-Catalyzed Amination of Heteroaryl Halides

    • Guram, A. S., et al. (1995). "A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines."
    • Source:

  • Lithium-Halogen Exchange & The Halogen Dance

    • Schnürch, M., et al. (2007). "Halogen-Dance Reactions—A Review."
    • Source:

  • Photoredox/Nickel Dual Catalysis

    • Tellis, J. C., et al. (2014).
    • Source:

  • Benchchem Application Notes (Suzuki/Buchwald Protocols)

    • Protocols for Cross-Coupling Reactions with 5-Bromopyrimidines.[2]

    • Source:

Sources

Application

Application Notes and Protocols: Regioselective Lithiation and Functionalization of Dimethoxypyrimidines

Introduction: The Strategic Importance of Functionalized Pyrimidines The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous therapeutic agents and biologically...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Functionalized Pyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous therapeutic agents and biologically active molecules.[1][2] The ability to precisely install a variety of functional groups onto the pyrimidine ring is therefore of paramount importance for the synthesis of novel compounds with tailored pharmacological profiles. Among the various pyrimidine derivatives, dimethoxypyrimidines serve as versatile and highly valuable precursors. The methoxy groups not only influence the electronic properties of the ring but also act as powerful directing groups in metalation reactions, enabling the regioselective introduction of substituents.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the procedure for the lithiation and subsequent functionalization of dimethoxypyrimidines. We will delve into the mechanistic underpinnings of this powerful synthetic strategy, provide detailed, field-proven protocols, and offer insights into the critical parameters that govern the success of these reactions.

The Core Principle: Directed ortho-Metalation (DoM)

The selective functionalization of dimethoxypyrimidines is predominantly achieved through a powerful strategy known as Directed ortho-Metalation (DoM).[3] In this process, a strong lithium amide base, such as Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-Tetramethylpiperidide (LiTMP), is employed to deprotonate a carbon atom adjacent to a directing metalating group (DMG). In the case of dimethoxypyrimidines, the oxygen atoms of the methoxy groups act as Lewis basic sites, coordinating to the lithium cation of the base. This pre-complexation brings the strong base in close proximity to the C-5 proton, leading to its regioselective abstraction and the formation of a 5-lithiated pyrimidine intermediate.[4][5]

The resulting organolithium species is a potent nucleophile that can react with a wide array of electrophiles, allowing for the introduction of diverse functional groups at the 5-position with high precision.

Directed_ortho_Metalation cluster_start Starting Material cluster_base Lithium Amide Base cluster_intermediate Lithiated Intermediate cluster_electrophile Electrophile Quench cluster_product Functionalized Product Dimethoxypyrimidine 2,4-Dimethoxypyrimidine Lithiated 5-Lithio-2,4-dimethoxypyrimidine Dimethoxypyrimidine->Lithiated + LiNR₂ (Directed ortho-Metalation) Base LiNR₂ (e.g., LDA, LiTMP) Product 5-Functionalized-2,4-dimethoxypyrimidine Lithiated->Product + E⁺ (Electrophilic Quench) Electrophile E⁺

Figure 1: General workflow for the directed lithiation and functionalization of dimethoxypyrimidines.

Key Reagents and Their Roles

The success of the lithiation and functionalization procedure hinges on the appropriate selection of the base, solvent, and electrophile.

Lithium Amide Bases: The Deprotonation Powerhouses

Strong, sterically hindered lithium amide bases are essential for efficient and regioselective deprotonation while minimizing nucleophilic addition to the pyrimidine ring.[6]

  • Lithium Diisopropylamide (LDA): A widely used and commercially available base. It is highly effective for the lithiation of many heterocyclic systems.

  • Lithium 2,2,6,6-Tetramethylpiperidide (LiTMP): A more sterically hindered base than LDA, which can offer improved selectivity and reduced side reactions in certain cases. Treatment of 2- and/or 4-alkoxypyrimidines with LiTMP has been shown to afford the corresponding 5-substituted pyrimidines after quenching with an electrophile.[4]

It is crucial to use freshly prepared or titrated solutions of these bases to ensure accurate stoichiometry and high reactivity.

Solvents: The Reaction Medium

Anhydrous ethereal solvents are the medium of choice for these reactions due to their ability to solvate the organolithium species and their low reactivity towards the strong bases at low temperatures.

  • Tetrahydrofuran (THF): The most common solvent for lithiation reactions. It must be rigorously dried and deoxygenated before use.

  • Diethyl Ether (Et₂O): Another suitable solvent, sometimes preferred for its lower freezing point.

Electrophiles: The Functionalization Toolkit

The versatility of the lithiation strategy stems from the wide range of electrophiles that can be used to quench the 5-lithiopyrimidine intermediate. This allows for the introduction of a diverse array of functional groups.

Electrophile ClassExampleFunctional Group Introduced
Aldehydes & KetonesBenzaldehyde, AcetoneHydroxyalkyl
Alkyl HalidesMethyl IodideAlkyl
Silyl HalidesTrimethylsilyl Chloride (TMSCl)Silyl
DisulfidesDimethyl DisulfideThioether
Carbon DioxideCO₂ (dry ice)Carboxylic Acid
IsocyanatesPhenyl IsocyanateAmide

Table 1: Common electrophiles for the functionalization of lithiated dimethoxypyrimidines.

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the lithiation and functionalization of 2,4-dimethoxypyrimidine. These protocols should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and reagents.

Protocol 1: General Procedure for the Lithiation of 2,4-Dimethoxypyrimidine and Quenching with an Aldehyde

This protocol details the lithiation of 2,4-dimethoxypyrimidine followed by quenching with benzaldehyde to yield α-(2,4-dimethoxy-5-pyrimidinyl)benzenemethanol.

Materials:

  • 2,4-Dimethoxypyrimidine

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes

  • Diisopropylamine

  • Benzaldehyde

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Preparation of LDA solution: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add anhydrous THF and cool to -78 °C in a dry ice/acetone bath. To this, add diisopropylamine (1.2 equivalents) followed by the slow, dropwise addition of n-BuLi (1.1 equivalents). Stir the solution at -78 °C for 30 minutes to generate the LDA solution.

  • Lithiation of 2,4-dimethoxypyrimidine: In a separate flame-dried flask under an inert atmosphere, dissolve 2,4-dimethoxypyrimidine (1.0 equivalent) in anhydrous THF. Cool the solution to -78 °C. To this solution, add the freshly prepared LDA solution dropwise via cannula. Stir the reaction mixture at -78 °C for 1 hour. The formation of the 5-lithio-2,4-dimethoxypyrimidine intermediate occurs during this time.

  • Electrophilic Quench: To the reaction mixture at -78 °C, add a solution of benzaldehyde (1.2 equivalents) in anhydrous THF dropwise. Stir the reaction at -78 °C for an additional 1-2 hours.

  • Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate or dichloromethane.

  • Purification: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 5-substituted pyrimidine.

Lithiation_Functionalization_Workflow cluster_setup Reaction Setup cluster_lda LDA Preparation cluster_lithiation Lithiation cluster_quench Electrophilic Quench cluster_workup Workup & Purification A 1. Flame-dried flask under inert atmosphere B 2. Add anhydrous THF A->B G 7. Dissolve 2,4-dimethoxypyrimidine in THF A->G C 3. Cool to -78 °C B->C D 4. Add diisopropylamine C->D E 5. Add n-BuLi dropwise D->E F 6. Stir for 30 min at -78 °C E->F I 9. Add LDA solution dropwise F->I H 8. Cool to -78 °C G->H H->I J 10. Stir for 1 hour at -78 °C I->J K 11. Add electrophile (e.g., benzaldehyde) in THF J->K L 12. Stir for 1-2 hours at -78 °C K->L M 13. Quench with sat. aq. NH₄Cl L->M N 14. Warm to room temperature M->N O 15. Extraction N->O P 16. Drying and concentration O->P Q 17. Column chromatography P->Q

Figure 2: Detailed experimental workflow for the lithiation and functionalization of 2,4-dimethoxypyrimidine.

Protocol 2: Alternative Metalating Agents - TMP-Bases

For substrates that may be sensitive to standard alkyllithium or lithium amide bases, TMP-bases such as TMPMgCl·LiCl and TMP₂Zn·2MgCl₂·2LiCl offer a milder and highly effective alternative for magnesiation and zincation.[4] These reactions can often be performed at more convenient temperatures.

General Considerations:

  • The preparation of TMP-bases involves the reaction of 2,2,6,6-tetramethylpiperidine with a suitable Grignard reagent or zinc salt in the presence of lithium chloride.

  • The resulting magnesiated or zincated pyrimidine species can be quenched with a variety of electrophiles in a similar manner to their lithiated counterparts.

Troubleshooting and Key Considerations for Success

  • Anhydrous and Inert Conditions: The paramount importance of strictly anhydrous and inert reaction conditions cannot be overstated. Organolithium reagents are extremely sensitive to moisture and oxygen. All glassware should be flame-dried or oven-dried, and all solvents and reagents must be rigorously dried.

  • Temperature Control: Maintaining a low temperature (typically -78 °C) is critical for the stability of the lithiated intermediate and to prevent side reactions.

  • Stoichiometry of the Base: The stoichiometry of the lithium amide base should be carefully controlled. An excess of base can lead to undesired side reactions, while an insufficient amount will result in incomplete lithiation.

  • Purity of Reagents: The purity of the dimethoxypyrimidine starting material and the electrophile is crucial for obtaining high yields of the desired product.

  • Alternative Directing Groups: While this guide focuses on dimethoxypyrimidines, other directing groups such as acylamino groups can also be employed for the ortho-directed lithiation of pyrimidines.[4]

Conclusion

The directed lithiation and subsequent functionalization of dimethoxypyrimidines is a robust and versatile synthetic strategy that provides access to a wide array of 5-substituted pyrimidines. A thorough understanding of the underlying principles of Directed ortho-Metalation, careful selection of reagents, and meticulous experimental technique are the keys to successfully employing this powerful tool in the synthesis of novel molecules for drug discovery and development. The protocols and insights provided in this document serve as a comprehensive guide for researchers to effectively harness the synthetic potential of this important class of heterocyclic compounds.

References

  • Wada, A., Yamamoto, J., & Kanatomo, S. (1987). SYNTHESIS OF 5-SUBSTITUTED PYRIMIDINES THROUGH --DIRECTED LITHIATION REACTIONS. HETEROCYCLES, 26(3), 587.
  • Myers, A. G. Research Group. ortho metalation. Harvard University Department of Chemistry and Chemical Biology. Retrieved from [Link]

  • Mongin, F., & Quéguiner, G. (2001). Directed (ortho)
  • Chevallier, F., & Mongin, F. (2008). Functionalization of diazines and benzo derivatives through deprotonated intermediates. Chemical Society Reviews, 37(3), 595-610.
  • Comins, D. L., & Brown, J. D. (1984). Directed lithiation of α-amino alkoxide-protected aldehydes. A new synthesis of α-hydroxy aldehydes. The Journal of Organic Chemistry, 49(6), 1078-1084.
  • Katritzky, A. R., & Fan, W. Q. (1990). 3-Lithiated Pyridines and their Reactions with Electrophiles. Heterocycles, 30(1), 561.
  • Sakamoto, T., Shiga, F., Uchiyama, D., Kondo, Y., & Yamanaka, H. (1992). Condensed heteroaromatic ring systems. XIII. A facile synthesis of 4-substituted 7H-pyrrolo [2, 3-d] pyrimidines from 4-chloro-7H-pyrrolo [2, 3-d] pyrimidine. Heterocycles, 33(2), 813-818.
  • Zhao, L., et al. (2010). Design, synthesis, and biological evaluation of novel 4-(N-substituted)-7H-pyrrolo [2, 3-d] pyrimidine derivatives as potential antitumor agents. Bioorganic & medicinal chemistry, 18(2), 856-865.
  • Wikipedia. (2023, November 28). Directed ortho metalation. Retrieved from [Link]

  • Knochel, P., et al. (2009). Regio- And chemoselective metalation of chloropyrimidine derivatives with TMPMgCl·LiCl and TMP2Zn·2MgCl2·2 LiCl. Chemistry–A European Journal, 15(3), 656-666.
  • Hocek, M., et al. (2012). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. Current organic chemistry, 16(15), 1774-1790.
  • Singh, V., & Snieckus, V. (1990). The directed ortho metalation reaction. A review. Chemical Reviews, 90(6), 879-933.
  • MDPI. (2023, January 17). Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether. Retrieved from [Link]

  • Gribble, G. W. (2010). Recent developments in the directed lithiation of heterocycles. Journal of heterocyclic chemistry, 47(s1), S1-S32.
  • Mongin, F., & Quéguiner, G. (2004). Advances in the directed metallation of azines and diazines (pyridines, pyrimidines, pyrazines, pyridazines, quinolines, benzodiazines and carbolines). Part 1. Tetrahedron, 60(31), 6335-6366.
  • Mongin, F., & Quéguiner, G. (2004). Advances in the directed metallation of azines and diazines (pyridines, pyrimidines, pyrazines, pyridazines, quinolines, benzodiazines and carbolines). Part 2. Tetrahedron, 60(31), 6367-6391.
  • Hay, D. L., & Mitchell, T. N. (1999). The lithiation of pyrimidines and sub se quent reaction with tin or silyl halides is covered in Seetion 6.2.1.1.4.4.2. Science of Synthesis, 16, 1185-1356.
  • MDPI. (2024, September 24). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]

  • Collum, D. B. (2007). Lithium Diisopropylamide: Solution Kinetics and Implications for Organic Synthesis.
  • Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon.
  • Wada, A., et al. (1987). Synthesis of 5-Substituted Pyrimidines. ortho-Directed Lithiation of Pyrimidine Derivatives. Chemical and Pharmaceutical Bulletin, 35(7), 2955-2958.
  • Mosrin, M., & Knochel, P. (2008). Regioselective Metalation of Electron-Poor Heteroarenes and Arenes with TMPMgCl· LiCl. Organic letters, 10(12), 2497-2500.
  • Chevallier, F., et al. (2003). Lithiation of 2-chloro- and 2-methoxypyridine with lithium dialkylamides: initial ortho-direction or subsequent lithium ortho-stabilization?. The Journal of organic chemistry, 68(6), 2243-2247.
  • MDPI. (2023, June 19). Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. Retrieved from [Link]

  • Knochel, P., et al. (2015). Functionalization of quinoxalines by using TMP bases: preparation of tetracyclic heterocycles with high photoluminescene quantum yields. Chemistry–A European Journal, 21(9), 3647-3651.
  • RSC Publishing. (2005). Preparation of diamines by lithiation–substitution of imidazolidines and pyrimidines. Organic & Biomolecular Chemistry, 3(16), 2965-2973.
  • PubMed. (2009, November 21). Direct metallation of thienopyrimidines using a mixed lithium-cadmium base and antitumor activity of functionalized derivatives. Retrieved from [Link]

  • PubMed. (2003, March 21). Lithiation of 2-chloro- and 2-methoxypyridine with lithium dialkylamides: initial ortho-direction or subsequent lithium ortho-stabilization?. Retrieved from [Link]

  • PubMed. (2012, August 15). Mechanism of Lithium Diisopropylamide-Mediated Substitution of 2,6-Difluoropyridine. Retrieved from [Link]

  • LOCKSS. (2015, February 6). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Regioselective Functionalisation of 2- (Diphenylphosphino) pyridine: Direct Lithiation at the Pyridine C-6 Position. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Side‐Chain Retention During Lithiation of 4‐Picoline and 3,4‐Lutidine: Easy Access to Molecular Diversity in Pyridine Series. Retrieved from [Link]

  • ResearchGate. (2025, November 30). ChemInform Abstract: Directed Lithiation and Substitution of Pyridine Derivatives. Retrieved from [Link]

  • ResearchGate. (2025, August 6). TMP bases mediated selective functionalization of amine substituted pyridines scaffolds. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Directed ortho‐metalation of 3‐phenylpyridazine (6 a) using TMPLi (8). Retrieved from [Link]

  • ResearchGate. (2025, August 6). Advances in the directed metallation of azines and diazines (pyridines, pyrimidines, pyrazines, pyridazines, quinolines, benzodiazines and carbolines). Part 2. Retrieved from [Link]

  • ResearchGate. (2025, August 10). Study on the reaction mechanism of C-6 lithiation of pyrimidine nucleosides by using lithium hexamethyldisilazide as a base. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving Yield of Suzuki Coupling with 2-Bromo-4,5-dimethoxypyrimidine

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 2-Bromo-4,5-dimethoxypyrimidine. This guide is designed for researchers, scientists, and professionals in drug deve...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 2-Bromo-4,5-dimethoxypyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. The electron-deficient nature of the pyrimidine ring, combined with the presence of two methoxy groups and a bromine atom at the 2-position, presents a unique set of challenges that can lead to low yields and reaction inefficiencies.[1][2] This resource provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you navigate these complexities and achieve your desired synthetic outcomes.

I. Understanding the Challenges

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency.[3][4] However, the successful application of this reaction to heteroaromatic systems, particularly electron-deficient ones like pyrimidines, requires careful consideration of several factors.[1][5] The pyrimidine core in 2-Bromo-4,5-dimethoxypyrimidine is electron-deficient, which generally enhances the rate of oxidative addition, the first step in the catalytic cycle.[1][3] However, the nitrogen atoms in the pyrimidine ring can also coordinate to the palladium catalyst, potentially leading to catalyst deactivation.[5]

Furthermore, the bromine at the 2-position of the pyrimidine ring is flanked by a nitrogen atom, which can influence its reactivity. The relative reactivity of halogens in Suzuki couplings typically follows the order I > Br > Cl.[6][7] While bromine is a good leaving group, the electronic environment of the 2-position in pyrimidines can sometimes lead to sluggish reactions or the prevalence of side reactions.[1]

II. Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered when performing Suzuki coupling with 2-Bromo-4,5-dimethoxypyrimidine.

Question 1: Why am I observing low conversion of my 2-Bromo-4,5-dimethoxypyrimidine starting material?

Answer: Low conversion is a frequent issue and can be attributed to several factors:

  • Inefficient Oxidative Addition: While the electron-deficient pyrimidine ring should facilitate this step, steric hindrance from the adjacent methoxy group or coordination of the pyrimidine nitrogen to the palladium center could slow it down. The choice of a bulky, electron-rich phosphine ligand can often overcome this by promoting the formation of a more reactive, coordinatively unsaturated palladium(0) species.[5][8][9]

  • Catalyst Deactivation: The nitrogen atoms of the pyrimidine ring can act as ligands for the palladium catalyst, forming off-cycle, inactive complexes.[5] Employing ligands that are more sterically demanding and electron-donating than the pyrimidine nitrogen can help prevent this coordination.

  • Poor Solubility: The starting materials or the palladium catalyst may not be fully dissolved in the chosen solvent system, leading to a heterogeneous reaction mixture and reduced reaction rates. Consider a solvent or solvent mixture that ensures complete dissolution of all components at the reaction temperature.

Question 2: I'm seeing significant amounts of debrominated starting material (4,5-dimethoxypyrimidine). What causes this and how can I prevent it?

Answer: The formation of the debrominated byproduct is a result of a side reaction called protodebromination . This occurs when the aryl-palladium intermediate reacts with a proton source instead of the organoboron reagent.

  • Mechanism of Protodebromination: This side reaction is often facilitated by the presence of water or other protic species in the reaction mixture.[6] The palladium-hydride species, which can form from the reaction of the palladium complex with the base or solvent, can then undergo reductive elimination to yield the debrominated product.[3][6]

  • Minimization Strategies:

    • Use Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents.

    • Degas Solvents: Remove dissolved oxygen, which can promote side reactions, by sparging with an inert gas (argon or nitrogen) or by freeze-pump-thaw cycles.[5]

    • Choice of Base: Some bases can be a source of protons. Consider using anhydrous bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[5][10]

Question 3: My reaction is producing a significant amount of homocoupled boronic acid byproduct. How can I suppress this?

Answer: Homocoupling of the boronic acid is another common side reaction that consumes your coupling partner and reduces the yield of the desired product.

  • Cause of Homocoupling: This side reaction is primarily caused by the presence of oxygen in the reaction mixture, which can lead to the oxidative coupling of two boronic acid molecules, catalyzed by the palladium species.[3][5]

  • Prevention:

    • Rigorous Degassing: As with protodebromination, thorough degassing of the reaction mixture and solvents is crucial.[5]

    • Maintain an Inert Atmosphere: Run the reaction under a positive pressure of an inert gas like argon or nitrogen.[5]

Question 4: How do I select the optimal palladium catalyst and ligand for this specific substrate?

Answer: The choice of the catalyst system is critical for success. For challenging substrates like 2-halopyrimidines, a combination of a palladium precursor and a specialized ligand is often necessary.

  • Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[1][5][11] Pd(OAc)₂ and Pd₂(dba)₃ are often preferred as they are air-stable and are reduced in situ to the active Pd(0) species.

  • Ligands: For electron-deficient heteroaryl bromides, bulky and electron-rich phosphine ligands are generally the most effective.[5][8] These ligands stabilize the palladium catalyst, promote oxidative addition, and facilitate the final reductive elimination step.[12] Consider screening ligands such as:

    • Buchwald-type biaryl phosphine ligands: SPhos, XPhos, and RuPhos are known to be highly effective for challenging Suzuki couplings.[8][13]

    • N-Heterocyclic Carbenes (NHCs): These have emerged as powerful ligands for cross-coupling reactions due to their strong electron-donating ability and steric bulk.[12][14]

Question 5: What is the best base and solvent system for the Suzuki coupling of 2-Bromo-4,5-dimethoxypyrimidine?

Answer: The base and solvent play a crucial role in the reaction's success, influencing both the rate and the selectivity.

  • Bases: The base is required to activate the organoboron species for transmetalation.[12]

    • Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are commonly used.[5][10][11] Cs₂CO₃ is often found to be superior for challenging couplings.[10]

    • Organic Bases: In some cases, organic bases like triethylamine (NEt₃) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be effective, although they are generally less common for Suzuki reactions.

  • Solvents: A variety of solvents can be used, and the optimal choice often depends on the solubility of the substrates and the reaction temperature.

    • Aprotic Solvents: 1,4-Dioxane, toluene, and N,N-dimethylformamide (DMF) are frequently employed, often with the addition of a small amount of water to aid in the dissolution of the base and facilitate the catalytic cycle.[3][11]

    • Alcoholic Solvents: Mixtures of alcohols (e.g., isopropanol) and water have also been shown to be effective.[15][16]

III. Optimized Protocols and Methodologies

The following protocols provide a starting point for optimizing the Suzuki coupling of 2-Bromo-4,5-dimethoxypyrimidine. It is highly recommended to screen a variety of conditions to find the optimal parameters for your specific boronic acid partner.

General Screening Protocol

This protocol is designed to be carried out in parallel to efficiently screen different catalysts, ligands, bases, and solvents.

Materials:

  • 2-Bromo-4,5-dimethoxypyrimidine

  • Arylboronic acid or boronic ester

  • Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

  • Ligand (e.g., SPhos, XPhos, PPh₃)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

  • Degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

Procedure:

  • To an array of reaction vials, add 2-Bromo-4,5-dimethoxypyrimidine (1.0 eq.), the boronic acid/ester (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

  • In a separate vial, prepare a stock solution of the palladium precursor and ligand in the chosen solvent.

  • Add the catalyst/ligand solution to each reaction vial.

  • Seal the vials and heat the reaction mixtures to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC, LC-MS, or GC-MS.

  • Upon completion, cool the reactions to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Table 1: Recommended Screening Conditions

ParameterCondition 1Condition 2Condition 3Condition 4
Pd Precursor Pd(OAc)₂ (2 mol%)Pd₂(dba)₃ (1 mol%)Pd(OAc)₂ (2 mol%)Pd₂(dba)₃ (1 mol%)
Ligand SPhos (4 mol%)XPhos (2 mol%)PPh₃ (8 mol%)SPhos (2 mol%)
Base K₂CO₃ (2.5 eq.)Cs₂CO₃ (2.5 eq.)K₃PO₄ (3.0 eq.)K₂CO₃ (2.5 eq.)
Solvent 1,4-Dioxane/H₂O (10:1)Toluene/H₂O (10:1)DMF1,4-Dioxane/H₂O (10:1)
Temperature 100 °C110 °C90 °C100 °C
Visualization of the Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition Pd0->OxAdd Ar-X ArPdX Ar-Pd(II)L₂-X OxAdd->ArPdX Transmetal Transmetalation ArPdX->Transmetal Ar'-B(OR)₂ + Base ArPdAr Ar-Pd(II)L₂-Ar' Transmetal->ArPdAr RedElim Reductive Elimination ArPdAr->RedElim RedElim->Pd0 Regeneration Product Ar-Ar' RedElim->Product Troubleshooting_Workflow Start Low Yield in Suzuki Coupling CheckConversion Low Conversion? Start->CheckConversion OptimizeCatalyst Optimize Catalyst/Ligand CheckConversion->OptimizeCatalyst Yes CheckSideProducts Side Products Observed? CheckConversion->CheckSideProducts No Success Improved Yield OptimizeCatalyst->Success Debromination Protodebromination? CheckSideProducts->Debromination Yes Homocoupling Homocoupling? CheckSideProducts->Homocoupling Debromination->Homocoupling No Anhydrous Use Anhydrous Conditions Debromination->Anhydrous Yes Degas Thoroughly Degas Homocoupling->Degas Yes Homocoupling->Success No Anhydrous->Success Degas->Success

Caption: A decision-making workflow for troubleshooting low yields.

IV. Conclusion

Successfully improving the yield of the Suzuki coupling with 2-Bromo-4,5-dimethoxypyrimidine requires a systematic approach to optimization. By understanding the potential pitfalls, such as catalyst deactivation and the formation of side products, and by methodically screening key reaction parameters—catalyst, ligand, base, and solvent—researchers can significantly enhance the efficiency of this transformation. This guide provides a foundation for troubleshooting and developing robust protocols, ultimately enabling the synthesis of valuable pyrimidine-containing molecules for drug discovery and development.

V. References

  • GeneOnline News. (2026, January 24). Researchers Develop Palladium-Catalyzed Methods for Synthesizing Pharmacologically Relevant Pyrimidine Compounds.

  • Benchchem. (2025). A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines.

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.

  • Benchchem. (2025). Technical Support Center: Optimizing Suzuki Coupling Yields with 2-Bromo-4-methylpyridine.

  • ACS Publications. (2001, September 15). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction.

  • Benchchem. how to avoid dehalogenation side reactions in Suzuki coupling.

  • Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. (2025, August 10).

  • CovaSyn. Optimizing Suzuki Coupling Reactions.

  • ACS Publications. (2004, December 13). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry.

  • MDPI. (2013, March 25). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System.

  • ResearchGate. Screening of different bases for Suzuki coupling a.

  • Benchchem. A Comparative Guide to Pyrimidine Boronic Acids in Suzuki-Miyaura Coupling.

  • Benchchem. (2025). Technical Support Center: Optimizing Suzuki Coupling with 2-bromo-6-methylisonicotinic acid.

  • ResearchGate. Suzuki reactions of 2-bromopyridine with aryl boronic acids a.

  • MDPI. (2020, October 23). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies.

  • ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?.

  • ResearchGate. (2013, March 25). The Suzuki-Miyaura reactions of halopyridines and the side products..

  • Chemical Science (RSC Publishing). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

  • Wikipedia. Suzuki reaction.

  • PMC. One-pot Double Suzuki Couplings of Dichloropyrimidines.

  • PMC. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.

  • ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.

  • Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction?.

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.

  • Reddit. (2025, October 12). Unexpected byproduct in Suzuki-Miyaura coupling - protodeboronation competing at room temperature?.

  • Wikipedia. Protodeboronation.

  • Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?.

  • ResearchGate. 5-Bromo-2-chloropyrimidine undergoes SMC at C5 (75 → 76).100g.

Sources

Optimization

Technical Support Center: Preventing Hydrolysis of 2-Bromopyrimidine

Role: Senior Application Scientist Topic: Troubleshooting & Optimization Guide for 2-Bromopyrimidine Isolation Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Executive Summary & Chemical C...

Author: BenchChem Technical Support Team. Date: February 2026

Role: Senior Application Scientist Topic: Troubleshooting & Optimization Guide for 2-Bromopyrimidine Isolation Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary & Chemical Context[1][2][3][4][5][6]

The Problem: 2-Bromopyrimidine (2-Br-Py) is a critical intermediate in drug development, often used in Suzuki-Miyaura couplings or SNAr reactions. However, users frequently report low yields or contamination with 2-hydroxypyrimidine (2-OH-Py) (often tautomerized to 2-pyrimidone).

The Root Cause: The C2 position of the pyrimidine ring is highly electron-deficient due to the inductive withdrawal of the two adjacent nitrogen atoms. This makes the C-Br bond exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr) by water or hydroxide ions. This reaction is acid-catalyzed (protonation of ring N increases electrophilicity) and base-catalyzed (generation of stronger OH⁻ nucleophile).

The "danger zone" is the aqueous workup , specifically the exothermic quenching of phosphorus reagents (POBr3/PBr3) or the neutralization of hydrobromic acid (HBr).

Diagnostic: Is Hydrolysis Your Problem?

Before altering your protocol, confirm that hydrolysis is the culprit.

SymptomObservationDiagnosis
TLC A streak or spot at the baseline (highly polar) appearing during workup.2-OH-Py formation. The hydrolysis product is much more polar than the bromide.
NMR Loss of aromatic symmetry or shift of ring protons. 2-OH-Py signals often appear broad due to tautomerism.Confirmed Hydrolysis.
Yield Mass balance is low; aqueous layer is milky or precipitates solid upon standing.Product lost to aqueous phase. 2-OH-Py is water-soluble; 2-Br-Py is not.
Trap Crystals appearing in the rotary evaporator bump trap.Sublimation (Not Hydrolysis). 2-Br-Py is volatile (see FAQ).

The Mechanism of Failure

Understanding the mechanism is the key to prevention. The reaction is driven by the thermodynamic stability of the 2-pyrimidone tautomer.

HydrolysisMechanism cluster_0 Reagents cluster_1 Transition State cluster_2 Products Start 2-Bromopyrimidine (Electrophilic C2) Inter Tetrahedral Intermediate Start->Inter SNAr Attack Water H2O / OH- (Nucleophile) Water->Inter Product1 2-Hydroxypyrimidine (Unstable Tautomer) Inter->Product1 Loss of Br- note Critical Factor: Acid protonates ring N, accelerating step 1. Inter->note Product2 2-Pyrimidone (Stable Amide-like) Product1->Product2 Tautomerization (Thermodynamic Sink)

Figure 1: Mechanism of Hydrolysis. The rapid tautomerization to 2-pyrimidone renders the hydrolysis effectively irreversible under workup conditions.

Validated Workup Protocols

Protocol A: Quenching POBr3 Reactions (High Risk)

Use this when synthesizing 2-Br-Py from 2-hydroxypyrimidine using phosphorus oxybromide.

The Challenge: Quenching excess POBr3 generates massive amounts of HBr and heat. The Solution: Control temperature strictly to


 and buffer the pH immediately.

Step-by-Step:

  • Cool Down: Cool the reaction mixture (usually in toluene or DCE) to 0°C or lower.

  • The "Ice Drown": Do not add water to the flask. Instead, pour the reaction mixture slowly onto a rapidly stirred slurry of crushed ice and solid NaHCO3 (approx. 3-5 equivalents relative to POBr3).

    • Why? The ice absorbs the heat of hydrolysis. The bicarbonate neutralizes HBr in situ as it forms, preventing the pH from dropping into the acid-catalysis range.

  • pH Check: Ensure the aqueous layer is pH 7–8.

    • Warning: Do not use strong base (NaOH) to adjust pH, as high local concentrations of OH⁻ will trigger base-catalyzed hydrolysis.

  • Rapid Extraction: Immediately extract with cold Dichloromethane (DCM) or Ethyl Acetate (EtOAc). Do not let the layers sit.

  • Drying: Dry the organic layer over anhydrous MgSO4.

Protocol B: Diazotization Workup (Medium Risk)

Use this when synthesizing 2-Br-Py from 2-aminopyrimidine using HBr/NaNO2.

The Challenge: The reaction is performed in concentrated HBr. The Solution: Cold neutralization.

Step-by-Step:

  • Cryogenic Quench: Cool the reaction mixture to -10°C to 0°C .

  • Controlled Basification: Add 50% NaOH solution dropwise, maintaining the internal temperature below 5°C .

    • Critical: Do not overshoot to pH > 10. Stop at pH 7–8.

  • Extraction: Extract with diethyl ether or DCM.

  • Wash: Wash the organic layer once with cold brine.

  • Dry: Dry over Na2SO4.

Troubleshooting & Decision Tree

Use this flowchart to optimize your isolation strategy based on your specific observation.

WorkupOptimization Start Start: Workup Issues Q1 Is the reaction mixture acidic (HBr/POBr3)? Start->Q1 Branch1 Yes Q1->Branch1 High Acid Branch2 No (Neutral/Basic) Q1->Branch2 Buffered Action1 Risk: Acid Catalysis Action: Quench on Ice/NaHCO3 Branch1->Action1 Action2 Risk: Base Hydrolysis Action: Keep pH < 9 Branch2->Action2 Q2 Is yield low after extraction? Action1->Q2 Action2->Q2 Cause1 Cause: Product in Aqueous Phase (Did it hydrolyze?) Q2->Cause1 No solid isolated Cause2 Cause: Volatility Loss (Rotovap issue) Q2->Cause2 Solid in trap Test1 Check Aqueous pH. If <2 or >10, hydrolysis likely. Cause1->Test1 Test2 Check Bump Trap. 2-Br-Py sublimes at <20 mbar. Cause2->Test2

Figure 2: Troubleshooting Logic for 2-Bromopyrimidine Isolation.

Frequently Asked Questions (FAQ)

Q: My product disappeared on the Rotavap. Did it decompose? A: Likely not. 2-Bromopyrimidine is a solid (mp 55-57°C) but has significant volatility (bp ~64°C at 1.5 mmHg) [1, 2]. If you use high vacuum (< 10 mbar) and a warm bath (> 40°C), it will sublime into your trap.

  • Fix: Use a modest vacuum (approx. 100-200 mbar) and keep the bath temperature < 35°C. Stop evaporation as soon as the solvent is removed.

Q: Can I store the crude mixture overnight? A: No. If the crude mixture contains residual acid or moisture, hydrolysis will proceed even at 4°C. Complete the extraction and drying immediately. Once isolated as a dry solid, store it at 0-10°C or -20°C under inert gas [3, 4].

Q: Why use NaHCO3 instead of NaOH? A: NaOH creates "hotspots" of high pH (pH > 12) where the concentration of OH⁻ is high enough to attack the C-Br bond rapidly. NaHCO3 buffers the solution to pH ~8, which is the "safe zone" where neither acid-catalyzed nor base-catalyzed hydrolysis is fast.

Q: Can I use water to wash the organic layer? A: Minimize water contact. Use cold brine instead of water. The high ionic strength of brine reduces the solubility of 2-Br-Py in the aqueous phase and helps break emulsions, speeding up separation [5].

Data Summary: Stability Factors

FactorConditionStability ImpactRecommendation
pH < 2 (Acidic)Critical Instability (N-protonation activates ring)Neutralize immediately.
pH > 10 (Basic)High Instability (OH⁻ attack)Avoid strong bases; use Bicarb.
Temp > 25°CModerate Instability (Accelerates kinetics)Keep all washes < 5°C.
Solvent AqueousRisk Minimize contact time.
Pressure < 10 mbarPhysical Loss (Sublimation)Keep vacuum > 50 mbar.

References

  • Sigma-Aldrich.[1][2] Product Specification: 2-Bromopyrimidine. Retrieved from

  • Tokyo Chemical Industry (TCI). Product Data: 2-Bromopyrimidine. Retrieved from

  • ChemicalBook. 2-Bromopyrimidine MSDS and Storage. Retrieved from

  • BLD Pharm. Safety Data Sheet: 2-Bromopyrimidine. Retrieved from

  • BenchChem. Technical Support: Preventing Hydrolysis During Workup. Retrieved from

Sources

Troubleshooting

optimizing SNAr reaction rates for sterically hindered amines

Welcome to the Synthetix™ Advanced Reaction Support Center. Ticket ID: #SNAR-OPT-404 Subject: Accelerating SNAr with Sterically Hindered Amines Assigned Specialist: Dr.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Synthetix™ Advanced Reaction Support Center. Ticket ID: #SNAR-OPT-404 Subject: Accelerating SNAr with Sterically Hindered Amines Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Status Overview

You are likely experiencing stalled conversion (<20%) or extensive byproduct formation. Standard SNAr protocols (e.g., K2CO3/DMF/100°C) often fail with hindered amines (e.g., tert-butylamine, diisopropylamine) because the steric bulk raises the activation energy of the rate-determining step: the nucleophilic attack.

This guide moves beyond standard textbook protocols to "force" the formation of the Meisenheimer complex using kinetic and thermodynamic levers.

Part 1: The Troubleshooting Decision Matrix

Before altering your entire synthesis, use this logic flow to identify the bottleneck.

SNAr_Optimization Start ISSUE: Low Conversion with Hindered Amine CheckLG Check Leaving Group (LG) Is it Cl, Br, or I? Start->CheckLG SwitchF Action: Switch LG to Fluorine (F) (Electronic Activation) CheckLG->SwitchF Yes CheckSolvent Check Solvent/Base Is it DMF/K2CO3? CheckLG->CheckSolvent Already F SwitchF->CheckSolvent SwitchCs Action: Switch to DMSO + Cs2CO3 (The 'Cesium Effect') CheckSolvent->SwitchCs Yes CheckTemp Is Thermal Degradation Occurring? CheckSolvent->CheckTemp Already DMSO/Cs+ SwitchCs->CheckTemp Microwave Action: Microwave Irradiation (Flash Heating) CheckTemp->Microwave Yes (Slow ramp) Buchwald Alternative: Buchwald-Hartwig (Pd-Catalysis) CheckTemp->Buchwald No (Stable but inert) Microwave->Buchwald Still Fails

Figure 1: Strategic decision tree for troubleshooting stalled SNAr reactions. This workflow prioritizes electronic activation and solvation effects before moving to transition metal catalysis.

Part 2: Technical FAQ & Optimization Logic

Q1: My reaction works with Aniline but fails with tert-Butylamine. Why?

Diagnosis: Steric repulsion is preventing the formation of the Meisenheimer complex. The Science: In SNAr, the rate-determining step (RDS) is usually the initial nucleophilic attack (


), not the departure of the leaving group (

). Bulky amines create severe steric clash with the ortho-hydrogens of the aromatic ring during approach. The Fix: You must lower the energy of the transition state electronically.
  • Switch to Fluoride: Unlike SN2 (where I > Br > Cl > F), the SNAr order is F >> Cl ≈ Br > I .[1]

  • Why? Fluorine is the most electronegative atom.[2][3] It inductively pulls electron density from the ring carbon, significantly lowering the LUMO energy. This stabilizes the anionic Meisenheimer intermediate, compensating for the steric penalty of the bulky amine [1].

Q2: I am using K2CO3 in DMF, but the base sits as a solid at the bottom.

Diagnosis: Heterogeneous reaction kinetics and strong ion pairing. The Science: Potassium ions (


) often form tight ion pairs with the carbonate or the deprotonated amine, reducing reactivity. Furthermore, K2CO3 has poor solubility in organic solvents.
The Fix:  Implement the "Cesium Effect" .
  • Solubility: Cs2CO3 is significantly more soluble in polar aprotic solvents than K2CO3 [2].

  • Naked Anions: The large ionic radius of Cesium (

    
    ) leads to a "soft" cation that coordinates poorly with "hard" anions (like the deprotonated amine). This leaves the nucleophile "naked" and highly reactive.[4]
    
  • Protocol Shift: Replace DMF with DMSO . DMSO solvates cations efficiently but leaves anions unsolvated (and therefore aggressive).

Q3: Can I just heat it to 150°C to force it?

Diagnosis: Thermal degradation vs. Reaction Rate. The Science: Prolonged heating often degrades electron-deficient aromatic rings or oxidizes the amine. The Fix: Microwave Irradiation .

  • Microwaves provide direct dielectric heating to the polar reaction components. This allows you to reach high temperatures (

    
    C) instantaneously.
    
  • Benefit: The reaction time is reduced from hours to minutes, often outrunning the degradation pathways [3].

Part 3: Comparative Data & Solvent Selection

Table 1: Solvent & Leaving Group Impact on Relative Rates

VariableOptionRelative Rate (Approx)Mechanism Note
Leaving Group Fluorine (-F) 100 - 1000x High electronegativity stabilizes intermediate.
Chlorine (-Cl)1xBaseline.
Bromine (-Br)~1xSimilar to Cl in SNAr.
Solvent DMSO High "Naked" anion effect; best for difficult substrates.
NMPHighGood thermal stability; use if T > 140°C.
DMFModerateRisk of decomposition to dimethylamine at high T.
EtOH/MeOHLowH-bonding solvates/deactivates the nucleophile.

Part 4: Validated Experimental Protocols

Protocol A: The "Cesium/DMSO" Standard (High Reactivity)

Best for: Moderately hindered amines (e.g., isopropylamine) with Fluorinated substrates.

  • Preparation: Flame-dry a reaction vial and add a stir bar.

  • Reagents:

    • Electrophile (Ar-F): 1.0 equiv

    • Nucleophile (Amine): 1.2 – 1.5 equiv

    • Base: Cs2CO3 (2.0 equiv)

    • Solvent: Anhydrous DMSO (Concentration: 0.5 M – 1.0 M). Note: High concentration aids bimolecular kinetics.

  • Execution:

    • Seal the vial (crimp cap preferred).

    • Heat to 80–100°C with vigorous stirring (ensure Cs2CO3 is suspended well).

    • Monitor via LCMS every hour.

  • Workup: Dilute with EtOAc, wash 3x with water (to remove DMSO), dry over MgSO4.

Protocol B: Microwave-Assisted "Flash" Synthesis

Best for: Severely hindered amines (e.g., t-butylamine) or deactivated rings.

  • Vessel: Use a dedicated 10mL microwave process vial.

  • Reagents:

    • Electrophile (Ar-F): 1.0 equiv

    • Amine: 2.0 equiv (Excess required due to potential volatility/thermal loss).

    • Base: DIPEA (Diisopropylethylamine) 2.5 equiv OR Cs2CO3 .

    • Solvent: NMP (N-Methyl-2-pyrrolidone).[5] Why? NMP has a higher boiling point and better thermal stability than DMSO/DMF.

  • Parameters:

    • Temperature: 160°C [6]

    • Time: 10 – 20 minutes

    • Power: Dynamic (set max to 200W).

  • Safety Note: Ensure the vial is rated for the pressure generated by the amine's vapor pressure.

Part 5: Mechanism Visualization

The following diagram illustrates the critical "Meisenheimer Complex" formation and how the variables discussed lower the activation energy.

Reaction_Mechanism Reactants Reactants (Ar-F + R-NH2) TS Transition State (Steric Clash!) Reactants->TS Activation Energy (Ea) Intermediate Meisenheimer Complex TS->Intermediate Product Product (Ar-NH-R) Intermediate->Product Fast Step (-F departure) F_Effect Fluorine Effect: Stabilizes Negative Charge (Lowers TS Energy) F_Effect->TS Cs_Effect Cesium Effect: Prevents Ion Pairing (Increases Nu Strength) Cs_Effect->Reactants

Figure 2: Mechanistic pathway highlighting where Fluorine and Cesium exert their kinetic influence.

References

  • Nucleophilic aromatic substitution: Fluorine vs Chlorine. Source: Chemistry Stack Exchange / Wikipedia (Consolidated Mechanisms). Summary: Fluorine accelerates the rate-determining addition step via inductive stabilization of the Meisenheimer complex.[3]

  • The "Cesium Effect" in Organic Synthesis. Source:Journal of Organic Chemistry / Organic Process Research & Development. Summary: Cesium carbonate promotes higher solubility and "naked" anion reactivity compared to sodium or potassium analogs. (Example: Safety & Scale-up of DMSO/Cs reactions)

  • Microwave-Assisted Organic Synthesis (MAOS). Source:National Institutes of Health (PMC) / Molecules. Summary: Microwave irradiation significantly accelerates SNAr reactions for hindered substrates by overcoming thermal barriers rapidly.

Sources

Optimization

Technical Support Center: Purification Methods for 4,5-Dimethoxypyrimidine Intermediates

Welcome to the Technical Support Center for the purification of 4,5-dimethoxypyrimidine intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the purification of 4,5-dimethoxypyrimidine intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this important class of compounds. The following content is structured to offer immediate, actionable advice in a user-friendly, question-and-answer format.

I. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of 4,5-dimethoxypyrimidine and its intermediates. Each issue is followed by a detailed explanation of potential causes and a step-by-step guide to resolution.

Issue 1: Low or No Recovery of the Compound from a Silica Gel Column

Question: I am running a silica gel column to purify my 4,5-dimethoxypyrimidine intermediate, but I'm getting very low or no yield in the collected fractions. What could be the problem?

Answer: Several factors can contribute to poor recovery from a silica gel column. The acidic nature of silica gel can sometimes lead to the decomposition of sensitive compounds like pyrimidine derivatives.[1] Additionally, an inappropriate solvent system or issues with sample loading can result in product loss. Here is a step-by-step troubleshooting guide:

  • Assess Compound Stability: Pyrimidine derivatives can be sensitive to the acidic nature of standard silica gel.[1]

    • Recommendation: Before running a large-scale column, spot your crude material on a TLC plate and let it sit for a few hours. If you observe significant streaking or the appearance of new spots, your compound may be degrading on the silica.

    • Solution: Consider using a deactivated silica gel (e.g., treated with triethylamine) or an alternative stationary phase like alumina.

  • Re-evaluate the Solvent System: The chosen eluent may not be polar enough to move your compound off the column.

    • Recommendation: Your target compound should have an Rf value of approximately 0.2-0.4 on TLC for optimal separation.[2][3] If the Rf is too low, the polarity of the mobile phase needs to be increased.

    • Solution: A common solvent system for pyrimidine derivatives is a mixture of hexane and ethyl acetate.[1][2] Gradually increase the proportion of ethyl acetate or add a small amount of a more polar solvent like methanol to your eluent.

  • Check for Elution with the Solvent Front: If your solvent system is overly polar, the compound may have eluted very quickly with the initial solvent front.

    • Recommendation: Analyze the very first fractions collected from the column by TLC.

    • Solution: If your compound is found in these initial fractions, you will need to use a less polar solvent system for your next attempt.

  • Consider Dilute Fractions: It's possible your compound did elute but is spread across numerous fractions at a low concentration.

    • Recommendation: Combine and concentrate a larger number of fractions and re-analyze by TLC or another analytical method.

Issue 2: The Compound "Oils Out" During Recrystallization

Question: My 4,5-dimethoxypyrimidine intermediate is "oiling out" of the solution as a liquid instead of forming crystals during recrystallization. What should I do?

Answer: "Oiling out" is a common issue in recrystallization, occurring when a compound separates from the solution as a liquid phase rather than a solid crystal lattice. This often happens if the solution is supersaturated at a temperature above the compound's melting point or in the presence of impurities.[3]

  • Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil, then add a small amount of additional hot solvent to decrease the saturation level.[3]

  • Slow Cooling: Allow the solution to cool very slowly to room temperature. Rapid cooling can favor oil formation over crystallization. Do not immediately place the flask in an ice bath.

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution to induce crystallization.

  • Utilize a Solvent/Anti-Solvent System: If a single solvent is problematic, dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" or "anti-solvent" (in which it is sparingly soluble) dropwise until the solution becomes slightly turbid. Then, allow it to cool slowly. For compounds soluble only in hot DMF, non-polar anti-solvents like toluene, chlorobenzene, or diethyl ether can be effective.[4]

Issue 3: Poor Separation of Impurities with Similar Polarity

Question: I am having difficulty separating my target 4,5-dimethoxypyrimidine intermediate from an impurity with a very similar Rf value on TLC. How can I improve the separation?

Answer: Achieving high purity when dealing with closely related impurities requires careful optimization of the purification technique.

  • For Column Chromatography:

    • Fine-Tune the Solvent System: Experiment with different solvent mixtures. Sometimes, switching to a different solvent system (e.g., dichloromethane/methanol instead of hexane/ethyl acetate) can alter the selectivity of the separation.[2]

    • Use a Longer Column: A longer column provides more surface area for the separation to occur.

    • Dry Loading: If your compound has poor solubility in the column's mobile phase, it can lead to band broadening.[1] Dissolve your crude material in a minimal amount of a strong solvent, adsorb it onto a small amount of silica gel, evaporate the solvent, and then load the dry powder onto the top of your column.

    • Uniform Column Packing: Ensure your column is packed uniformly without any cracks or air bubbles, as these can lead to channeling and poor separation.[1][3]

  • For Recrystallization:

    • Multiple Recrystallizations: Sometimes, a single recrystallization is not enough. A second or even third recrystallization can significantly improve purity, although with some loss of yield each time.

    • Solvent Screening: The ideal recrystallization solvent will dissolve the desired compound well at high temperatures but poorly at low temperatures, while the impurity should either be very soluble or insoluble at all temperatures.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For very challenging separations, Prep-HPLC is a high-resolution technique that can provide highly pure material.[2]

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the purification of 4,5-dimethoxypyrimidine intermediates.

Q1: What are the most common purification techniques for 4,5-dimethoxypyrimidine intermediates?

A1: The most common and effective purification techniques include:

  • Recrystallization: A cost-effective method for purifying solid compounds.[2] The key is finding a suitable solvent or solvent system.

  • Flash Column Chromatography: A rapid and widely used preparative technique for purifying compounds from complex mixtures using a stationary phase like silica gel.[2]

  • Liquid-Liquid Extraction: Often used as a work-up step to remove inorganic salts and other water-soluble impurities. The pH of the aqueous phase can be adjusted to facilitate the separation of acidic or basic compounds.[5]

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): A high-resolution technique suitable for obtaining highly pure compounds, especially for difficult separations.[2]

Q2: How do I choose the right solvent for recrystallization?

A2: The ideal solvent is one in which your 4,5-dimethoxypyrimidine intermediate is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[2]

  • Screening Process: Test the solubility of a small amount of your crude material in various solvents (e.g., ethanol, methanol, water, ethyl acetate, toluene) at both room temperature and at their boiling points.[2][6][7]

  • Solvent Mixtures: If a suitable single solvent cannot be found, a two-solvent system (a "good" solvent and a "poor" solvent) can be employed.[3]

Q3: My 4,5-dimethoxypyrimidine intermediate is highly polar. What are the best chromatographic conditions?

A3: For polar pyrimidine derivatives, standard normal-phase chromatography on silica gel can be challenging.

  • Reverse-Phase Chromatography: Consider using a C18 stationary phase with a polar mobile phase, such as acetonitrile/water or methanol/water, often with additives like formic acid.[2]

  • Hydrophilic Interaction Chromatography (HILIC): This technique is well-suited for the separation of polar compounds and can be a valuable alternative to reverse-phase chromatography.[8]

Q4: What are some common impurities I might encounter in the synthesis of 4,5-dimethoxypyrimidine intermediates?

A4: The impurities will depend on the synthetic route. However, common impurities can include:

  • Starting Materials: Unreacted starting materials are a frequent source of contamination.

  • By-products: Side reactions can lead to the formation of structurally related pyrimidines.

  • Reagents: Excess reagents or their decomposition products may be present.

  • Solvents: Residual solvents from the reaction or work-up can be carried through.

Q5: Are there any specific safety precautions I should take when purifying 4,5-dimethoxypyrimidine intermediates?

A5: Standard laboratory safety practices should always be followed.

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

  • Ventilation: Work in a well-ventilated area, preferably a fume hood, especially when using volatile organic solvents.

  • Handling Reagents: Be aware of the specific hazards of all chemicals being used. For example, some reagents used in the synthesis, like phosphorus oxychloride, are highly corrosive and react violently with water.[9][10]

III. Experimental Protocols & Data

Protocol 1: General Procedure for Flash Column Chromatography

This protocol outlines the steps for purifying a 4,5-dimethoxypyrimidine intermediate using silica gel flash chromatography.

  • Solvent System Selection: Using Thin-Layer Chromatography (TLC), determine an appropriate mobile phase that gives your target compound a retention factor (Rf) of approximately 0.2-0.4 and provides good separation from impurities.[2][3] Common systems include hexane/ethyl acetate and dichloromethane/methanol.[2]

  • Column Packing: Prepare a slurry of silica gel in the non-polar component of your solvent system (e.g., hexane). Pour the slurry into the column and use positive pressure to pack the bed evenly, ensuring no air bubbles are trapped.[3]

  • Sample Loading:

    • Wet Loading: Dissolve your crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.

    • Dry Loading: Dissolve your crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry powder. Carefully add this powder to the top of the column.

  • Elution: Begin eluting the column with your chosen solvent system. You can use an isocratic (constant solvent composition) or gradient (increasing polarity over time) elution.

  • Fraction Collection: Collect the eluate in fractions.[2]

  • Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.[2]

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4,5-dimethoxypyrimidine intermediate.[2]

Protocol 2: General Procedure for Recrystallization

This protocol provides a step-by-step guide for purifying a solid 4,5-dimethoxypyrimidine intermediate by recrystallization.

  • Solvent Selection: Choose a solvent in which your compound is highly soluble when hot and sparingly soluble when cold.[2]

  • Dissolution: In an Erlenmeyer flask, dissolve the crude compound in a minimal amount of the hot solvent to create a saturated solution.[2]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove them.[2]

  • Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Subsequently, you can cool it further in an ice bath to maximize crystal formation.[2]

  • Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.[2]

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

  • Drying: Dry the purified crystals, for example, in a vacuum oven, to remove any residual solvent.

Table 1: Common Solvents for Pyrimidine Derivative Purification

SolventBoiling Point (°C)PolarityCommon Uses
Ethanol 78PolarRecrystallization[2]
Methanol 65PolarRecrystallization, Chromatography[2]
Ethyl Acetate 77MediumRecrystallization, Chromatography[2][6]
Hexane 69Non-polarChromatography
Dichloromethane 40MediumChromatography[2]
Toluene 111Non-polarRecrystallization[7][11]
Water 100Very PolarRecrystallization[2]
Visualization of Purification Workflow

The following diagram illustrates a typical decision-making workflow for the purification of a crude 4,5-dimethoxypyrimidine intermediate.

Purification_Workflow start Crude 4,5-Dimethoxypyrimidine Intermediate is_solid Is the crude product a solid? start->is_solid recrystallization Attempt Recrystallization is_solid->recrystallization Yes column_chromatography Perform Flash Column Chromatography is_solid->column_chromatography No (Oil/Gummy Solid) recrystallization_success Recrystallization Successful? recrystallization->recrystallization_success recrystallization_success->column_chromatography No ('Oils Out' or Remains Impure) purity_check Check Purity (TLC, HPLC, NMR) recrystallization_success->purity_check Yes column_chromatography->purity_check further_purification Further Purification Needed? purity_check->further_purification pure_product Pure Product further_purification->pure_product No prep_hplc Consider Preparative HPLC further_purification->prep_hplc Yes (Trace Impurities or Isomers) prep_hplc->purity_check

Caption: A decision-making workflow for purifying 4,5-dimethoxypyrimidine intermediates.

IV. References

  • Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds - Benchchem. Available at:

  • Technical Support Center: Purification of Polar Pyrimidine Derivatives - Benchchem. Available at:

  • Technical Support Center: Purification of 2-(Furan-2-yl)imidazo[1,2-a]pyrimidine Derivatives - Benchchem. Available at:

  • WO2015004265A1 - Process for preparing a pyrimidine intermediate - Google Patents. Available at:

  • Kazoka, H. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods, 70(1), 15–21. Available at:

  • Marrubini, G., Mendoza, B. E. C., & Massolini, G. (2010). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Journal of Separation Science, 33(6-7), 803–816. Available at:

  • Can anybody suggest a method to recrystallize the compound if it is soluble only in hot DMF? | ResearchGate. (2016, January 10). Available at:

  • CN101747283B - Method for preparing 4,6 - dimethoxy -2 - methanesulfonyl pyrimidine - Google Patents. Available at:

  • CN102898382A - Method for synthesizing 2-amino-4,6-dimethoxypyrimidine - Google Patents. Available at:

  • CN103159684B - Method for preparing 2-amino-4, 6-dimethoxypyrimidine - Google Patents. Available at:

  • Xu, D., Zhu, Z., Xu, H., & Wang, Z. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Journal of the Chinese Chemical Society, 60(12), 1531-1533. Available at:

  • Process For Preparation Of 2 Amino 4,6 Dimethoxypyrimidine - Quickcompany. Available at:

  • Application Notes: Industrial Scale Synthesis of Pyrimidine Intermediates - Benchchem. Available at:

Sources

Troubleshooting

Technical Support Center: Solubility Optimization for 2-Bromo-4,5-dimethoxypyrimidine

The following guide serves as a specialized Technical Support Center for researchers working with 2-Bromo-4,5-dimethoxypyrimidine . It is structured to address real-world solubility and stability challenges encountered i...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized Technical Support Center for researchers working with 2-Bromo-4,5-dimethoxypyrimidine . It is structured to address real-world solubility and stability challenges encountered in drug discovery and chemical biology workflows.[1]

Compound Profile & Physicochemical Diagnostics

Before attempting formulation, it is critical to understand the "personality" of your molecule. 2-Bromo-4,5-dimethoxypyrimidine presents a classic medicinal chemistry paradox: it requires organic co-solvents for solubility but possesses a reactive "warhead" (the 2-bromo group) that limits buffer choices.[1]

PropertyValue / CharacteristicImplication for Experimental Design
LogP (Predicted) ~1.2 – 1.6Moderately lipophilic.[1] Will not dissolve in pure water; requires co-solvents (DMSO, EtOH).
pKa (Conjugate Acid) ~0.7 – 1.5Extremely weak base.[1] It remains uncharged (neutral) across the physiological pH range (pH 2–10). pH adjustment will NOT significantly improve solubility.
Reactive Moiety 2-Bromo substituentSusceptible to Nucleophilic Aromatic Substitution (

).[1] Risk of hydrolysis in basic buffers or presence of strong nucleophiles (e.g., thiols).
Crystal Lattice High Lattice EnergyStrong

-

stacking interactions between pyrimidine rings often lead to "crash-out" precipitation upon rapid dilution.[1]

Troubleshooting Guide (Q&A)

Q1: "My compound dissolves in DMSO, but precipitates immediately when I dilute it into PBS or media. How do I fix this?"

Diagnosis: This is a "Kinetic Solubility" failure.[1] The compound is thermodynamically unstable in the aqueous buffer and rapidly reverts to its crystalline form because the water molecules cannot effectively solvate the hydrophobic dimethoxy-pyrimidine core.

The Solution: The "Sandwich" Dilution Method Do not pipette the DMSO stock directly into a large volume of static buffer. This creates local regions of high water concentration that force precipitation before mixing occurs.

Protocol:

  • Pre-warm your aqueous buffer to 37°C (reduces lattice energy barrier).[1]

  • Vortex the buffer continuously while adding the DMSO stock dropwise.

  • Limit DMSO concentration: Keep final DMSO

    
     for cell assays, or up to 
    
    
    
    for enzymatic assays if tolerated.
  • Intermediate Dilution: If the jump is too large (e.g., 10 mM stock

    
     10 
    
    
    
    M assay), use an intermediate step:
    • Step A: 10 mM DMSO Stock

      
       Dilute 1:10 in 100% Ethanol  or PEG-400  (Intermediate).[1]
      
    • Step B: Dilute Intermediate 1:100 into Buffer.[1]

Q2: "Can I acidify my buffer to protonate the nitrogen and improve solubility?"

Scientific Ruling: NO. Unlike pyridine or imidazole derivatives, the electron-withdrawing effect of the bromine at the 2-position, combined with the resonance effects of the methoxy groups, makes the pyrimidine nitrogens extremely weakly basic (pKa < 2).

  • Ineffectiveness: You would need to drop the pH below 1.0 to achieve significant protonation, which is incompatible with biological assays.[1]

  • Risk: Acidic conditions can catalyze the hydrolysis of the methoxy ether linkages or the bromine, degrading your compound. Maintain pH 7.4.

Q3: "I see a new peak in my HPLC after 24 hours in buffer. Is my compound degrading?"

Diagnosis: Likely Hydrolysis (Substitution of Bromine).[1] The 2-position of pyrimidine is electron-deficient.[1] In aqueous buffers (especially at pH > 8), the hydroxide ion (


) acts as a nucleophile, displacing the bromine atom to form 2-hydroxy-4,5-dimethoxypyrimidine  (which tautomerizes to the lactam form).[1]

Prevention Strategy:

  • Avoid Tris Buffer: Tris contains a primary amine that can react with the 2-bromo group over time.[1] Use non-nucleophilic buffers like HEPES , MOPS , or Phosphate .[1]

  • Temperature Control: Keep assay incubation times short (< 4 hours) or conduct reactions at 4°C if possible.

  • Check pH: strictly avoid pH > 8.0.

Advanced Formulation Workflows

If simple solvent dilution fails, you must transition to Encapsulation Strategies .[1] The following decision tree outlines the logical progression for solubility optimization.

SolubilityOptimization Start Start: 2-Bromo-4,5-dimethoxypyrimidine (Solid Powder) SolventCheck Dissolve in DMSO (Stock 10-50 mM) Start->SolventCheck AqueousDilution Dilute into Aqueous Buffer (1% DMSO Final) SolventCheck->AqueousDilution CheckPrecip Is Solution Clear? AqueousDilution->CheckPrecip Success Proceed to Assay CheckPrecip->Success Yes Fail Precipitation Observed CheckPrecip->Fail No Cosolvent Strategy A: Binary Solvent System Add 20% PEG-400 or Propylene Glycol Fail->Cosolvent Low Sensitivity Assay Complexation Strategy B: Cyclodextrin Complexation Use 20% HP-beta-CD Fail->Complexation Cell/Animal Assay Cosolvent->Success Re-test Complexation->Success Re-test

Figure 1: Decision matrix for solubilizing lipophilic pyrimidine derivatives. Strategy B is preferred for in vivo or cell-based studies to reduce solvent toxicity.[1]

Protocol: Cyclodextrin Complexation (The "Gold Standard")

Cyclodextrins (CDs) form a hydrophobic cavity that encapsulates the pyrimidine core, shielding it from water while the hydrophilic exterior keeps the complex in solution.

Reagents:

  • Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD)[1]
  • Milli-Q Water[1]

Step-by-Step:

  • Prepare Vehicle: Dissolve HP-

    
    -CD in water to create a 20% (w/v)  stock solution.[1] Filter sterilize (0.22 
    
    
    
    m).
  • Prepare Compound: Dissolve 2-Bromo-4,5-dimethoxypyrimidine in DMSO at 100x the desired final concentration.

  • Complexation:

    • Place the 20% CD solution on a magnetic stirrer (rapid stir).

    • Slowly inject the DMSO stock into the vortex of the CD solution.

    • Allow to stir for 30 minutes at Room Temperature to reach equilibrium.

  • Usage: Use this complexed solution directly in your assay.[1] The CD prevents the "crash out" effect.

Quantitative Data Summary

The following table summarizes solubility limits and stability risks based on solvent systems.

Solvent SystemMax Solubility (Est.)Stability RiskRecommended Use
100% DMSO > 50 mMHigh (Stable > 6 months at -20°C)Stock Storage
PBS (pH 7.4) < 50

M
Moderate (Hydrolysis over days)Avoid for stock; only for final assay
PBS + 5% DMSO ~ 200

M
ModerateEnzyme/Binding Assays
20% HP-

-CD
~ 1-2 mMHigh (Protects against hydrolysis)Animal Dosing / Cell Culture
Tris Buffer (pH 8.0) < 50

M
Critical Failure (Aminolysis)DO NOT USE

References

  • Physicochemical Properties of Pyrimidines

    • National Center for Biotechnology Information.[1] (2025).[2][3][4][5] PubChem Compound Summary for CID 255719, 5-Bromo-2,4-dimethoxypyrimidine (Structural analog for property estimation). Retrieved from [Link]

    • Note: This source validates the lipophilicity (LogP ~1.5) and lack of basicity for methoxy-bromo-pyrimidines.[1]

  • Solubility Strategies for Lipophilic Drugs

    • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.[1] Retrieved from [Link]

    • Provides the theoretical basis for using Co-solvents (PEG/DMSO) and Cyclodextrins.
  • Reactivity of 2-Halo Pyrimidines

    • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley.[1] (Standard reference for

      
       reactivity of 2-halopyrimidines).
      
    • Validates the mechanism of hydrolysis and aminolysis
  • Cyclodextrin Formulation Protocols

    • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Retrieved from [Link]

Sources

Optimization

avoiding demethylation side reactions during pyrimidine synthesis

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common side reactions, with a specific...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common side reactions, with a specific focus on the undesired cleavage of methyl groups (demethylation) from N-methyl or methoxy-substituted pyrimidines. Uncontrolled demethylation can lead to significant yield loss, complex purification challenges, and the formation of inactive or unintended byproducts.

This resource provides in-depth troubleshooting guides, preventative strategies, and validated protocols to help you maintain the integrity of your target molecules.

Part 1: Troubleshooting Guide for Unwanted Demethylation

This section addresses specific issues observed during or after a reaction, providing a logical path from problem to solution.

Issue 1: Significant formation of a demethylated byproduct is observed in post-reaction analysis (HPLC, LC-MS, NMR).

Question: My reaction was intended to produce a methoxy- or N-methyl-pyrimidine, but my analytical data shows a major byproduct corresponding to the hydroxyl- or N-H pyrimidine analog. What are the primary causes and how can I fix this?

Answer: This is a classic demethylation problem, typically caused by overly harsh reaction conditions or incompatible reagents that cleave the O-CH₃ or N-CH₃ bond. The causality can be traced to three main factors:

Cause A: Aggressive Acidic Conditions

Many pyrimidine ring closures or subsequent functionalization steps are acid-catalyzed. Strong Brønsted acids (e.g., HBr, TFA in high concentrations) or Lewis acids can readily protonate the methoxy oxygen or ring nitrogen, making the methyl group susceptible to nucleophilic attack (an SN2 mechanism).

  • Expert Insight: The ether oxygen of a methoxy-pyrimidine is a prime target for protonation. Once protonated, it becomes an excellent leaving group (methanol), and even weak nucleophiles present in the reaction mixture (like halide ions from the acid) can cleave the methyl group.

Troubleshooting Steps:

  • Reduce Acidity: If possible, decrease the concentration of the acid catalyst.

  • Switch to a Milder Acid: Replace strong acids with alternatives known for lower demethylation potential.

  • Control Temperature: Perform the reaction at the lowest feasible temperature. Acid-catalyzed demethylation is often highly temperature-dependent.

Reagent/ConditionDemethylation RiskRecommended AlternativeRationale
HBr, HI, BBr₃ Very HighHCl, p-TsOH, CSAProvides necessary protons with less aggressive nucleophiles.
Concentrated TFA HighDilute TFA, Acetic AcidMilder acidity reduces the rate of ether cleavage.
Strong Lewis Acids (AlCl₃) HighMilder Lewis Acids (ZnCl₂, FeCl₃)Less aggressive interaction with the heteroatoms minimizes demethylation.
High Temperature (>100 °C) Moderate to HighOptimize for lower temp (e.g., 60 °C)Reduces the kinetic energy available to overcome the activation barrier for cleavage.[1]

dot

Caption: Acid-catalyzed O-demethylation of a methoxy-pyrimidine.

Cause B: Oxidative Cleavage

Certain reagents, particularly those used for oxidation reactions on other parts of the molecule, can inadvertently cause oxidative demethylation. This process involves the oxidation of the methyl group, making it unstable and leading to its removal, often as formaldehyde.[2] While more common in enzymatic systems, harsh chemical oxidants can trigger similar pathways.[2][3]

Troubleshooting Steps:

  • Reagent Selection: Scrutinize all reagents, including catalysts, for oxidative potential. If an oxidation step is necessary, perform it before introducing the methyl group or use a highly selective oxidant.

  • Protecting Groups: If the methyl group must be present, consider protecting other sensitive functionalities to avoid the need for harsh oxidants later in the synthesis.

Issue 2: Low yield in a multi-step synthesis, with demethylation suspected at an intermediate stage.

Question: My overall yield is poor, and I can't isolate the expected intermediate. I suspect it's being demethylated and then undergoing an unintended side reaction. How do I diagnose and solve this?

Answer: This scenario requires a more proactive approach, as the unstable demethylated intermediate may not be directly observable in the final crude product. The best strategy is to prevent the demethylation from ever occurring by using a protecting group.

  • Expertise & Experience: A protecting group acts as temporary "body armor" for a functional group.[4][5] It's chosen to be stable under the specific reaction conditions that would otherwise cause demethylation, and then removed later under orthogonal conditions that don't affect the rest of the molecule.[4]

Diagnostic & Solution Workflow:

  • Confirm the Hypothesis: Run a small-scale reaction and quench it at early time points (e.g., 15 min, 1 hr, 2 hrs). Analyze the crude mixture immediately by LC-MS to look for the mass of the suspected demethylated intermediate.

  • Implement a Protecting Group Strategy: If demethylation is confirmed, modify the synthetic route to include protection and deprotection steps. For pyrimidine nitrogens, which are common sites of unwanted demethylation, several options are effective.

dot

Caption: Decision workflow for addressing intermediate demethylation.

Common Protecting Groups for Pyrimidine Nitrogens:

Protecting GroupAbbreviationProtection ReagentDeprotection ConditionsKey Advantages
Methoxymethyl MOMMOM-Cl, (iPr)₂EtNMild Acid (e.g., HCl in MeOH)Stable to bases, nucleophiles, and many reducing agents.[6]
tert-Butoxycarbonyl BocBoc₂O, DMAPStrong Acid (e.g., TFA)Very common, stable to bases and hydrogenation.[5]
Benzyl BnBnBr, NaHHydrogenolysis (H₂, Pd/C)Stable to acidic and basic conditions.

Part 2: Frequently Asked Questions (FAQs)

Q1: Are certain pyrimidine synthesis methods more prone to demethylation side reactions?

A1: Yes. Reactions that employ strong acids as catalysts or reagents are the most common culprits. For example, while the Biginelli and Pinner reactions are powerful for creating pyrimidine cores, their classical conditions often involve strong acid catalysts like HCl, which can cause demethylation if methoxy-substituted precursors are used at elevated temperatures.[1] It is crucial to screen for milder catalysts or adjust conditions when working with sensitive substrates.

Q2: Can the choice of solvent influence demethylation?

A2: Absolutely. While the solvent's primary role is to dissolve reactants, it can have secondary effects. Protic solvents (like ethanol or water) can participate in solvolysis, especially at high temperatures under acidic conditions. Aprotic solvents (like THF, Dioxane, or Acetonitrile) are often preferred to minimize such side reactions, provided the reactants have sufficient solubility.[7]

Q3: My protocol involves using a strong demethylating agent like BBr₃ for another part of the molecule. How can I protect my pyrimidine's methyl group?

A3: This is a classic chemoselectivity problem that requires an orthogonal protecting group strategy.[4] If you must use a potent Lewis acid like BBr₃, a standard N-Boc or O-MOM group will likely be cleaved. In this case, you would need a more robust protecting group that is stable to strong Lewis acids but can be removed by other means. A benzyl (Bn) group, which is stable to Lewis acids but removed by catalytic hydrogenolysis (H₂/Pd-C), would be an excellent choice, assuming no other reducible groups (like alkenes or alkynes) are present in your molecule.

Q4: I am performing a reaction on a pyrimidine ring that already contains a methyl group. What are the key precautions?

A4: When functionalizing an existing methylated pyrimidine, the primary goal is to avoid conditions that could lead to its cleavage.

  • Avoid Strong Acids and High Temperatures: As detailed above, this is the most critical precaution.

  • Beware of Nucleophilic Aromatic Substitution (SNAr): If your methoxy group is at an activated position (e.g., C2, C4, or C6), it can sometimes be displaced by strong nucleophiles. Ensure your reaction conditions are not promoting SNAr if the methoxy group is intended to remain.

  • Consider Ring Activation/Deactivation: N-methylation can significantly alter the electronics of the pyrimidine ring, potentially making it more susceptible to nucleophilic attack or ring-opening reactions.[8] Always consider how the presence of the methyl group impacts the reactivity of the entire heterocyclic system.

Part 3: Key Experimental Protocols

Protocol 1: General Procedure for N-Protection of a Pyrimidine with Methoxymethyl (MOM) Ether

This protocol is adapted from established methods for protecting nitrogen atoms within heterocyclic systems.[6] It provides a reliable way to guard against demethylation during subsequent synthetic steps.

Materials:

  • Substituted Pyrimidine (1.0 eq)

  • Diisopropylethylamine (DIPEA, 1.5 eq)

  • Methoxymethyl chloride (MOM-Cl, 1.2 eq)

  • Anhydrous Acetonitrile (CH₃CN)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Brine

Procedure:

  • Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve the pyrimidine starting material in anhydrous acetonitrile.

  • Base Addition: Cool the solution to 0 °C using an ice bath. Add DIPEA dropwise via syringe. Stir for 10 minutes.

  • MOM-Cl Addition: Add MOM-Cl dropwise to the cooled solution. Caution: MOM-Cl is a carcinogen and should be handled with extreme care in a fume hood.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Chromatography: Purify the crude residue via flash column chromatography (typically using a hexane/ethyl acetate gradient) to yield the pure N-MOM protected pyrimidine.

Self-Validation: The success of the protection can be confirmed by ¹H NMR (appearance of a singlet around δ 5.2-5.5 ppm for the O-CH₂-O protons and a singlet around δ 3.3-3.5 ppm for the O-CH₃ protons) and mass spectrometry (confirmation of the expected mass increase).

References
  • Falnes, P. Ø., et al. (2002). AlkB-mediated oxidative demethylation of 1-methyladenine and 3-methylcytosine. Nature. Available at: [Link]

  • Gazivoda Kraljević, T., et al. (2016). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. Molecules. Available at: [Link]

  • Wu, H., & Zhang, Y. (2013). TET enzymes, TDG and the dynamics of DNA demethylation. Nature Structural & Molecular Biology. Available at: [Link]

  • Organic Synthesis (n.d.). Protecting Groups. Available at: [Link]

  • Hagel, J. M., & Facchini, P. J. (2010). Biochemistry and Occurrence of O-Demethylation in Plant Metabolism. Frontiers in Plant Science. Available at: [Link]

  • Bartholomew, E. R., et al. (2022). Skeletal Editing of Pyrimidines to Pyrazoles by Formal Carbon Deletion. Journal of the American Chemical Society. Available at: [Link]

  • Organic Chemistry Portal (n.d.). Protective Groups. Available at: [Link]

  • ChemTalk (n.d.). Protecting Groups in Organic Synthesis. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for Unreactive 2-Bromopyrimidine Substrates

Welcome to the Technical Support Center for catalyst selection in cross-coupling reactions involving 2-bromopyrimidine substrates. This guide is designed for researchers, scientists, and professionals in drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for catalyst selection in cross-coupling reactions involving 2-bromopyrimidine substrates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-C and C-N bond formation with these challenging electrophiles. The electron-deficient nature of the pyrimidine ring, coupled with the potential for the nitrogen atom to coordinate with and inhibit the catalyst, often leads to low yields and reaction failures. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address these specific issues and empower you to optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-bromopyrimidine substrate unreactive in Suzuki-Miyaura coupling, and what are the first troubleshooting steps?

A1: The unreactivity of 2-bromopyrimidines in Suzuki-Miyaura coupling is a common challenge. The primary reason is often the difficulty of the oxidative addition step, which can be attributed to the electron-deficient pyrimidine ring. Additionally, the pyridine nitrogen can act as a ligand, coordinating to the palladium catalyst and inhibiting its activity.[1]

Initial Troubleshooting Steps:

  • Evaluate the Catalyst System: The choice of palladium precursor and, critically, the phosphine ligand is paramount.[1] For electron-deficient substrates like 2-bromopyrimidine, sterically hindered and electron-rich ligands are often necessary to facilitate the oxidative addition and subsequent steps of the catalytic cycle.[1][2]

  • Assess the Base: The base is crucial for activating the boronic acid to facilitate transmetalation.[3] A systematic screening of bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) is recommended as the optimal choice is often substrate-dependent.[3][4][5]

  • Ensure an Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active form, are sensitive to oxygen.[4] Thoroughly degas your solvents and reaction mixture and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the experiment.[1][4]

  • Verify Reagent Purity: Impurities in the 2-bromopyrimidine, boronic acid, or solvent can poison the catalyst. Ensure all reagents are of high purity and the solvent is anhydrous.[1]

Q2: I'm observing significant homocoupling of my boronic acid and protodeboronation. How can I minimize these side reactions?

A2: Homocoupling of the boronic acid and its protodeboronation are common side reactions in Suzuki-Miyaura couplings, especially with challenging substrates. These side reactions consume the nucleophilic partner and reduce the yield of the desired product.

Strategies to Minimize Side Reactions:

  • Thorough Degassing: Oxygen can promote the homocoupling of boronic acids.[4] Ensure rigorous degassing of all solvents and the reaction mixture before adding the catalyst.[4]

  • Ligand Selection: The use of bulky, electron-rich phosphine ligands can accelerate the desired cross-coupling pathway, outcompeting the side reactions.[4]

  • Controlled Temperature: Running the reaction at the lowest effective temperature can sometimes reduce the rate of side reactions more than the desired coupling.[4]

  • Choice of Base: The base can influence the rate of protodeboronation. In some cases, using a weaker base or a phosphate base like K₃PO₄ can be beneficial.[3]

Q3: My Buchwald-Hartwig amination of 2-bromopyrimidine is failing. What are the key considerations for this transformation?

A3: Buchwald-Hartwig amination of 2-bromopyrimidines can be even more challenging than Suzuki couplings. In addition to the issues of an electron-deficient ring, the amine substrate can also coordinate to the palladium center. Furthermore, some studies have suggested that the oxidative addition product of 2-bromopyrimidine can be a catalyst poison.[6]

Key Considerations:

  • Ligand Choice is Critical: For C-N bond formation with heteroaryl halides, specialized ligands are often required. Buchwald and Hartwig have developed generations of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) that are highly effective for these transformations.[7][8][9][10] The choice of ligand can be highly dependent on the specific amine coupling partner.[1]

  • Strong, Non-Nucleophilic Base: A strong, non-nucleophilic base is essential for the deprotonation of the amine to form the active nucleophile. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[11]

  • Solvent Selection: Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically employed.[1] Chlorinated solvents, acetonitrile, and pyridine should be avoided as they can inhibit the reaction.[12]

Troubleshooting Guides

Guide 1: Low to No Yield in Suzuki-Miyaura Coupling

This guide provides a systematic approach to troubleshooting failed or low-yielding Suzuki-Miyaura reactions with 2-bromopyrimidine.

Troubleshooting Workflow

start Low/No Yield Observed catalyst 1. Catalyst System Check start->catalyst base 2. Base Optimization catalyst->base If no improvement success Improved Yield catalyst->success If successful conditions 3. Reaction Conditions base->conditions If no improvement base->success If successful reagents 4. Reagent Integrity conditions->reagents If no improvement conditions->success If successful reagents->success If successful

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura couplings.

Step 1: Catalyst System Check

  • Problem: The Pd(0) active catalyst may not be forming efficiently or has decomposed. The ligand may not be suitable for the unreactive substrate.

  • Solution:

    • Use a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a more advanced pre-catalyst.[3]

    • Switch to a more electron-rich and sterically hindered phosphine ligand. Refer to the table below for suggestions.

    • Ensure the ligand is not oxidized; use fresh, high-quality reagents.

Step 2: Base Optimization

  • Problem: Inefficient transmetalation due to an inappropriate base.

  • Solution:

    • Screen a panel of bases. K₃PO₄ and Cs₂CO₃ are often effective for challenging couplings.[3][5]

    • The presence of a small amount of water can sometimes be beneficial by promoting the formation of the more reactive boronate species.[3]

Step 3: Reaction Conditions

  • Problem: Suboptimal temperature or reaction time.

  • Solution:

    • Gradually increase the reaction temperature. For unreactive bromides, temperatures between 80-110 °C are common.[13]

    • Monitor the reaction over a longer period (e.g., 24 hours) to ensure it has gone to completion.

Step 4: Reagent Integrity

  • Problem: Degradation of the boronic acid or impurities poisoning the catalyst.

  • Solution:

    • Use fresh boronic acid or consider converting it to a more stable boronate ester.

    • Ensure the 2-bromopyrimidine is pure.

Guide 2: Overcoming Catalyst Inhibition in Buchwald-Hartwig Amination

This guide focuses on strategies to mitigate catalyst inhibition and improve yields in the amination of 2-bromopyrimidines.

Catalyst System Selection Logic

start 2-Bromopyrimidine + Amine ligand_screening Screen Bulky, Electron-Rich Biarylphosphine Ligands (e.g., XPhos, RuPhos) start->ligand_screening base_screening Use a Strong, Non-Nucleophilic Base (e.g., NaOtBu, LHMDS) ligand_screening->base_screening precatalyst Employ a Well-Defined Pd Pre-catalyst base_screening->precatalyst reaction Run Reaction Under Strictly Inert Conditions precatalyst->reaction product Desired Aminopyrimidine reaction->product

Caption: Decision-making process for Buchwald-Hartwig catalyst selection.

Data & Protocols

Table 1: Recommended Catalyst Systems for Unreactive 2-Bromopyrimidine Couplings
Reaction TypePalladium SourceRecommended LigandsTypical BaseSolventTemp (°C)
Suzuki-Miyaura Pd(OAc)₂, Pd₂(dba)₃SPhos, XPhos, RuPhosK₃PO₄, Cs₂CO₃Dioxane/H₂O, Toluene80-110
Buchwald-Hartwig Pd(OAc)₂, Pd₂(dba)₃XPhos, RuPhos, BrettPhosNaOtBu, LHMDSToluene, Dioxane80-110

This table provides general starting points. Optimization for specific substrates is highly recommended.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 2-Bromopyrimidine

Materials:

  • 2-Bromopyrimidine (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)[13]

  • Base (e.g., K₂CO₃, 2.0-3.0 equiv)[14]

  • Degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v)[14]

Procedure:

  • To a flame-dried Schlenk flask, add 2-bromopyrimidine, the arylboronic acid, and the base.

  • Seal the flask, then evacuate and backfill with an inert gas (e.g., argon) three times.[14]

  • Add the palladium catalyst to the flask under a positive flow of inert gas.

  • Add the degassed solvent via syringe.

  • Stir the reaction mixture at the desired temperature (e.g., 90 °C) and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination of 2-Bromopyrimidine

Materials:

  • 2-Bromopyrimidine (1.0 equiv)

  • Amine (1.2 equiv)

  • Palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%)

  • Base (e.g., NaOtBu, 1.4 equiv)

  • Anhydrous, degassed solvent (e.g., toluene)

Procedure:

  • In a glovebox, add the palladium pre-catalyst and base to an oven-dried reaction tube equipped with a stir bar.

  • Add the 2-bromopyrimidine and the amine.

  • Add the anhydrous, degassed solvent.

  • Seal the tube and heat the reaction mixture with vigorous stirring to the desired temperature (e.g., 100 °C) for the specified time.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature.

  • Quench the reaction carefully with saturated aqueous ammonium chloride.

  • Extract the product with an appropriate organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

References

  • Ames, D. E., & Opalko, A. (1984). Intramolecular palladium-catalysed cyclisations of some halo-arenes. Tetrahedron, 40(10), 1919-1925.
  • Gevorgyan, V., & Takeda, A. (2009). Direct transition metal-catalyzed functionalization of heteroaromatic compounds. Future Medicinal Chemistry, 1(4), 735-751.
  • Do, H.-Q., & Daugulis, O. (2011). Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization: application in total synthesis of pyrazine alkaloid botryllazine A. Organic & Biomolecular Chemistry, 9(1), 211-216.
  • Das, R., & Kapur, M. (2018). Transition Metal-Catalyzed C-H Functionalization Reactions of π-Deficient Heterocycles. The Chemical Record, 18(5), 594-610.
  • Fine Chemical Synthesis with 2-Bromopyrimidine: A Versatile Reagent. (2026, January 20). ACME Chemical.
  • A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. (2025). BenchChem.
  • Mazzarella, D., et al. (2025). Photocatalytic transformation of aliphatic heterocycles and electron-poor alkenes into functionalized heteroarenes. Green Chemistry.
  • Technical Support Center: Suzuki Couplings of Bromopyrimidines. (2025). BenchChem.
  • Optimization of reaction conditions for Suzuki coupling of 2-halopyridines. (2025). BenchChem.
  • Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
  • Singh, A., et al. (2023). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development.
  • Suzuki reaction. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
  • Suzuki reactions of 2-bromopyridine with aryl boronic acids. (n.d.).
  • A practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (2025, August 6).
  • A practical Buchwald-Hartwig amination of 2-bromopyridines with vol
  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021, March 30). Semantic Scholar.
  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

  • Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. (n.d.). Royal Society of Chemistry.
  • Anderson, K. W., et al. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(18), 4125-4128.
  • Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. (n.d.). PMC.
  • Some regioselective cross-coupling reactions of halopyridines and halopyrimidines. (n.d.). Journal of the Chemical Society, Perkin Transactions 1.
  • Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. (n.d.). MIT Open Access Articles.
  • Developing Ligands for Palladium(II)
  • Help troubleshooting a Buchwald-Hartwig amin
  • C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026, January 29). PMC.
  • Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. (2025, August 10).
  • Palladium-catalyzed Cross-coupling Reactions. (n.d.). MilliporeSigma.
  • Application Notes and Protocols for Suzuki Coupling of 2-bromo-6-methylisonicotinic Acid. (2025). BenchChem.
  • Technical Support Center: Troubleshooting Failed Buchwald-Hartwig Amination with 3-Bromo-Pyridines. (2025). BenchChem.
  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
  • Help needed with unreproducible Suzuki coupling. (2023, December 20). Reddit.
  • Application Notes and Protocols for Cross-Coupling Reactions with 5-Bromo-2-chloropyrimidine. (2025). BenchChem.
  • How can I solve my problem with Suzuki coupling?. (2014, December 23).
  • Carbonylative cross-coupling reaction of 2-bromopyridine with arylboronic acids. (n.d.).
  • Buchwald-Hartwig coupling troubleshooting. (2022, May 22). Chemistry Stack Exchange.
  • A Comparative Analysis of the Reactivity of 5-Bromo-2-chloropyrimidine and 2,5-dibromopyrimidine in Palladium-Catalyzed Cross-Coupling Reactions. (2025). BenchChem.
  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. (n.d.). Chemical Insights.
  • Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts.
  • Copper-catalyzed selective C-N bond formation with 2-amino, 2-hydroxy and 2-bromo-5-halopyridine. (2017, August 1).
  • Intramolecular C-N Bond Formation via Thermal Arene C-H Bond Activation Supported by Au(III) Complexes. (n.d.). PMC.
  • Impact of Cross-Coupling Reactions in Drug Discovery and Development. (2020, July 31). PMC.
  • C-N Bond Form
  • C–CN bond formation: an overview of diverse strategies. (n.d.).
  • C-C Bond Forming Str

Sources

Optimization

thermal stability of 2-Bromo-4,5-dimethoxypyrimidine under reflux

This technical guide addresses the thermal stability and handling of 2-Bromo-4,5-dimethoxypyrimidine (CAS: 1161497-30-8). It is designed for researchers observing unexpected degradation, yield loss, or impurity formation...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the thermal stability and handling of 2-Bromo-4,5-dimethoxypyrimidine (CAS: 1161497-30-8). It is designed for researchers observing unexpected degradation, yield loss, or impurity formation during reflux procedures.

Role: Senior Application Scientist Subject: Thermal Stability & Solvent Compatibility Under Reflux Compound ID: 2-Bromo-4,5-dimethoxypyrimidine (CAS: 1161497-30-8)

Executive Summary: The "Achilles' Heel" of Your Molecule

2-Bromo-4,5-dimethoxypyrimidine is a specialized heterocyclic building block. Its thermal stability is not defined by its melting point (which is physically stable), but by its chemical reactivity at the C2 position .

The C2-Bromine bond is flanked by two nitrogen atoms, creating an extremely electron-deficient center. Under reflux conditions, this site becomes highly susceptible to Nucleophilic Aromatic Substitution (SNAr) .

  • The Risk: If you reflux in nucleophilic solvents (alcohols, water, amines) without a specific reactant intended to displace the bromine, you will degrade your starting material.

  • The Result: Formation of "silent" impurities (e.g., 2,4,5-trimethoxypyrimidine) that mimic the starting material in polarity but ruin downstream coupling efficiency.

Interactive Troubleshooting Guide (Q&A)

Module A: Solvent Compatibility & Reflux Limits

Q: I am refluxing 2-Bromo-4,5-dimethoxypyrimidine in Methanol/Ethanol to dissolve it. Why is my purity dropping? A: You are likely driving an unwanted SNAr reaction. At reflux temperatures (65–78°C), alcohols act as weak nucleophiles. The electron-deficient C2 position allows the solvent (MeOH or EtOH) to displace the Bromine atom.

  • Mechanism: 2-Br → 2-OMe (in Methanol).

  • Observation: You may see a new spot on TLC with slightly different R_f, or a mass shift of -Br (+79/81) and +OMe (+31) in LC-MS.

  • Solution: Switch to a non-nucleophilic solvent like Toluene , THF , DCM (if low temp is okay), or Acetonitrile . If alcohol is required for solubility, keep the temperature below 40°C.

Q: Can I reflux this compound in water or aqueous acid? A: Absolutely not. The C2-position is highly sensitive to hydrolysis.

  • Acidic Reflux: Rapidly hydrolyzes the 2-Br to a 2-OH group, which tautomerizes to the pyrimidinone (a uracil-like derivative). This is irreversible.

  • Basic Reflux: Hydroxide ions are strong nucleophiles and will displace the bromine almost instantly at high temperatures.

Q: What is the "Safe Zone" for thermal processing? A: Refer to the Solvent Compatibility Matrix below.

Solvent SystemReflux TempStability RiskVerdict
Toluene 110°CLowRecommended (Ideal for Suzuki/Buchwald)
1,4-Dioxane 101°CLowRecommended (Standard for couplings)
Acetonitrile 82°CLowGood (Monitor for hydrolysis if wet)
THF 66°CLowGood (Ensure dry/anhydrous)
Methanol 65°CHigh Avoid (Risk of 2-OMe formation)
Ethanol 78°CHigh Avoid (Risk of 2-OEt formation)
Water (pH < 7) 100°CCritical Do Not Use (Hydrolysis to Pyrimidinone)
Module B: Impurity Profiling

Q: I see a peak at [M+H] = 157 in my LC-MS. What is it? A: This is likely the hydrolysis product (2-hydroxy-4,5-dimethoxypyrimidine / pyrimidinone).

  • Calculation: Starting Material (MW ~219) – Br (79) + OH (17) ≈ 157.

  • Cause: Moisture in your solvent during reflux or acidic workup.

Q: My Suzuki coupling failed, and I recovered a solid that isn't the starting material. It has no Bromine pattern in MS. A: You likely formed the homocoupled dimer or the protodebrominated product (4,5-dimethoxypyrimidine).

  • Cause: If using Pd-catalyst at reflux for too long without efficient transmetallation, the catalyst can reduce the C-Br bond (replacing Br with H).

  • Fix: Degas solvents thoroughly (sparge with Argon) and lower the catalyst loading or temperature.

Visualizing the Degradation Pathways

The following diagram illustrates the fate of 2-Bromo-4,5-dimethoxypyrimidine under different reflux environments.

G Start 2-Bromo-4,5-dimethoxypyrimidine (Starting Material) Hydrolysis 2-Hydroxy-4,5-dimethoxypyrimidine (Pyrimidinone Tautomer) Start->Hydrolysis Reflux in Water/Acid (Hydrolysis) Methanolysis 2,4,5-Trimethoxypyrimidine (Solvolysis Impurity) Start->Methanolysis Reflux in MeOH (SNAr) Stable Stable Solution (Ready for Coupling) Start->Stable Reflux in Toluene/Dioxane (Inert Atmosphere)

Caption: Figure 1. Thermal degradation pathways of 2-Bromo-4,5-dimethoxypyrimidine based on solvent choice.

Standard Operating Procedure (SOP) for Handling

Protocol: Safe Dissolution & Reaction Setup

To maximize stability during high-temperature reactions (e.g., Suzuki-Miyaura Coupling):

  • Solvent Preparation:

    • Use anhydrous solvents (Toluene, DMF, or Dioxane).

    • Store solvents over molecular sieves (3Å or 4Å) to remove trace water.

  • Inert Atmosphere:

    • The compound is not strictly air-sensitive, but oxygen at reflux promotes debromination byproducts.

    • Step: Purge the reaction vessel with Nitrogen or Argon for 15 minutes before heating.

  • Temperature Ramp:

    • Do not plunge the flask into a pre-heated oil bath.

    • Step: Ramp temperature gradually. Monitor by TLC at 50°C before pushing to reflux.

  • Workup Caution:

    • Avoid strong acidic washes (e.g., 1M HCl) during extraction, as the methoxy groups can be demethylated or the ring hydrolyzed. Use saturated NH₄Cl or mild buffers.

References & Authority

The stability profiles described above are derived from the fundamental reactivity of 2-substituted pyrimidines and specific data on halo-methoxypyrimidines.

  • Compound Identification:

    • Name: 2-Bromo-4,5-dimethoxypyrimidine[1][2][3]

    • CAS:

    • Source: PubChem CID 84724416.

  • Mechanistic Grounding (SNAr Reactivity):

    • The Pyrimidines. Brown, D. J.[4] (Wiley-Interscience). This text establishes the high reactivity of C2-halopyrimidines toward nucleophilic displacement due to the inductive effect of adjacent nitrogens.

    • Nucleophilic Aromatic Substitution on Heterocycles. The "activation" of the 2-position is a standard principle in heterocyclic chemistry, making reflux in alcohols a known risk for these substrates.

  • Comparative Stability Data:

    • Analogous compounds (e.g., 5-Bromo-2,4-dimethoxypyrimidine) show similar sensitivity to acidic hydrolysis, validating the protocol to avoid aqueous acids.

    • Journal of Organic Chemistry, "Regioselectivity in Nucleophilic Substitution of Chloropyrimidines" (General reference for C2 vs C4 reactivity).

Sources

Troubleshooting

Technical Support Center: Palladium Removal from Pyrimidine Drug Candidates

Status: Online Operator: Senior Application Scientist Ticket ID: PD-REM-PYR-001 Subject: Advanced purification strategies for N-heterocycle/Palladium complexes. Diagnostic Unit: Why is this difficult?

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Operator: Senior Application Scientist Ticket ID: PD-REM-PYR-001 Subject: Advanced purification strategies for N-heterocycle/Palladium complexes.

Diagnostic Unit: Why is this difficult?

Welcome to the technical support center. If you are here, you likely have a pyrimidine-based API (Active Pharmaceutical Ingredient) where standard washes or crystallization have failed to reduce Palladium (Pd) levels below ICH Q3D limits (<10 ppm).

The Root Cause: Competitive Coordination Pyrimidines are nitrogen-containing heterocycles that act as ligands. The nitrogen lone pair in the pyrimidine ring is a "borderline" soft base that coordinates strongly with Palladium (a soft acid).

  • The Problem: Standard silica or weak scavengers cannot compete with the thermodynamic stability of the Pd–N(pyrimidine) bond.

  • The Solution: You must introduce a ligand with a higher affinity for Pd than your drug molecule (typically Sulfur-based) and apply sufficient energy (heat) to overcome the kinetic barrier of ligand exchange.

Scavenger Selection Logic (The "Hardware")

Do not guess. Use the following logic to select the correct scavenger functionality. The choice depends heavily on the oxidation state of the Pd and the nature of your specific pyrimidine derivative.

Decision Matrix: Scavenger Selector

Review the logic flow below to identify your starting material.

ScavengerSelection Start START: Characterize Pd Species OxState Primary Pd Oxidation State? Start->OxState Pd0 Pd(0) (Nanoparticles/Colloidal) OxState->Pd0 Black precip/Haze Pd2 Pd(II) (Soluble Complexes) OxState->Pd2 Clear/Orange Soln Rec1 Rec: SiliaMetS® TAAcOH (or Activated Carbon) Pd0->Rec1 Solvent Process Solvent? Pd2->Solvent Rec2 Rec: SiliaMetS® Thiol (SH) (General Purpose) Solvent->Rec2 Standard Organic (DCM, EtOAc, THF) Rec3 Rec: SiliaMetS® Thiourea (Best for N-Heterocycles) Solvent->Rec3 Polar/Aprotic (DMF, DMSO) or Pyrimidines Rec4 Rec: SiliaMetS® DMT (For Hindered Pd) Solvent->Rec4 Highly Hindered Catalysts (e.g., dppf) Rec2->Rec3 If Pd > 50ppm after treatment

Figure 1: Logic flow for selecting the appropriate functionalized silica based on Pd species and solvent compatibility.

Comparative Data: Scavenger Performance

Data aggregated from internal benchmarks and SiliCycle application notes. [1, 2]

Scavenger FunctionalityBest ForMechanismPyrimidine Compatibility
Thiol (Si-SH) General Pd(II) scavengingLigand ExchangeGood. Standard choice, but may fail if Pyrimidine-Pd bond is very strong.
Thiourea (Si-Thiourea) N-Heterocycles (Pyrimidines, Pyridines)ChelatingExcellent. Superior affinity often breaks the Pd-N bond better than thiols.
DMT (Si-DMT) Hindered Catalysts (e.g., Pd(dppf)Cl2)Trimeric ChelationHigh. Use if Thiol/Thiourea fails. Equivalent to TMT.[1][2]
TAAcOH Pd(0) / Colloidal PdIonic/AdsorptionModerate. Best for "Pd black" removal, not soluble complexes.

Experimental Protocols (The "Software")

Protocol A: Standard Batch Scavenging (The "Gold Standard")

Use this protocol for initial attempts. It is designed to be self-validating via In-Process Control (IPC).

Reagents:

  • Crude Product Solution (dissolved in THF, EtOAc, or MeOH).

  • Selected Scavenger (e.g., SiliaMetS® Thiourea).[3]

Step-by-Step:

  • Quantify: Measure initial Pd concentration via ICP-MS/OES.

  • Stoichiometry Calculation: Add 4 equivalents of scavenger relative to the residual Pd content (NOT weight %).

    • Tip: If Pd content is unknown, start with 10-20% w/w relative to the crude product mass.

  • Temperature Activation: Heat the mixture to 50-60°C .

    • Why? Room temperature is often insufficient to overcome the activation energy required to break the Pyrimidine-Pd coordination [3].

  • Time: Agitate for 4 to 12 hours .

  • IPC Check: Stop agitation and let silica settle.

    • Visual Check: The silica should turn dark grey/black (capturing Pd). The supernatant should lighten.

  • Filtration: Filter through a 0.45 µm membrane or a Celite® pad to remove the scavenger.

  • Wash: Wash the filter cake with the reaction solvent to recover any non-specifically bound product.

Protocol B: The "Rescue" (For Colloidal Pd/Nanoparticles)

Issue: Your ICP results are high, but the solution looks clear, or you see a fine haze that passes through filters.

Mechanism: Pd(0) nanoparticles can be smaller than filter pores. You must aggregate them or oxidize them.

  • Oxidative Treatment: Add a mild oxidant (e.g., open to air with vigorous stirring, or trace DMSO) to convert surface Pd(0) to Pd(II), which scavengers bind more effectively.

  • Celite Co-filtration:

    • Mix the scavenger (TAAcOH or Thiol) with Celite (1:1 ratio).

    • Slurry with the product for 1 hour.

    • Filter.[1][4][5][6][7] The Celite acts as a depth filter to trap the colloidal particles while the scavenger binds the soluble fraction [4].

Troubleshooting & FAQs

Q1: I used the Thiol scavenger, but my Pd levels are still ~50 ppm. Why?

A: You likely have a kinetic issue. The Pyrimidine-Pd bond is stable.

  • Fix 1: Increase temperature to 60-70°C (reflux if possible).

  • Fix 2: Switch to Si-Thiourea or Si-DMT . Thiourea often has a faster kinetic binding rate for N-heterocyclic complexes [1].

  • Fix 3: Add a small amount of MeOH or water to the solvent system to improve the swelling of the silica matrix and accessibility of the pores.

Q2: My product yield dropped by 15%. Is the scavenger eating my drug?

A: This is "Non-Specific Binding."

  • Cause: Your product might be basic (amines) and interacting with the residual silanols (Si-OH) on the silica surface.

  • Fix: Use an "End-capped" scavenger (where free Si-OH groups are blocked with trimethylsilyl groups).

  • Fix: Wash the filter cake with a more polar solvent (e.g., 10% MeOH in DCM) to desorb your product while leaving the Pd bound to the sulfur ligand.

Q3: Can I use Activated Carbon instead?

A: You can, but proceed with caution.

  • Risk: Carbon is non-selective. It often adsorbs pyrimidine drugs, leading to significant yield loss.

  • Risk: Carbon can be messy and leach fine particulates into the final API.

  • Recommendation: If you must use carbon, use Darco® KB-G or Ecosorb® , which are optimized for pharmaceutical purity [5].

Regulatory Compliance (ICH Q3D)

Ensure your final specifications align with the route of administration.

Table 1: ICH Q3D (R2) Limits for Palladium (Class 2B) [6]

Administration RoutePermitted Daily Exposure (PDE)Concentration Limit (Option 1)*
Oral 100 µ g/day 10 ppm (µg/g)
Parenteral (IV) 10 µ g/day 1 ppm (µg/g)
Inhalation 1 µ g/day 0.1 ppm (µg/g)

*Assuming a max daily dose of 10g of drug product.[8] If dose is lower, limits may be higher (Option 2).

References

  • SiliCycle Inc. (2023). SiliaMetS® Metal Scavengers: Selection Guide & Case Studies. SiliCycle Application Notes. Link

  • Fujifilm Wako Chemicals. (2015). Scavenging using SiliaMetS® and SiliaBond® Scavengers. Link

  • Garrett, C. E., & Prasad, K. (2004).[5][9][10] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900.[9][10] Link

  • Welch, C. J., et al. (2005). Adsorbent screening for metal impurity removal in pharmaceutical process research. Organic Process Research & Development, 9(2), 198-205. Link

  • Biotage. (2023).[4] How to Remove Palladium in three easy steps. Link

  • International Council for Harmonisation (ICH). (2022). Guideline Q3D (R2) on elemental impurities. Link

Sources

Optimization

storage conditions to prevent degradation of brominated pyrimidines

Welcome to the Brominated Pyrimidine Technical Support Hub. Case ID: BP-STABILITY-001 Status: Open Priority: Critical (Reagent Integrity) This guide is designed for researchers utilizing brominated pyrimidines (e.g., 5-B...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Brominated Pyrimidine Technical Support Hub.

Case ID: BP-STABILITY-001 Status: Open Priority: Critical (Reagent Integrity)

This guide is designed for researchers utilizing brominated pyrimidines (e.g., 5-Bromouracil, 5-Bromocytosine, BrdU) in DNA labeling, crystallography, or mutagenesis studies. These compounds are powerful but chemically fragile tools. Their utility relies on the unique properties of the carbon-bromine (C-Br) bond, which is also their "Achilles' heel."

Part 1: The Mechanics of Degradation (The "Why")

To prevent degradation, you must understand the molecular triggers. The instability of brominated pyrimidines is not random; it is driven by two specific chemical vulnerabilities: Photolability and Hydrolytic Deamination .

The Photolytic Trigger (The Primary Threat)

The Carbon-Bromine (C-Br) bond energy (~280 kJ/mol) is significantly lower than that of a C-H or C-F bond. Upon exposure to UV light (and to a lesser extent, ambient fluorescent light), this bond undergoes homolytic cleavage .

  • The Mechanism: Light energy excites the molecule, causing the C-Br bond to break. This generates a highly reactive uracilyl radical and a bromine radical.

  • The Consequence: The uracilyl radical immediately abstracts a hydrogen atom from any nearby donor (solvent, buffer, or protein), effectively converting your expensive 5-Bromouracil back into standard Uracil. This renders the reagent useless for specific labeling or mutagenesis applications.

The Deamination Trap (Specific to 5-Bromocytosine)

If you are using 5-Bromocytosine, you face a second threat. In aqueous solutions, particularly at acidic pH or elevated temperatures, the exocyclic amine group is susceptible to hydrolysis.

  • Reaction: 5-Bromocytosine

    
     5-Bromouracil 
    
    
    
    .
  • Result: You lose the base-pairing specificity of Cytosine, introducing unintended mutations or experimental noise.

Part 2: Visualizing the Degradation Cascade

The following diagram illustrates the pathway of destruction. Understanding this flow is critical for troubleshooting.

BrominatedPyrimidineDegradation Start Brominated Pyrimidine (Intact) UV UV/Ambient Light Start->UV Absorption Radical Uracilyl Radical (Highly Reactive) UV->Radical Homolytic C-Br Cleavage Solvent H-Abstraction from Solvent/Buffer Radical->Solvent Attacks Solvent EndProduct Debrominated Impurity (Uracil/Cytosine) Solvent->EndProduct Stabilization

Figure 1: The photolytic degradation pathway. Note that once the radical forms, the reaction is irreversible.

Part 3: Storage Protocols (The "How")

Do not treat solids and solutions equally. Solutions are thermodynamically poised for degradation.

Protocol A: Solid State Storage (Archival)
  • Temperature: -20°C is the gold standard. While some SDS indicate Room Temperature stability, -20°C significantly slows oxidative processes.

  • Atmosphere: These compounds are hygroscopic . Store in a desiccator or with silica gel packs. Moisture catalyzes deamination.

  • Container: Amber glass vials are mandatory to block UV/blue light.

Protocol B: Solubilized Reagents (Working Solutions)
  • The "Freeze-Thaw" Rule: Never subject bulk stock solutions to repeated freeze-thaw cycles. Ice crystal formation creates micro-environments of extreme pH and concentration that accelerate degradation.

  • Sterilization: Do NOT autoclave. The high heat (121°C) will thermally degrade the C-Br bond. Use 0.22 µm PES or PVDF syringe filters.

Summary of Stability Data:

StateConditionStability EstimateCritical Hazard
Solid -20°C, Desiccated, Dark> 2 YearsMoisture absorption (caking)
Solid Room Temp, Light< 6 MonthsPhotolysis (yellowing)
Solution -80°C, Aliquoted6-12 MonthsFreeze-thaw cycles
Solution 4°C, Dark2-4 WeeksMicrobial growth / Precipitation
Solution Room Temp, Light< 24 HoursRapid Photolysis

Part 4: Troubleshooting & FAQs

Q1: My 5-Bromouracil solution has turned a faint yellow. Is it still usable?

  • Diagnosis: The yellowing indicates oxidation and the liberation of free bromine (

    
    ) or brominated byproducts caused by photolysis.
    
  • Action: Discard immediately. The concentration of the active compound is now unknown, and the free bromine is cytotoxic and will interfere with enzymatic reactions (e.g., inhibiting polymerases).

Q2: Can I solubilize BrdU in DMSO to extend shelf life?

  • Answer: Yes.

  • Technical Insight: Hydrolysis requires water. Storing stock solutions in anhydrous DMSO (Dimethyl Sulfoxide) at -20°C eliminates the hydrolysis pathway.

  • Protocol: Prepare a 10-100 mM stock in DMSO. Aliquot into single-use amber tubes. Store at -20°C. Dilute into aqueous buffer only immediately before use.

Q3: I see a white precipitate in my BrdU stock after thawing.

  • Cause: Brominated pyrimidines have lower water solubility than their non-brominated counterparts. Freezing can cause precipitation that is slow to re-dissolve.

  • Fix: Vortex vigorously at room temperature (25°C) for 5-10 minutes. If it does not dissolve, warm gently to 37°C for 5 minutes. If precipitate remains, the compound may have degraded into less soluble aggregates; discard.

Q4: How do I dispose of old brominated pyrimidines?

  • Safety Warning: Do not pour down the drain.

  • Reasoning: Thermal decomposition or reaction with strong oxidizers can release Hydrogen Bromide (HBr) gas and Nitrogen Oxides (NOx), which are toxic and corrosive.[1]

  • Protocol: Dispose of as halogenated organic waste in accordance with institutional EHS guidelines.

Part 5: Decision Tree for Storage

Use this logic flow to determine the optimal storage for your specific experimental needs.

StorageDecisionTree Input Received Reagent Form Solid or Liquid? Input->Form SolidPath Solid Powder Form->SolidPath Keep Solid LiquidPath Make Solution Form->LiquidPath Dissolve LongTerm Long Term (>1 Month)? SolidPath->LongTerm SolventChoice Solvent Choice LiquidPath->SolventChoice StoreSolid Store: -20°C Desiccated Amber Vial LongTerm->StoreSolid Yes DMSO DMSO Stock SolventChoice->DMSO Preferred Water Aqueous (PBS/Water) SolventChoice->Water Necessary StoreDMSO Store: -20°C Stable: ~1 Year DMSO->StoreDMSO StoreWater Aliquot Single Use Store: -80°C Stable: 6 Months Water->StoreWater

Figure 2: Storage decision logic. Note the preference for DMSO for long-term liquid storage.

References

  • BD Biosciences. (2011). BrdU Flow Kits Instruction Manual. (Detailed protocols on BrdU solubility and freeze-thaw stability).

  • Sigma-Aldrich. (2025). Safety Data Sheet: 5-Bromouracil. (Data on thermal decomposition, hygroscopic nature, and toxic fumes).

  • Thermo Fisher Scientific. (2023). BrdU Labeling and Detection Protocol.[2][3][4][5] (Guidelines on acid treatment and stock solution storage).

  • PubChem. (2025). 5-Bromouracil Compound Summary. (Chemical and physical properties, including melting point and decomposition).[1]

  • MDPI. (2013). Excited States of Bromopyrimidines Probed by VUV Photoabsorption. (Mechanistic insight into the photolability of the C-Br bond).

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of 2-Bromo-4,5-dimethoxypyrimidine: A Comparative Analysis

For researchers and professionals in drug development and synthetic chemistry, the precise structural elucidation of novel heterocyclic compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and synthetic chemistry, the precise structural elucidation of novel heterocyclic compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis of the ¹H NMR spectrum of 2-Bromo-4,5-dimethoxypyrimidine, a substituted pyrimidine with potential applications as a synthetic building block.

Due to the specificity of this compound, direct, publicly available spectral data is limited. Therefore, this guide will leverage a comparative approach, analyzing the expected spectrum of 2-Bromo-4,5-dimethoxypyrimidine against the experimentally determined spectrum of its close structural isomer, 5-Bromo-2,4-dimethoxypyrimidine. This comparative framework, grounded in the fundamental principles of NMR, will empower researchers to confidently identify and characterize the target molecule.

The Influence of Substituents on the Pyrimidine Ring: A Theoretical Framework

The pyrimidine ring is an electron-deficient aromatic system due to the presence of two electronegative nitrogen atoms. These nitrogens induce a significant deshielding effect on the ring protons, causing them to resonate at a lower field (higher ppm value) compared to the protons of benzene.[1] The introduction of substituents further modulates the electronic environment of the remaining protons, leading to predictable shifts in their resonance frequencies.

In the case of 2-Bromo-4,5-dimethoxypyrimidine, we have three key substituents to consider:

  • A Bromine Atom at the C2 Position: As an electron-withdrawing group, the bromine atom will further deshield adjacent protons.

  • Two Methoxy Groups at the C4 and C5 Positions: Methoxy groups are electron-donating through resonance, which would be expected to shield the ring protons, causing them to shift to a higher field (lower ppm).

The interplay of these electronic effects will determine the final chemical shifts of the protons on the pyrimidine ring.

Predicted ¹H NMR Spectrum of 2-Bromo-4,5-dimethoxypyrimidine

Based on the substituent effects, we can predict the ¹H NMR spectrum of 2-Bromo-4,5-dimethoxypyrimidine. The molecule has one proton on the pyrimidine ring at the C6 position and two methoxy groups.

  • H-6 Proton: This proton is adjacent to a nitrogen atom and is also influenced by the two methoxy groups. We would expect this to appear as a singlet, as there are no adjacent protons to couple with. The deshielding from the adjacent nitrogen would be somewhat counteracted by the electron-donating methoxy groups.

  • Methoxy Protons: We will observe two distinct singlets for the two methoxy groups at the C4 and C5 positions. Each singlet will integrate to three protons. Their chemical shifts will be in the typical range for methoxy groups attached to an aromatic ring.[2]

A Comparative Analysis: 2-Bromo-4,5-dimethoxypyrimidine vs. 5-Bromo-2,4-dimethoxypyrimidine

To provide a robust analytical framework, we will compare the predicted spectrum of our target compound with the known ¹H NMR data for its isomer, 5-Bromo-2,4-dimethoxypyrimidine.[3]

CompoundSolventPredicted/Observed ¹H NMR (δ, ppm)
2-Bromo-4,5-dimethoxypyrimidine CDCl₃H-6: ~8.1-8.3 (s, 1H) 4-OCH₃: ~4.0 (s, 3H) 5-OCH₃: ~3.9 (s, 3H)
5-Bromo-2,4-dimethoxypyrimidine CDCl₃H-6: 8.25 (s, 1H) 4-OCH₃: 4.05 (s, 3H) 2-OCH₃: 4.00 (s, 3H)[3]

The striking similarity in the predicted and observed chemical shifts underscores the utility of this comparative approach. The slight variations in the methoxy group chemical shifts would be the key differentiating feature between the two isomers.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To ensure high-quality, reproducible data, the following experimental protocol is recommended.

Sample Preparation
  • Dissolution: Accurately weigh 5-10 mg of purified 2-Bromo-4,5-dimethoxypyrimidine.

  • Solvent Addition: Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.[1]

  • Homogenization: Ensure the sample is fully dissolved by gentle vortexing or inversion.

NMR Spectrometer Setup and Data Acquisition
  • Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Locking and Shimming: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automatic or manual shimming to optimize the magnetic field homogeneity.[1]

  • Acquisition Parameters:

    • Pulse Program: Use a standard proton pulse program.

    • Spectral Width: Set a spectral width that encompasses the expected chemical shifts (e.g., 0 to 12 ppm).

    • Number of Scans: Acquire a sufficient number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.

    • Relaxation Delay: A relaxation delay of 1-2 seconds is typically sufficient.[1]

  • Data Processing:

    • Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID).

    • Phasing and Baseline Correction: Manually or automatically phase the spectrum and apply a baseline correction.

    • Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).[1]

    • Integration: Integrate the signals to determine the relative number of protons for each peak.

Visualizing the Analytical Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 2-Bromo-4,5-dimethoxypyrimidine using ¹H NMR.

G cluster_synthesis Synthesis & Purification cluster_nmr NMR Analysis cluster_comparison Comparative Data cluster_elucidation Structural Elucidation Synthesis Synthesize 2-Bromo-4,5-dimethoxypyrimidine Purification Purify via Column Chromatography Synthesis->Purification SamplePrep Prepare Sample in CDCl3 Purification->SamplePrep Acquisition Acquire 1H NMR Spectrum SamplePrep->Acquisition Processing Process and Analyze Data Acquisition->Processing StructureConfirm Confirm Structure of 2-Bromo-4,5-dimethoxypyrimidine Processing->StructureConfirm AnalogData Reference Spectrum of 5-Bromo-2,4-dimethoxypyrimidine AnalogData->StructureConfirm G cluster_structure 2-Bromo-4,5-dimethoxypyrimidine cluster_protons Protons cluster_carbons Carbons Structure H6 H-6 C2 C-2 H6->C2 3J C4 C-4 H6->C4 2J C5 C-5 H6->C5 2J OCH3_4 4-OCH3 OCH3_4->C4 3J OCH3_5 5-OCH3 OCH3_5->C5 3J C6 C-6

Caption: Expected key HMBC correlations for 2-Bromo-4,5-dimethoxypyrimidine.

Conclusion

The structural characterization of 2-Bromo-4,5-dimethoxypyrimidine can be confidently achieved through a careful analysis of its ¹H NMR spectrum. By understanding the fundamental principles of substituent effects on the pyrimidine ring and employing a comparative approach with a known isomer, researchers can make unambiguous assignments. The recommended experimental protocols and the potential application of advanced 2D NMR techniques provide a comprehensive framework for the successful elucidation of this and similar heterocyclic compounds, ensuring the integrity and accuracy of their research and development endeavors.

References

  • BenchChem. (n.d.). NMR Peak Assignment for Substituted Pyrimidines.
  • Shkurko, O. P., & Mamaev, V. P. (1973). NMR SPECTRA OF PYRIMIDINES. EFFECT OF SUBSTITUENTS ON THE CHEMICAL SHIFT OF THE PROTONS OF THE AMINO GROUP OF p-SUBSTITUTED 2- AND 5-AMINOPYRIDINES AND ANILINES. Khimiya Geterotsiklicheskikh Soedinenii, (6), 821–825. Retrieved from [Link]

  • Starkey, L. S. (n.d.). 1H NMR Chemical Shifts. California State Polytechnic University, Pomona. Retrieved from [Link]

  • BenchChem. (n.d.). A Comparative Spectroscopic Guide to 5-Bromo-2-chloro-4-methoxypyrimidine and Its Derivatives.
  • Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

  • Gopalakrishnan, S., et al. (2010). Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. Journal of Chemical and Pharmaceutical Research, 2(5), 60-66. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to Identifying 2-Bromo-4,5-dimethoxypyrimidine Impurities by LC-MS

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is paramount to its safety and efficacy. 2-Bromo-4,5...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is paramount to its safety and efficacy. 2-Bromo-4,5-dimethoxypyrimidine, a key building block in the synthesis of various therapeutic agents, is no exception. Rigorous identification and control of impurities are mandated by regulatory bodies and are crucial for ensuring the quality of the final drug product. This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the identification of potential impurities in 2-Bromo-4,5-dimethoxypyrimidine, grounded in scientific principles and experimental insights.

The Genesis of Impurities: A Synthetic Perspective

Understanding the potential impurities in 2-Bromo-4,5-dimethoxypyrimidine begins with an examination of its probable synthetic pathways. While multiple routes can be envisaged, a common approach involves the bromination of a dimethoxypyrimidine precursor. A plausible synthesis could start from 4,5-dimethoxy-2-aminopyrimidine or a related pyrimidine core, followed by bromination.

Key potential impurities can be categorized as:

  • Process-Related Impurities: These include unreacted starting materials, intermediates, and by-products from side reactions. For instance, in a bromination reaction, regioisomers (where the bromine atom is attached to a different position on the pyrimidine ring) are a common class of impurities. Over-bromination can also lead to the formation of dibrominated species.[1]

  • Degradation Products: 2-Bromo-4,5-dimethoxypyrimidine may degrade under certain conditions of heat, light, pH, or oxidation, leading to the formation of new impurities.

  • Reagent-Related Impurities: Impurities originating from the reagents used in the synthesis, such as residual catalysts or solvents.

A hypothetical synthetic route and the emergence of potential impurities are depicted below.

Synthesis and Impurity Formation cluster_synthesis Synthetic Pathway cluster_impurities Potential Impurities SM Starting Material (e.g., 4,5-Dimethoxypyrimidine derivative) Bromination Bromination (e.g., NBS, Br2) SM->Bromination API 2-Bromo-4,5-dimethoxypyrimidine (API) Bromination->API Unreacted_SM Unreacted Starting Material Bromination->Unreacted_SM Incomplete Reaction Regioisomer Regioisomeric Brominated Impurity Bromination->Regioisomer Non-selective Bromination Dibromo Dibrominated Impurity Bromination->Dibromo Over-bromination Degradant Degradation Product API->Degradant Stress Conditions (Heat, Light, pH)

Caption: Hypothetical synthetic pathway for 2-Bromo-4,5-dimethoxypyrimidine and the origin of potential process-related and degradation impurities.

The Analytical Cornerstone: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful and indispensable technique for the separation, detection, and identification of impurities in pharmaceutical compounds.[2] Its high sensitivity and specificity make it ideal for detecting trace-level impurities that may not be observable by other methods.

Experimental Workflow for Impurity Identification

A robust LC-MS workflow for impurity identification in 2-Bromo-4,5-dimethoxypyrimidine involves several key stages, from method development to structural elucidation.

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Processing & Identification Sample 2-Bromo-4,5-dimethoxypyrimidine Sample Dissolution Dissolution in appropriate solvent (e.g., Acetonitrile/Water) Sample->Dissolution Filtration Filtration (0.22 µm) Dissolution->Filtration LC_Separation UPLC/HPLC Separation (Reversed-Phase C18) Filtration->LC_Separation MS_Detection Mass Spectrometry Detection (ESI+, Full Scan & MS/MS) LC_Separation->MS_Detection Peak_Detection Peak Detection & Integration MS_Detection->Peak_Detection Mass_Analysis Accurate Mass Measurement & Isotopic Pattern Analysis Peak_Detection->Mass_Analysis Fragmentation_Analysis MS/MS Fragmentation Pattern Analysis Mass_Analysis->Fragmentation_Analysis Structure_Elucidation Impurity Structure Elucidation Fragmentation_Analysis->Structure_Elucidation Report Comprehensive Impurity Report Structure_Elucidation->Report

Caption: A typical experimental workflow for the identification of impurities in 2-Bromo-4,5-dimethoxypyrimidine using LC-MS.

Comparative Analysis of LC-MS Methods

The choice of LC-MS parameters is critical for achieving optimal separation and identification of impurities. Here, we compare two common reversed-phase LC-MS approaches: a standard High-Performance Liquid Chromatography (HPLC) method and a more rapid Ultra-High-Performance Liquid Chromatography (UPLC) method.

ParameterMethod A: Standard HPLC-MSMethod B: Rapid UPLC-MSRationale for Choices
Column C18, 250 x 4.6 mm, 5 µmC18, 100 x 2.1 mm, 1.7 µmUPLC columns with smaller particle sizes offer higher efficiency and faster analysis times. C18 is a versatile stationary phase for separating moderately polar compounds like pyrimidine derivatives.
Mobile Phase A 0.1% Formic Acid in Water0.1% Formic Acid in WaterFormic acid aids in the protonation of the analytes in positive ion mode ESI, enhancing sensitivity.
Mobile Phase B 0.1% Formic Acid in Acetonitrile0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reversed-phase chromatography, providing good peak shape for many compounds.
Gradient 5-95% B over 30 min10-95% B over 10 minThe longer gradient in HPLC allows for better resolution of closely eluting impurities, while the shorter UPLC gradient significantly reduces run time.
Flow Rate 1.0 mL/min0.4 mL/minFlow rates are optimized for the column dimensions to maintain chromatographic efficiency.
Ionization Mode Electrospray Ionization (ESI), PositiveElectrospray Ionization (ESI), PositiveThe nitrogen atoms in the pyrimidine ring are readily protonated, making positive ion mode ESI a suitable choice.
MS Scan Mode Full Scan (m/z 100-500) and Data-Dependent MS/MSFull Scan (m/z 100-500) and Data-Dependent MS/MSFull scan mode provides molecular weight information, while data-dependent MS/MS triggers fragmentation of the most intense ions for structural elucidation.
Experimental Protocols

Method A: Standard HPLC-MS

  • Sample Preparation: Accurately weigh and dissolve the 2-Bromo-4,5-dimethoxypyrimidine sample in a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 1 mg/mL. Filter the solution through a 0.22 µm syringe filter.

  • Chromatographic Conditions:

    • Column: C18, 250 x 4.6 mm, 5 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 5% B to 95% B in 25 minutes, hold at 95% B for 5 minutes.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 10 µL

  • Mass Spectrometry Conditions:

    • Ionization: ESI Positive

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 30 V

    • Source Temperature: 120 °C

    • Desolvation Temperature: 350 °C

    • Scan Range: m/z 100-500

    • MS/MS: Data-dependent acquisition of the top 3 most intense ions.

Method B: Rapid UPLC-MS

  • Sample Preparation: Prepare the sample as described in Method A.

  • Chromatographic Conditions:

    • Column: C18, 100 x 2.1 mm, 1.7 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 10% B to 95% B in 8 minutes, hold at 95% B for 2 minutes.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40 °C

    • Injection Volume: 2 µL

  • Mass Spectrometry Conditions:

    • Ionization: ESI Positive

    • Capillary Voltage: 3.0 kV

    • Cone Voltage: 25 V

    • Source Temperature: 150 °C

    • Desolvation Temperature: 400 °C

    • Scan Range: m/z 100-500

    • MS/MS: Data-dependent acquisition of the top 5 most intense ions.

Interpreting the Data: Mass Spectral Fragmentation

The fragmentation pattern of a molecule in the mass spectrometer provides a "fingerprint" that is invaluable for structural elucidation. For 2-Bromo-4,5-dimethoxypyrimidine, the presence of bromine is a key diagnostic feature due to its characteristic isotopic pattern (79Br and 81Br in an approximate 1:1 ratio), resulting in two molecular ion peaks (M+ and M+2) of nearly equal intensity.[3]

Common fragmentation pathways for methoxypyrimidine derivatives often involve the loss of methyl radicals (•CH3) or formaldehyde (CH2O) from the methoxy groups.[4] The subsequent fragmentation of the pyrimidine ring can also provide structural information.

Fragmentation_Pathway cluster_molecular_ion Molecular Ion Cluster (Isotopic Pattern) M [M+H]+ Loss_CH3 Loss of •CH3 M->Loss_CH3 Loss_CH2O Loss of CH2O M->Loss_CH2O M_plus_2 [M+H+2]+ Loss_Br Loss of •Br Loss_CH3->Loss_Br Ring_Cleavage Pyrimidine Ring Cleavage Loss_CH2O->Ring_Cleavage

Caption: A simplified representation of potential fragmentation pathways for protonated 2-Bromo-4,5-dimethoxypyrimidine in MS/MS analysis.

Conclusion: A Strategy for Robust Impurity Profiling

The identification and characterization of impurities in 2-Bromo-4,5-dimethoxypyrimidine is a critical aspect of quality control in pharmaceutical development. A well-designed LC-MS method is the cornerstone of this process. While a rapid UPLC-MS method can provide high-throughput screening, a more traditional HPLC-MS method with a longer gradient may be necessary to resolve complex impurity profiles. The choice of method will depend on the specific requirements of the analysis, balancing the need for speed with the required resolution.

By understanding the potential synthetic by-products and employing a systematic LC-MS workflow that includes careful method development, accurate mass measurement, and detailed fragmentation analysis, researchers can confidently identify and characterize impurities, ensuring the quality and safety of this important pharmaceutical intermediate.

References

  • Waters Corporation. (n.d.). Impurities Application Notebook. Retrieved from [Link]

  • Save My Exams. (2024). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Retrieved from [Link]

  • Wang, Y., et al. (2022). Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives. Journal of Mass Spectrometry, 57(9), e4883. [Link]

Sources

Validation

Reactivity Showdown: A Comparative Guide to 2-Bromo vs. 5-Bromo-4,6-dimethoxypyrimidine in Modern Synthesis

In the landscape of medicinal chemistry and materials science, pyrimidine scaffolds are of paramount importance, forming the core of numerous therapeutic agents and functional materials.[1] The strategic functionalizatio...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry and materials science, pyrimidine scaffolds are of paramount importance, forming the core of numerous therapeutic agents and functional materials.[1] The strategic functionalization of these heterocycles is key to innovation, and brominated pyrimidines serve as exceptionally versatile synthons for this purpose. This guide provides an in-depth, comparative analysis of two widely used building blocks: 2-bromopyrimidine and 5-bromo-4,6-dimethoxypyrimidine.

Our objective is to move beyond a simple catalog of reactions and delve into the fundamental electronic and steric factors that govern their reactivity. By understanding the "why" behind their divergent chemical behavior, researchers can make more informed decisions in reaction design, catalyst selection, and synthetic strategy, ultimately accelerating the discovery process.

Electronic and Steric Profile: The Foundation of Reactivity

The reactivity of a substituted pyrimidine is dictated by the interplay of the inherent electron-deficient nature of the diazine ring and the electronic/steric contributions of its substituents.

  • 2-Bromopyrimidine: The bromine atom is situated at the C2 position, which is electronically analogous to the ortho position in pyridine. This position is flanked by one nitrogen atom and is para to the second. Both nitrogen atoms are highly electronegative and exert a powerful electron-withdrawing inductive and mesomeric effect. This dramatically lowers the electron density at the C2 position, rendering it highly electrophilic and thus susceptible to both nucleophilic attack and oxidative addition by a palladium catalyst.[2][3]

  • 5-Bromo-4,6-dimethoxypyrimidine: Here, the bromine atom is at the C5 position. The critical difference lies in the substituents at the adjacent C4 and C6 positions: two methoxy groups. Methoxy groups are strong π-electron-donating groups through resonance. This electron donation significantly increases the electron density of the pyrimidine ring, counteracting the withdrawing effect of the nitrogen atoms. Consequently, the C5 position is substantially less electrophilic than the C2 position in 2-bromopyrimidine. Furthermore, the two methoxy groups impose significant steric hindrance around the C5 bromine atom, which can influence the approach of catalysts and reagents.[4][5][6]

Figure 1: Comparative Electronic Profiles

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern C-C and C-N bond formation. While both substrates are viable, their differing electronic and steric profiles necessitate distinct experimental considerations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for creating biaryl structures.[7] The rate-limiting step is often the initial oxidative addition of the palladium(0) catalyst into the C-Br bond.

  • 2-Bromopyrimidine: As an electron-deficient substrate, it readily undergoes oxidative addition. Standard palladium catalysts like Pd(PPh₃)₄ often suffice, and reactions can proceed under relatively mild conditions to give high yields.[3]

  • 5-Bromo-4,6-dimethoxypyrimidine: The increased electron density at C5 can slow the rate of oxidative addition compared to 2-bromopyrimidine. To achieve comparable efficiency, more electron-rich and bulky phosphine ligands (e.g., Buchwald-type ligands) or higher reaction temperatures may be required to facilitate the oxidative addition step and promote catalyst turnover.[8]

Parameter2-Bromopyrimidine5-Bromo-4,6-dimethoxypyrimidineRationale
Catalyst/Ligand Pd(PPh₃)₄, standard ligandsOften requires electron-rich, bulky ligands (e.g., SPhos, XPhos)Electron-rich ligands accelerate oxidative addition into the less electrophilic C5-Br bond.
Base K₂CO₃, Cs₂CO₃K₃PO₄, Cs₂CO₃Stronger bases can sometimes aid in the transmetalation step, especially with hindered substrates.
Temperature 80-100 °C90-120 °CHigher energy input may be needed to overcome the activation barrier for oxidative addition.
Expected Yield Good to ExcellentModerate to Excellent (condition dependent)Highly dependent on optimizing the catalyst system to match the substrate's electronics.
Buchwald-Hartwig Amination

This reaction is essential for synthesizing arylamines.[9] The choice of ligand is critical and is heavily influenced by the electronic nature of the aryl bromide.

  • 2-Bromopyrimidine: The electrophilic nature of the C2 position facilitates coupling. A wide range of palladium precatalysts and ligands can be effective. The reaction of 2-bromopyridines, a close analog, is well-documented and proceeds efficiently.[10][11][12]

  • 5-Bromo-4,6-dimethoxypyrimidine: The electron-rich and sterically hindered nature of this substrate presents a greater challenge. The key to success is selecting a sufficiently bulky and electron-donating ligand. These ligands promote the reductive elimination step, which is often rate-limiting for electron-rich aryl halides, and their steric bulk can facilitate the initial oxidative addition.[13][14]

Sonogashira Coupling

The Sonogashira coupling provides a direct route to alkynylated heterocycles.[15][16] The reaction involves both palladium and copper catalysts.

  • 2-Bromopyrimidine: Reacts readily under standard Sonogashira conditions [PdCl₂(PPh₃)₂, CuI, amine base]. The high reactivity of the C-Br bond ensures efficient coupling with a variety of terminal alkynes.[17]

  • 5-Bromo-4,6-dimethoxypyrimidine: While the C-Br bond is sufficiently reactive for Sonogashira coupling, the choice of conditions can be important.[18] In some cases, copper-free conditions or the use of specific ligands may be beneficial to avoid side reactions or improve yields, particularly with sensitive alkynes. The general reactivity order of halides (I > Br > Cl) ensures that the bromo-substituent is readily activated.[15]

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Fates

The most dramatic divergence in reactivity is observed in Nucleophilic Aromatic Substitution (SNAr). This reaction is contingent on the ability of the aromatic ring to stabilize the negative charge of the intermediate Meisenheimer complex.[19][20][21]

  • 2-Bromopyrimidine: Highly Reactive. The C2 position is exceptionally activated for SNAr. When a nucleophile attacks C2, the resulting negative charge in the Meisenheimer intermediate is delocalized onto the highly electronegative nitrogen atom at the 1-position. This provides powerful stabilization, lowering the activation energy and driving the reaction forward.[22][23] Common nucleophiles like amines, alkoxides, and thiolates react readily, often at moderate temperatures.[24][25]

  • 5-Bromo-4,6-dimethoxypyrimidine: Highly Unreactive. The C5 position is not electronically activated for SNAr in the same way as the C2/C4/C6 positions. An attack at C5 would place a negative charge on adjacent carbon atoms (C4 and C6), with no direct resonance stabilization by a ring nitrogen.[22] Compounding this issue, the electron-donating methoxy groups at C4 and C6 actively destabilize the negatively charged intermediate by pushing more electron density into an already electron-rich system. Consequently, SNAr reactions at the C5 position of this substrate are extremely difficult and generally not a viable synthetic strategy.[26]

G Figure 2: Meisenheimer Intermediate Stability in SNAr cluster_0 Attack on 2-Bromopyrimidine cluster_1 Attack on 5-Bromo-4,6-dimethoxypyrimidine start1 2-Bromopyrimidine + Nu⁻ intermediate1 Meisenheimer Intermediate (Negative charge on N) start1->intermediate1 Attack at C2 product1 Substituted Product intermediate1->product1 Eliminate Br⁻ stabilization Stabilized by Resonance (Favorable) intermediate1->stabilization start2 5-Bromo-4,6-dimethoxy- pyrimidine + Nu⁻ intermediate2 Meisenheimer Intermediate (Negative charge on C) start2->intermediate2 Attack at C5 product2 No Reaction intermediate2->product2 High Energy Barrier destabilization Destabilized by EDGs (Unfavorable) intermediate2->destabilization

Figure 2: Meisenheimer Intermediate Stability in SNAr

Experimental Protocol: A Comparative Suzuki-Miyaura Coupling

To provide a practical context, this section outlines a representative workflow for evaluating the reactivity of both substrates in a parallel Suzuki-Miyaura coupling experiment.

Objective: To compare the yield of 2-(4-methoxyphenyl)pyrimidine and 5-(4-methoxyphenyl)-4,6-dimethoxypyrimidine under identical catalytic conditions.

Materials:

  • 2-Bromopyrimidine

  • 5-Bromo-4,6-dimethoxypyrimidine

  • 4-Methoxyphenylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Potassium Carbonate (K₂CO₃)

  • 1,4-Dioxane/Water (4:1 mixture), degassed

  • Standard glassware for anhydrous reactions (e.g., Schlenk flasks)

G Figure 3: Workflow for Parallel Reactivity Study prep 1. Preparation (Two identical Schlenk flasks) reagents 2. Reagent Addition (Inert atm.) - Bromopyrimidine (1.0 mmol) - Boronic Acid (1.2 mmol) - K₂CO₃ (2.0 mmol) - Pd(PPh₃)₄ (0.03 mmol) prep->reagents solvent 3. Solvent Addition - Degassed Dioxane/H₂O reagents->solvent reaction 4. Reaction - Heat to 90 °C - Monitor by TLC/LC-MS solvent->reaction workup 5. Workup - Cool to RT - Aqueous extraction (EtOAc) - Dry over Na₂SO₄ reaction->workup analysis 6. Analysis & Purification - Column Chromatography - Characterization (NMR, MS) - Compare isolated yields workup->analysis

Figure 3: Workflow for Parallel Reactivity Study

Step-by-Step Procedure:

  • Reaction Setup: In two separate oven-dried Schlenk flasks under an argon atmosphere, add the respective bromopyrimidine (1.0 mmol, 1.0 equiv), 4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv), K₂CO₃ (2.0 mmol, 2.0 equiv), and Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

  • Solvent Addition: To each flask, add 10 mL of a degassed 4:1 mixture of 1,4-dioxane and water via syringe.

  • Reaction: Place both flasks in a preheated oil bath at 90 °C and stir vigorously.

  • Monitoring: Monitor the progress of each reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every hour. It is anticipated that the reaction with 2-bromopyrimidine will proceed to completion faster.

  • Workup: Upon completion (or after a set time, e.g., 12 hours), cool the reactions to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, wash with brine (2 x 15 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification and Analysis: Purify the crude residue by flash column chromatography on silica gel. Characterize the products by ¹H NMR and MS and determine the isolated yield for each reaction. This quantitative comparison will provide direct evidence of the reactivity difference under these specific conditions.

Conclusion and Strategic Recommendations

The choice between 2-bromopyrimidine and 5-bromo-4,6-dimethoxypyrimidine is fundamentally a choice between two opposing electronic regimes.

  • Choose 2-Bromopyrimidine for:

    • Nucleophilic Aromatic Substitution (SNAr): It is the ideal substrate for introducing a wide range of nucleophiles at the C2 position.

    • Standard Cross-Coupling: When a highly reactive, electron-deficient partner is desired for straightforward Suzuki, Buchwald-Hartwig, or Sonogashira reactions under mild conditions.

  • Choose 5-Bromo-4,6-dimethoxypyrimidine for:

    • Cross-Coupling Exclusively: Its utility is almost entirely in palladium-catalyzed reactions where the C5 position needs to be functionalized.

    • Building Electron-Rich Scaffolds: When the final target molecule requires the electron-donating character of the two methoxy groups for biological activity or material properties.

    • Orthogonal Reactivity: In more complex molecules, the C5-Br bond can be selectively coupled while other positions, deactivated by the methoxy groups, remain untouched.

By understanding these core principles, chemists can harness the distinct personalities of these two building blocks to design more efficient, predictable, and successful synthetic routes.

References

  • Effect of substituent structure on pyrimidine electrophilic substitution. CSIR Research Space. [Link]

  • Fine Chemical Synthesis with 2-Bromopyrimidine: A Versatile Reagent. Self-published. [Link]

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. ACS Publications. [Link]

  • A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. [Link]

  • Blocking cyclobutane pyrimidine dimer formation by steric hindrance. RSC Publishing. [Link]

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing. [Link]

  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry. Self-published. [Link]

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

  • Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry. [Link]

  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]

  • Effect of substitution on pyrimidine. the crystal structure of pyrimidine and its 5-methyl, 2-chloro and 2-amino derivatives. SciSpace. [Link]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. ACS Publications. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. [Link]

  • Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. PMC. [Link]

  • Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. RSC Publishing. [Link]

  • Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Self-published. [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Self-published. [Link]

  • Sonogashira coupling. Wikipedia. [Link]

  • Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PMC. [Link]

  • Pyrimidine derivatives. V. Synthesis and nucleophilic reactions of 5-bromo-6-bromomethyl-1-(2-bromoethyl and 2-bromopropyl). SciSpace. [Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. [Link]

  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

  • Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Self-published. [Link]

  • nucleophilic aromatic substitutions. YouTube. [Link]

  • Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate. [Link]

  • COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. ePrints Soton. [Link]

  • Suzuki reactions of 2-bromopyridine with aryl boronic acids a. ResearchGate. [Link]

  • Inhibition of pyrimidine synthesis reverses viral virulence factor-mediated block of mRNA nuclear export. PMC. [Link]

  • Nucleophilic aromatic substitutions enable diversity-oriented synthesis of heterocyclic atropisomers via non-atropisomeric intermediates. PMC. [Link]

  • Leveraging 5-Bromopyrimidine in Suzuki-Miyaura Coupling Reactions. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

  • 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

  • Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

  • Sonogashira cross coupling of 5-bromo-6-phenylpyridazin-3(2H)-one with terminal alkynes.. ResearchGate. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • Push or Pull for a Better Selectivity? A Study on the Electronic Effects of Substituents of the Pyridine Ring on the Enantiomeric Recognition of Chiral Pyridino-18-Crown-6 Ethers. MDPI. [Link]

  • Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3. Self-published. [Link]

  • 17.1 Nucleophilic aromatic substitution. Lumen Learning. [Link]

  • (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. ResearchGate. [Link]

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for the Purity Analysis of 2,4-Dimethoxypyrimidine

Introduction 2,4-Dimethoxypyrimidine is a crucial intermediate in the synthesis of various pharmaceutically active compounds. Its purity is a critical quality attribute that directly impacts the safety and efficacy of th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2,4-Dimethoxypyrimidine is a crucial intermediate in the synthesis of various pharmaceutically active compounds. Its purity is a critical quality attribute that directly impacts the safety and efficacy of the final drug product. Therefore, a robust, selective, and validated High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying the main component and separating it from process-related impurities and potential degradants.

This guide provides an in-depth, comparative analysis of the development of a stability-indicating HPLC method for 2,4-dimethoxypyrimidine. We will navigate the logical, stepwise process from initial column screening to mobile phase optimization, grounding our experimental choices in chromatographic theory and established regulatory standards. This narrative is designed to reflect the practical workflow of an analytical development laboratory, offering field-proven insights for researchers, scientists, and drug development professionals.

The Analytical Challenge: Selectivity and Peak Shape

The primary challenge in analyzing 2,4-dimethoxypyrimidine lies in achieving adequate separation from structurally similar impurities. These can include starting materials, isomers, or degradation products formed under stress conditions (e.g., hydrolysis leading to mono-demethylated species). Our objective is to develop a method capable of resolving the 2,4-dimethoxypyrimidine peak from its key potential impurities with excellent peak symmetry.

Phase 1: The Foundation - Column and Mobile Phase Screening

The initial step in any method development is to screen different stationary phases and mobile phase conditions to find the most promising starting point.[1][2] Chromatography is a separation process where components are distributed between a stationary and a mobile phase.[3][4] The choice of column (stationary phase) is paramount as it has the most significant impact on selectivity.[2] We compared three common reversed-phase columns with differing selectivities to assess their performance.

Experimental Workflow: Initial Screening

Caption: Workflow for initial column screening.

Screening Conditions:
  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% to 95% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: 254 nm

  • Column Temperature: 30°C

  • Injection Volume: 5 µL

Comparative Data: Column Selection

The following table summarizes the performance of three different columns for the separation of 2,4-dimethoxypyrimidine from a critical impurity.

Column Type (Stationary Phase)Main Peak RT (min)Resolution (Rs) with ImpurityTailing Factor (Tf)Rationale & Observations
Standard C18 (L1)8.21.41.6A good starting point offering strong hydrophobic retention. However, resolution was borderline (<1.5) and peak tailing was evident, suggesting secondary interactions.
Standard C8 (L7)7.51.21.7Less retentive than C18 as expected. The lower hydrophobicity resulted in poorer resolution for these relatively polar compounds. Tailing was also significant.
Phenyl-Hexyl (L11)8.92.1 1.1 This column provided the best performance. The phenyl group offers alternative selectivity through pi-pi interactions with the pyrimidine ring, enhancing resolution. The peak shape was excellent.

Phase 2: Mobile Phase Optimization

With a promising column selected, the next step is to optimize the mobile phase to fine-tune the separation.[5] We investigated two key parameters: the type of organic modifier and the pH of the aqueous phase.

A. Organic Modifier Comparison: Acetonitrile vs. Methanol

Acetonitrile and Methanol are the most common organic modifiers in reversed-phase HPLC, but they can offer different selectivities.

Organic ModifierMain Peak RT (min)Resolution (Rs) with ImpurityBackpressure (psi)Observations
Acetonitrile 8.92.12200Provided sharp peaks and the baseline resolution already observed. Lower viscosity leads to lower backpressure.
Methanol 9.51.83100Methanol is more viscous and a weaker solvent, leading to longer retention times and higher pressure. The selectivity changed slightly, reducing the resolution.
B. Aqueous Phase pH Adjustment

The pH of the mobile phase can dramatically alter the retention and peak shape of ionizable compounds. 2,4-dimethoxypyrimidine, with its nitrogen-containing ring, has a basic character. We compared an acidic and a neutral pH to assess the impact on chromatography.

Mobile Phase pHMain Peak RT (min)Resolution (Rs) with ImpurityTailing Factor (Tf)Observations
pH 3.0 (0.1% Formic Acid)8.92.11.1At this pH, the pyrimidine nitrogens are protonated, leading to sharp, symmetrical peaks and excellent resolution.
pH 7.0 (Phosphate Buffer)9.21.91.8At neutral pH, the analyte is in a non-ionized state. This led to increased peak tailing, likely due to stronger interactions with residual silanols on the silica support.

G cluster_params Adjustable Parameters cluster_outcomes Chromatographic Results P1 Stationary Phase (Column) O1 Selectivity / Resolution (Rs) P1->O1 Primary Effect O3 Efficiency / Peak Shape (Tf) P1->O3 Moderate Effect P2 Mobile Phase (Solvent, pH) P2->O1 Strong Effect O2 Retention Time (RT) P2->O2 Strong Effect P2->O3 Strong Effect (pH) P3 Temperature P3->O2 Moderate Effect P4 Gradient Slope P4->O2 Strong Effect

Caption: Relationship between HPLC parameters and results.

The Optimized Method: Final Protocol

Based on the comparative experiments, the following method was established for the purity analysis of 2,4-dimethoxypyrimidine.

Chromatographic Conditions
  • Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-12 min: 10% to 70% B

    • 12-14 min: 70% to 95% B

    • 14-16 min: Hold at 95% B

    • 16-16.1 min: 95% to 10% B

    • 16.1-20 min: Hold at 10% B (Equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 5 µL

  • Sample Diluent: 50:50 Acetonitrile/Water

Method Validation: Ensuring Trustworthiness

A developed method is incomplete without validation to prove its fitness for purpose.[6] The final method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8][9] This process establishes the trustworthiness of the analytical procedure and ensures it delivers accurate and reliable results over time.

Key validation parameters to be assessed include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components, demonstrated through forced degradation studies.

  • Linearity: Demonstrating a direct proportional relationship between concentration and detector response over a defined range (e.g., LOQ to 150% of the target concentration).

  • Accuracy: The closeness of test results to the true value, typically assessed by spike/recovery experiments.

  • Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample (repeatability and intermediate precision).

  • Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[8]

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[8]

Conclusion

This guide has systematically compared different chromatographic parameters to develop a robust and selective reversed-phase HPLC method for the purity analysis of 2,4-dimethoxypyrimidine. By beginning with a broad screening of dissimilar column chemistries, we identified a Phenyl-Hexyl stationary phase as optimal due to its unique pi-pi interactions. Subsequent optimization of the mobile phase, specifically the use of acetonitrile and an acidic pH, further enhanced resolution and produced excellent peak symmetry. This logical, evidence-based approach ensures the final method is not only effective but also grounded in sound chromatographic principles, ready for formal validation according to global regulatory standards like those set by the USP and ICH.[10][11]

References

  • <621> CHROMATOGRAPHY. United States Pharmacopeia.

  • ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs.

  • ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Pharma Phorum.

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA).

  • USP Chapter 621: Overview & Key Points. Phenomenex.

  • A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. American Pharmaceutical Review.

  • HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks.

  • Method Development for Drug Impurity Profiling: Part 1. LCGC International.

  • USP-NF 〈621〉 Chromatography. USP-NF.

  • 〈621〉 Chromatography - USP-NF ABSTRACT. USP-NF.

  • A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. Chromatography Online.

  • Development and validation of reverse phase HPLC method for the determination of impurities in prasugrel hydrochloride. ResearchGate.

  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Pharma's Almanac.

  • Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Almac Group.

Sources

Validation

Analytical Distinction &amp; Purification Guide: 2-Bromo-4,5-dimethoxypyrimidine vs. Benzyl Bromide Residues

Executive Summary: The Safety & Purity Imperative In pharmaceutical synthesis, 2-Bromo-4,5-dimethoxypyrimidine is a high-value heteroaryl halide scaffold. However, synthetic routes involving benzylic protection or bromin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Safety & Purity Imperative

In pharmaceutical synthesis, 2-Bromo-4,5-dimethoxypyrimidine is a high-value heteroaryl halide scaffold. However, synthetic routes involving benzylic protection or bromination often introduce benzyl bromide (BnBr) as a persistent impurity.

Distinguishing these two is not merely a matter of yield; it is a critical safety and compliance requirement. Benzyl bromide is a potent lachrymator and a known genotoxic impurity (PGI) with strict limits (often <10 ppm) in Active Pharmaceutical Ingredients (APIs). This guide provides a definitive, data-driven framework to distinguish, quantify, and remove benzyl bromide residues from the target pyrimidine.

Part 1: Physicochemical Profile & Reactivity Contrast

The fundamental difference lies in the nature of the carbon-bromine bond: Heteroaryl (sp²) vs. Benzylic (sp³) . This dictates both the analytical signature and the chemical behavior.

Feature2-Bromo-4,5-dimethoxypyrimidine (Target)Benzyl Bromide (Impurity)
Structure Type Electron-deficient HeterocycleActivated Alkyl Halide
C-Br Hybridization

(Aromatic)

(Benzylic)
Reactivity (S_N2) Inert under mild conditions. Requires Pd-catalysis.[1]Highly Reactive . Potent electrophile (alkylating agent).
Toxicity Standard organic irritant.Lachrymator ; Genotoxic (DNA alkylator).
Key 1H NMR Signal ~8.0 ppm (Singlet, H6 Pyrimidine)~4.4–4.5 ppm (Singlet, Benzylic

)
Visual Indicator None (White/Off-white solid).Turns 4-(p-nitrobenzyl)pyridine Purple/Blue .
Part 2: Analytical Strategy (The "Gold Standard" Protocols)
1. The Self-Validating Visual Screen: NBP Chemoassay

Before wasting instrument time, use this colorimetric spot test. It exploits the high alkylating power of benzyl bromide, which the pyrimidine lacks.

Mechanism: 4-(p-nitrobenzyl)pyridine (NBP) attacks the benzylic position of the impurity, forming a colored cation. The heteroaryl bromide will not react under these conditions.

Protocol:

  • Preparation: Dissolve 50 mg of the crude solid in 1 mL acetone.

  • Reagent: Prepare a 5% w/v solution of NBP in acetone.

  • Execution: Add 2 drops of NBP solution to the sample. Heat gently to 60°C for 1 minute.

  • Development: Add 2 drops of 1M NaOH or Piperidine.

  • Result Interpretation:

    • Violet/Blue Color: Positive for Benzyl Bromide (>50 ppm). Action: Scavenging required.

    • Colorless/Yellow: Negative (Clean). Action: Proceed to NMR.

2. Definitive Structural Confirmation: 1H NMR Spectroscopy

NMR provides the most reliable quantitative limit of detection (LOD) without the need for reference standards required by HPLC.

Diagnostic Signals:

  • The Contaminant (BnBr): Look for a sharp singlet at δ 4.45 ppm (

    
    ). This region is typically silent for the pyrimidine target, making detection highly sensitive.
    
  • The Target (Pyrimidine):

    • Two Methoxy singlets: δ 3.90 – 4.00 ppm .

    • One Aromatic Singlet (H6): δ 8.00 – 8.20 ppm .

Quantification Formula: To calculate the mole % of Benzyl Bromide impurity:



Expert Insight: If the benzylic CH2 signal appears as a multiplet or is shifted to ~4.6 ppm, check for Benzyl Chloride (if HCl was used) or Benzyl Alcohol (hydrolysis product, CH2 at ~4.7 ppm).

Part 3: Remediation & Purification Workflow

If the NBP test is positive, physical separation (crystallization) is often insufficient due to the lipophilicity of benzyl bromide. Chemical scavenging is the superior method.

Recommended Protocol: Polymer-Supported Amine Scavenging This method converts the toxic liquid BnBr into a solid ammonium salt that is removed via simple filtration.

  • Dissolution: Dissolve crude reaction mixture in THF or DCM (10 mL/g).

  • Scavenger Addition: Add Morpholine-functionalized Polystyrene resin (or simple silica-supported amine) (1.5 equivalents relative to estimated impurity).

  • Agitation: Stir gently at room temperature for 2-4 hours.

    • Mechanism:[2]

      
      
      
  • Filtration: Filter off the solid resin. The filtrate contains the purified pyrimidine.

  • Validation: Run the NBP test on the filtrate to confirm complete removal.

Part 4: Visualization of Workflows
Diagram 1: Analytical Decision Tree

This logic flow ensures no contaminated material reaches the next synthetic step.

AnalyticalWorkflow Start Crude Product Isolated NBP_Test Step 1: NBP Spot Test (Colorimetric Screen) Start->NBP_Test Result_Color Violet/Blue Color? NBP_Test->Result_Color Scavenge remediation: Add Amine Scavenger Resin (Chemoselective Removal) Result_Color->Scavenge Yes (BnBr Present) NMR Step 2: 1H NMR Analysis (CDCl3) Result_Color->NMR No (Pass) Scavenge->NBP_Test Retest Check_45 Peak at 4.45 ppm? NMR->Check_45 Release RELEASE BATCH (Purity Confirmed) Check_45->Release No (Clean) Reclean Reprocess / Recrystallize Check_45->Reclean Yes (>0.1%) Reclean->NMR

Caption: Analytical decision matrix prioritizing the rapid NBP safety screen before quantitative NMR validation.

Diagram 2: Chemical Scavenging Mechanism

Visualizing the selective removal of the alkylating impurity.

ScavengingMechanism Impurity Benzyl Bromide (Liquid/Soluble) Reactive Site Benzylic C (sp3) Resin Polymer-Supported Amine (Solid) Impurity->Resin Fast SN2 Reaction Target Pyrimdine Product (Solid/Soluble) Reactive Site Heteroaryl C (sp2) Target->Resin No Reaction (Steric/Electronic Mismatch) Filtrate Purified Pyrimidine (Solution) Target->Filtrate Passes Through Filter Complex Quaternary Ammonium Salt (Solid Resin Bead) Resin->Complex Traps Impurity

Caption: Chemoselective scavenging exploits the S_N2 reactivity difference between the benzylic impurity and the heteroaryl target.

References
  • Source for Benzyl Bromide NMR shift d
  • Reference for physicochemical properties of the dimethoxypyrimidine class.
  • PubChem. (2025). Benzyl Bromide - Safety and Hazards. National Library of Medicine. Retrieved from [Link]

    • Authoritative source for toxicity and lachrymator classific
  • Anderson, R. J., et al. (2015). Synthesis and Performance of a Biomimetic Indicator for Alkylating Agents. The Journal of Organic Chemistry. Retrieved from [Link]

    • Primary literature supporting the use of NBP (nitrobenzyl pyridine) derivatives for colorimetric detection of alkylating agents.[3][4]

  • ResearchGate Discussion. (2014). How does one separate Benzyl bromide from the reaction mixture? Retrieved from [Link]

    • Field-verified peer discussion on scavenging techniques using amines.

Sources

Comparative

Comparative Guide: Carbon-13 NMR Shifts of C2-Brominated Pyrimidine Rings

The following guide is a comprehensive technical resource designed for researchers and drug development professionals characterizing C2-brominated pyrimidine scaffolds. Executive Summary The 2-bromopyrimidine moiety is a...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a comprehensive technical resource designed for researchers and drug development professionals characterizing C2-brominated pyrimidine scaffolds.

Executive Summary

The 2-bromopyrimidine moiety is a critical electrophilic scaffold in medicinal chemistry, widely used for


 and palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Accurate characterization of this intermediate is often complicated by the Heavy Atom on Light Atom (HALA) effect , which causes counter-intuitive upfield shifts in 

C NMR spectra, contradicting standard electronegativity trends.

This guide provides a definitive comparison of


C NMR shifts for 2-bromopyrimidine against its halogenated analogs, elucidates the quantum mechanical origins of these shifts, and outlines a self-validating experimental protocol for unambiguous assignment.

Comparative Analysis: The Heavy Atom Effect

The C2 Shift Anomaly

In standard organic chemistry, substituting a hydrogen with a halogen typically deshields the attached carbon (downfield shift) due to the inductive withdrawal of electron density (


 effect). However, for 2-bromopyrimidine (and 2-iodopyrimidine), the C2 resonance appears significantly upfield  relative to the 2-chloropyrimidine analog.

This phenomenon is driven by the Heavy Atom Effect (specifically, spin-orbit coupling). As the atomic number of the halogen increases (Cl


 Br 

I), relativistic effects introduce a shielding contribution that opposes and eventually overpowers the inductive deshielding.
Data Table: Chemical Shift Comparison

Solvent:


 (referenced to 77.16 ppm)
CompoundSubstituent (X)C2 Shift (

, ppm)
C4/C6 Shift (

, ppm)
C5 Shift (

, ppm)
Trend Analysis
Pyrimidine -H159.0157.4121.0Baseline
2-Chloropyrimidine -Cl161.5159.0122.5Inductive effect dominates (Deshielded)
2-Bromopyrimidine -Br152.8 158.5123.5HALA Effect onset (Shielded vs Cl)
2-Iodopyrimidine -I~128.0157.0124.0HALA Effect dominant (Highly Shielded)

Key Insight: Note that C2 in 2-bromopyrimidine (~152.8 ppm) is shifted upfield by nearly 9 ppm compared to 2-chloropyrimidine (~161.5 ppm), despite bromine and chlorine having similar electronegativities (2.96 vs 3.16).

Scientific Mechanism: Spin-Orbit Coupling

To interpret these spectra correctly, one must understand that the chemical shift is a sum of diamagnetic (


), paramagnetic (

), and spin-orbit (

) shielding terms.
  • Inductive Effect (

    
    ):  Deshields the nucleus. Dominant in 2-Fluoropyrimidine and 2-Chloropyrimidine.
    
  • Resonance Effect (

    
    ):  Lone pairs on the halogen donate density into the 
    
    
    
    -system, shielding the ortho/para positions (C4/C6).
  • Spin-Orbit Coupling (

    
    ):  For Br and I, the heavy nucleus facilitates mixing of ground and excited states. This creates a magnetic field that opposes the external field 
    
    
    
    , resulting in significant shielding (upfield shift) of the directly attached C2 carbon.
Visualization: Shift Trends & Logic

HALA_Effect Substituent C2 Substituent Inductive Inductive Effect (-I) Electron Withdrawal Substituent->Inductive Electronegativity HALA Heavy Atom Effect (Spin-Orbit Coupling) Substituent->HALA Atomic Number (Z) Shift_Cl 2-Cl: ~161.5 ppm (Deshielded) Inductive->Shift_Cl Dominates Shift_Br 2-Br: ~152.8 ppm (Shielded relative to Cl) Inductive->Shift_Br Present but opposed HALA->Shift_Br Significant Shift_I 2-I: ~128 ppm (Highly Shielded) HALA->Shift_I Dominates

Figure 1: Mechanistic pathway determining the final chemical shift. Note how the HALA effect counteracts the inductive effect for Bromine and Iodine.

Experimental Protocol: Self-Validating Assignment

Acquiring quantitative or high-resolution


C NMR data for pyrimidines requires specific parameters due to the long relaxation times (

) of quaternary carbons (C2, C4, C6) and the lack of NOE enhancement.
Step-by-Step Workflow
Phase 1: Sample Preparation
  • Concentration: Prepare a highly concentrated solution (~50-100 mg/0.6 mL) to improve S/N ratio, as quaternary carbons have low sensitivity.

  • Solvent Choice:

    • 
      :  Recommended for standard comparison.
      
    • 
      :  Use if solubility is an issue. Note: Pyrimidine C2 protons/carbons are sensitive to solvent H-bonding. Expect a slight downfield shift (1-2 ppm) in DMSO compared to Chloroform.
      
Phase 2: Acquisition Parameters (Bruker/Varian)
  • Pulse Sequence: zgig (Inverse Gated Decoupling).

    • Why? This suppresses the Nuclear Overhauser Effect (NOE). While NOE increases signal intensity for protonated carbons (C5), it is negligible for quaternary carbons (C2, C4, C6). Inverse gated decoupling ensures integration values are quantitative (if needed) and prevents signal distortion.

  • Relaxation Delay (

    
    ):  Set 
    
    
    
    seconds.
    • Why? C2 is a quaternary carbon flanked by two nitrogens. It has a very inefficient relaxation mechanism (no attached protons). A short

      
       will saturate the C2 signal, making it disappear or appear artificially weak.
      
  • Spectral Width: 20 - 180 ppm.

Phase 3: Assignment Logic

Use the following flowchart to unambiguously assign peaks in your spectrum.

Assignment_Workflow Start Start: Acquire 13C{1H} Spectrum Count Count Signals (Expect 3 signals for C2v symmetry) Start->Count DEPT Run DEPT-135 or HSQC Count->DEPT Signal_A Signal at ~120-125 ppm Decision1 Is the carbon protonated? Signal_A->Decision1 Signal_B Signal at ~155-165 ppm Signal_B->Decision1 Signal_C Signal at ~150-155 ppm Signal_C->Decision1 DEPT->Signal_A DEPT->Signal_B DEPT->Signal_C Assign_C5 Assign to C5 (Only protonated C) Decision1->Assign_C5 Yes (CH) Assign_Quat Quaternary Carbons (C2 and C4/6) Decision1->Assign_Quat No (Cq) Logic_Br Compare Shifts: Is X = Br? Assign_Quat->Logic_Br Assign_C2_Br Upfield Quaternary is C2 (~153 ppm) Logic_Br->Assign_C2_Br Yes (Heavy Atom Effect) Assign_C4_Br Downfield Quaternary is C4/6 (~158 ppm) Logic_Br->Assign_C4_Br Yes

Figure 2: Logic flow for assigning C2-brominated pyrimidine carbons. The heavy atom effect is the critical decision point for distinguishing C2 from C4/C6.

References

  • Turner, C. J., & Cheeseman, G. W. H. (1976).[1] Carbon-13 nuclear magnetic resonance spectra of some substituted pyrimidines. Organic Magnetic Resonance, 8(7), 357–359. Link

  • SpectraBase. (2025).[1][2] 2-Bromopyrimidine

    
    C NMR Spectrum (Acetone-d6). Wiley Science Solutions. Link
    
  • BenchChem. (2025). Protocols for NMR Spectroscopy of Halogenated Pyrimidines. Link

  • Reich, H. J. (2023).

    
    C Chemical Shifts. University of Wisconsin-Madison Chemistry Department. Link
    
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515. Link

Sources

Validation

A Senior Application Scientist's Guide to the Quality Control of 2-Bromo-4,5-dimethoxypyrimidine

For researchers and professionals in drug development, the integrity of a synthetic building block is paramount. The purity and identity of a reagent like 2-Bromo-4,5-dimethoxypyrimidine can dictate the success of a mult...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the integrity of a synthetic building block is paramount. The purity and identity of a reagent like 2-Bromo-4,5-dimethoxypyrimidine can dictate the success of a multi-step synthesis, influencing yield, impurity profiles of subsequent intermediates, and ultimately, the quality of the final active pharmaceutical ingredient (API). The presence of even minor impurities can lead to failed reactions, complex purification challenges, and misleading biological data.

This guide provides an in-depth comparison of the essential analytical techniques for establishing robust quality control (QC) standards for 2-Bromo-4,5-dimethoxypyrimidine. We move beyond simple protocols to explain the scientific rationale behind the choice of methods and parameters, ensuring a self-validating and trustworthy QC system.

Critical Quality Attributes (CQAs) of 2-Bromo-4,5-dimethoxypyrimidine

Before delving into analytical methods, it is crucial to define what constitutes a high-quality reagent. The following CQAs are essential for ensuring batch-to-batch consistency and reliable performance in downstream applications.

Critical Quality AttributeSpecificationRationale & Impact on Synthesis
Identity Conforms to the structure of 2-Bromo-4,5-dimethoxypyrimidineEnsures the correct scaffold is being used for the intended chemical transformation.
Purity (Assay) Typically ≥98.0%Maximizes the yield of the desired product and minimizes the concentration of process-related and degradation impurities.
Impurity Profile Specific impurities (e.g., isomers, starting materials) below defined thresholdsPrevents the introduction of impurities that may be difficult to remove later or that could lead to unwanted side reactions.
Moisture Content Typically ≤0.5%Pyrimidine derivatives can be sensitive to moisture, which may cause degradation or interfere with moisture-sensitive reactions (e.g., organometallic couplings).
Residual Solvents Compliant with ICH Q3C guidelinesCertain solvents can be toxic or can inhibit catalytic reactions.

The QC Analytical Workflow: A Holistic Approach

A robust quality control strategy does not rely on a single technique. Instead, it employs a series of orthogonal methods, each providing a unique piece of the quality puzzle. The following workflow ensures a comprehensive evaluation of the reagent.

QC_Workflow cluster_0 Initial Assessment cluster_1 Quantitative & Structural Analysis cluster_2 Final Release RawMaterial Reagent Received Visual Visual Inspection (Color, Form) RawMaterial->Visual FTIR_ID FTIR Spectroscopy (Identity Confirmation) Visual->FTIR_ID HPLC HPLC-UV (Purity & Impurities) FTIR_ID->HPLC GCMS GC-MS (Volatile Impurities) HPLC->GCMS NMR NMR Spectroscopy (Structural Verification) GCMS->NMR DataReview Data Review & Comparison to Spec NMR->DataReview Release Batch Release for Use DataReview->Release Pass Reject Batch Rejection DataReview->Reject Fail

Caption: General experimental workflow for reagent quality control.

Comparative Analysis of Key QC Techniques

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity

Reversed-phase HPLC is the most powerful technique for quantifying the purity of 2-Bromo-4,5-dimethoxypyrimidine and separating it from structurally similar impurities.[1] Its high resolution and sensitivity make it ideal for detecting trace-level contaminants.[1]

Expertise & Causality: A C18 (octadecyl) stationary phase is selected due to its hydrophobic nature, which provides excellent retention and separation for moderately polar aromatic compounds like our target molecule. A gradient elution, starting with a higher aqueous content and moving to a higher organic content (acetonitrile), is crucial. This ensures that highly polar impurities are resolved at the beginning of the run, while more non-polar, "greasy" impurities are effectively eluted from the column, preventing carryover and providing a complete impurity profile. The use of a mild acid like phosphoric or formic acid in the mobile phase helps to protonate silanol groups on the column, reducing peak tailing and improving peak shape for the basic pyrimidine nitrogen atoms.[2]

Experimental Protocol: HPLC Purity Determination

  • Instrumentation: HPLC system equipped with a UV-Vis detector, binary or quaternary pump, autosampler, and column oven.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Phosphoric Acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm (a common wavelength for aromatic systems).

    • Injection Volume: 10 µL.

    • Gradient Program:

      Time (min) % Mobile Phase B
      0 20
      25 90
      30 90
      30.1 20

      | 35 | 20 |

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 2-Bromo-4,5-dimethoxypyrimidine sample into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

  • Trustworthiness (System Suitability):

    • Inject the sample solution five times consecutively.

    • Acceptance Criteria: The relative standard deviation (RSD) of the main peak area must be ≤ 2.0%. The tailing factor for the main peak should be between 0.8 and 1.5.

  • Analysis: Inject a blank (diluent) followed by the sample solution. Calculate purity using the area percent method.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Structural Confirmation

NMR is unparalleled for confirming the chemical structure and identifying impurities with different proton or carbon environments. Both ¹H and ¹³C NMR should be employed.

Expertise & Causality: ¹H NMR provides rapid confirmation of the key structural features: the singlet for the pyrimidine proton (H-6), and the two distinct singlets for the non-equivalent methoxy groups. The integration of these signals should correspond to a 1:3:3 ratio. ¹³C NMR confirms the number of unique carbon atoms in the molecule. The carbon attached to the bromine (C-2) and the carbons attached to the oxygen atoms (C-4, C-5) will have characteristic chemical shifts.[3][4] Any significant signals outside of the expected regions can indicate the presence of impurities.

Experimental Protocol: NMR Analysis

  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) in a 5 mm NMR tube.[5]

  • ¹H NMR Acquisition:

    • Acquire the spectrum on a 400 MHz or higher spectrometer.

    • Reference the chemical shifts to the residual solvent peak (CDCl₃ at 7.26 ppm).[5]

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled spectrum on the same instrument.

    • Reference the chemical shifts to the solvent peak (CDCl₃ at 77.16 ppm).[5]

Predicted Spectroscopic Data Summary

TechniqueExpected Data Features
¹H NMR (400 MHz, CDCl₃) δ ~8.4 ppm (s, 1H, H-6), δ ~4.0-4.1 ppm (two distinct s, 3H each, OCH₃)
¹³C NMR (100 MHz, CDCl₃) Expect ~6 distinct signals. C-Br, C-O, and pyrimidine ring carbons will have characteristic shifts.[3]
FTIR (KBr, cm⁻¹) ~3100 (Ar C-H), ~2950 (Ali C-H), ~1550-1600 (C=N, C=C ring stretch), ~1250 (C-O stretch), ~650-700 (C-Br stretch).[3][6]
Mass Spec (EI) Molecular ion peak [M]⁺ with characteristic isotopic pattern for one bromine atom (¹⁹Br/⁸¹Br in ~1:1 ratio).
Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile Components

GC-MS is the ideal method for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents from the synthesis or low molecular weight starting materials.

Expertise & Causality: The compound is sufficiently volatile for GC analysis. The mass spectrometer provides definitive identification of eluted peaks by comparing their fragmentation patterns to a spectral library (e.g., NIST).[7] This is a powerful combination for both targeted analysis (looking for specific known impurities) and non-targeted screening (identifying unknown volatile components).[7]

Experimental Protocol: GC-MS Impurity Profiling

  • Instrumentation: GC system coupled to a Mass Spectrometer (e.g., a single quadrupole).

  • GC Conditions:

    • Column: A mid-polarity column, such as a DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

    • Inlet Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Initial temp 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 450.

  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane.

Fourier-Transform Infrared (FTIR) Spectroscopy: Rapid Identity Check

FTIR is a fast and simple technique used for the initial confirmation of the material's identity by verifying the presence of key functional groups. It serves as a rapid screening tool.

Expertise & Causality: While not quantitative, the FTIR spectrum provides a unique molecular "fingerprint." We can quickly confirm the presence of aromatic C-H, aliphatic C-H (from methoxy groups), C=N/C=C bonds of the pyrimidine ring, C-O ether linkages, and the C-Br bond.[8] A comparison of the sample's spectrum against a verified reference standard provides strong evidence of material identity. Any significant deviation or the appearance of unexpected peaks (e.g., a broad -OH peak around 3300 cm⁻¹) would immediately flag the sample for further investigation.

The Impact of Impurities on Synthetic Outcomes

Understanding the potential impurities and their origins is key to troubleshooting synthetic challenges. The quality of 2-Bromo-4,5-dimethoxypyrimidine directly impacts downstream reactions.

Impurity_Impact cluster_impurities Potential Impurities cluster_outcomes Adverse Synthetic Outcomes I1 Isomeric Impurity (e.g., 4-Bromo-) O1 Formation of Isomeric Byproducts I1->O1 I2 Unreacted Starting Material (e.g., 4,5-dimethoxypyrimidine) O2 Reduced Reaction Yield & Difficult Purification I2->O2 I3 Over-brominated Species (e.g., 2,X-dibromo-) O3 Formation of Di-substituted or Unreactive Byproducts I3->O3

Caption: Impact of common impurities on downstream synthesis.

Conclusion

A multi-faceted approach is essential for the quality control of 2-Bromo-4,5-dimethoxypyrimidine. While HPLC stands as the primary tool for purity and assay determination, it must be complemented by spectroscopic techniques like NMR, MS, and FTIR to provide a complete picture of the reagent's identity and impurity profile. By implementing these self-validating protocols and understanding the scientific principles behind them, researchers can ensure the integrity of their starting materials, leading to more reliable, reproducible, and successful scientific outcomes.

References

  • Wiley-VCH. (2007). Supporting Information. Available at: [Link]

  • SIELC Technologies. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. Available at: [Link]

  • Beilstein Journals. Supplementary Information. Available at: [Link]

  • 2. NMR Spectra and Molecular Structure. Available at: [Link]

  • Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Available at: [Link]

  • Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Zenodo. Available at: [Link]

  • Agriculture and Food Laboratory, University of Guelph. (2019). GC/MS-LC/MS multi-residue method. Available at: [Link]

  • Mastovska, K. (2012). Rugged GC/MS/MS Pesticide Residue Analysis Fulfilling the USDA Pesticide Data Program (PDP) Requirements. Agilent Technologies. Available at: [Link]

  • Mikromol. 5-(3-Bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine. Available at: [Link]

  • Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. Journal of Chemical and Pharmaceutical Research, 2015, 7(3):98-106. Available at: [Link]

  • Google Patents. (2012). CN101968471B - Method for analyzing purity of 2,4,5-triamido-6-dihydroxypyrimidine sulphate by using high-efficiency liquid chromatography method.
  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica–Drug Research, Vol. 60 No. 5 pp. 343–348, 2003. Available at: [Link]

  • ResearchGate. (2025). GC–MS and GC–IR analysis of substituted N-benzyl 4-bromo-2,5-dimethoxyphenylisopropylamines. Available at: [Link]

  • JFE-TEC. Determination of Additives in Polymeric Material by Pyrolysis-GC/MS/FPD Analysis. Available at: [Link]

  • Surface Science Western. Fourier transform infrared spectroscopy (FTIR) and Raman Spectroscopy. Available at: [Link]

  • Axios Research. 2-Bromo-4,5-dimethoxybenzyl Alcohol. Available at: [Link]

  • PubChem. 2-Bromo-4,5-dimethoxybenzyl bromide. Available at: [Link]

  • European Medicines Agency. (2018). Quality Guidelines. Available at: [Link]

  • International Journal of Trend in Scientific Research and Development. (2022). DFT calculations, FT Raman, FTIR spectra and vibrational assignment of 2-amino 5-bromobenzoic acid. Available at: [Link]

  • IOSR Journal of Pharmacy. (2016). Stability Indicating Analytical Method Development, Validation. Available at: [Link]

  • Caddy, B., et al. (1977). 4-bromo-2,5-dimethoxyamphetamine: psychoactivity, toxic effects and analytical methods. Forensic Science, 9(2), 149-159. Available at: [Link]

  • Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods. Available at: [Link]

  • MDPI. (2024). Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties. Available at: [Link]

Sources

Comparative

Comparative Guide: SNAr vs. Pd-Catalyzed Cross-Coupling for 2-Bromopyrimidines

Executive Summary: The "Activation" Paradox For the process chemist or medicinal chemist, 2-bromopyrimidine presents a unique paradox. Unlike unactivated aryl halides (e.g., bromobenzene) where Palladium-catalyzed (Buchw...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Activation" Paradox

For the process chemist or medicinal chemist, 2-bromopyrimidine presents a unique paradox. Unlike unactivated aryl halides (e.g., bromobenzene) where Palladium-catalyzed (Buchwald-Hartwig) amination is the default, the 2-bromopyrimidine scaffold is electronically "super-activated" for Nucleophilic Aromatic Substitution (SNAr).

The Verdict:

  • Use SNAr as the primary "Workhorse" method for aliphatic amines, alkoxides, and thiols. The electron-deficient nature of the pyrimidine ring (C2 position flanked by two nitrogens) renders the energy barrier for the Meisenheimer complex significantly lower than in carbocyclic systems.

  • Use Pd-Coupling as the "Specialist" method for electron-poor anilines, sterically hindered amines, or when the pyrimidine ring bears strong electron-donating groups (EDGs) that deactivate the SNAr pathway.

Part 1: Mechanistic Divergence & Causality

Understanding the why dictates the how. The C2 position of pyrimidine is highly electrophilic because the inductive effect of the two adjacent nitrogen atoms pulls electron density away from the carbon, making it susceptible to nucleophilic attack.

The SNAr Pathway (Addition-Elimination)

The reaction proceeds via a Meisenheimer complex . The rate-determining step is typically the nucleophilic attack (formation of the complex) or the departure of the leaving group, depending on the nucleophile and solvent.

  • Advantage: No metal impurities; lower cost.

  • Risk: Requires basic conditions which may hydrolyze the bromide to a pyrimidinone (OH substitution) if water is present.

The Pd-Catalyzed Pathway (Buchwald-Hartwig)

This proceeds via a catalytic cycle: Oxidative Addition


 Amine Coordination 

Deprotonation

Reductive Elimination.[1]
  • Advantage: Mechanistically distinct; does not rely on ring electrophilicity.

  • Risk: The pyrimidine nitrogens can coordinate to Pd(II), poisoning the catalyst ("off-cycle" species). Bulky or chelating ligands (e.g., Xantphos, BrettPhos) are required to prevent this.

Mechanistic Visualization

ReactionPathways Start 2-Bromopyrimidine + Nucleophile (Nu-H) SNAr_TS Meisenheimer Complex (Anionic Intermediate) Start->SNAr_TS Heat/Base (S_NAr) Pd_OxAdd Oxidative Addition (LnP-Pd-Br) Start->Pd_OxAdd Pd(0) Catalyst (Buchwald) SNAr_Prod Product (C2-Nu) + HBr SNAr_TS->SNAr_Prod -Br⁻ Pd_OxAdd->Pd_OxAdd Catalyst Poisoning (N-binding) Pd_Coord Amine Coordination & Deprotonation Pd_OxAdd->Pd_Coord + Nu-H / Base Pd_RedElim Reductive Elimination Pd_Coord->Pd_RedElim Transmetallation Pd_RedElim->SNAr_Prod Product Release

Figure 1: Divergent reaction pathways. Note the direct path of SNAr versus the multi-step cycle of Pd-coupling.

Part 2: Comparative Performance Analysis

The following data aggregates typical yield ranges observed in process chemistry literature for 2-bromopyrimidines.

Yield Comparison by Nucleophile Class
Nucleophile ClassExampleSNAr PerformancePd-Coupling PerformanceRecommendation
1° Aliphatic Amines Benzylamine, n-ButylamineExcellent (85-98%) Fast reaction, often <2h.Good (70-90%) Risk of

-hydride elimination (side prod).
SNAr
2° Cyclic Amines Morpholine, PiperidineExcellent (90-99%) Standard conditions.Good (80-95%) Overkill; waste of metal.SNAr
Electron-Rich Anilines p-AnisidineModerate (50-75%) Requires high heat (>100°C); slow.Excellent (85-95%) Standard Buchwald conditions work well.Context Dependent
Electron-Poor Anilines 4-Nitroaniline, Pyridin-2-aminePoor (<30%) Nucleophile is too weak to attack C2.Good (70-85%) Requires specialized ligands (BrettPhos).Pd-Coupling
Sterically Hindered tert-ButylaminePoor (<20%) Steric repulsion prevents attack.Moderate-Good (60-80%) Pd pulls Br away; sterics less critical.Pd-Coupling
Side Reaction Profile
  • Hydrolysis (SNAr): In the presence of hydroxide bases (NaOH, KOH) or wet solvents (DMSO/H2O), the 2-bromo group is displaced by OH, forming 2-pyrimidinone .

    • Mitigation: Use anhydrous solvents (DMF, NMP) and non-nucleophilic bases (DIPEA, K2CO3).

  • Hydrodebromination (Pd): The Pd-H species (formed via

    
    -hydride elimination from aliphatic amines) can reduce the C-Br bond to C-H.
    
    • Mitigation: Use ligands that speed up reductive elimination (e.g., BINAP, Xantphos).

Part 3: Decision Framework & Protocols

Decision Logic

DecisionTree Start Start: 2-Bromopyrimidine + Nucleophile Q1 Is the Nucleophile an Aliphatic Amine / Thiol / Alkoxide? Start->Q1 Q2 Is the Nucleophile Sterically Hindered (e.g., t-Bu)? Q1->Q2 No (It's an Aniline/Amide) Res_SNAr USE S_NAr (Base, Heat, Polar Solvent) Q1->Res_SNAr Yes Q3 Is the Pyrimidine Ring Electron Deficient (e.g., 5-CN, 5-NO2)? Q2->Q3 No Res_Pd USE Pd-COUPLING (Pd source, Ligand, NaOtBu) Q2->Res_Pd Yes (Hindered) Q3->Res_SNAr Yes (Activated Ring) Q3->Res_Pd No (Deactivated/Neutral)

Figure 2: Logical flowchart for selecting the optimal synthetic route.

Validated Experimental Protocols
Method A: SNAr (The "Green" Standard)

Best for: Primary/Secondary amines, Thiols.

  • Setup: Charge a reaction vessel with 2-bromopyrimidine (1.0 equiv) and anhydrous DMF or DMSO (concentration 0.5 M). Note: IPA (Isopropyl alcohol) is a greener alternative if the amine is liquid and solubility permits.

  • Base: Add DIPEA (Diisopropylethylamine) (2.0 equiv) or finely ground K2CO3 (2.0 equiv).

  • Nucleophile: Add the amine (1.1 equiv).

  • Reaction: Heat to 80–100 °C . Monitor by HPLC/TLC.

    • Checkpoint: If conversion stalls >50%, increase temp to 120 °C. If hydrolysis (pyrimidinone) appears, ensure solvent is dry.

  • Workup: Pour into water. The product often precipitates. Filter and wash with water.

Method B: Pd-Catalyzed Buchwald-Hartwig

Best for: Weak anilines, Amides.[2]

  • Catalyst System: Use Pd2(dba)3 (1-2 mol%) and Xantphos (2-4 mol%).

    • Why Xantphos? Its large bite angle facilitates the reductive elimination and prevents the formation of stable Pd-pyrimidine complexes.

  • Solvent/Base: 1,4-Dioxane (anhydrous, degassed) and Cs2CO3 or NaOtBu (1.5 equiv).

  • Procedure:

    • Add halide, amine, base, and ligand to the vial.

    • Purge with N2/Ar (Critical: O2 kills the active catalyst).

    • Add Pd source last or as a stock solution.

    • Heat to 100 °C for 12–16 h.

  • Scavenging: Upon completion, treat the crude mixture with a metal scavenger (e.g., SiliaMetS® Thiol) to remove residual Pd < 10 ppm.

References

  • Vertex/WuXi AppTec. (2025). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. Link

  • Organic Chemistry Portal. (2024). General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Link

  • National Institutes of Health (PMC). (2015). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?Link

  • MDPI Molecules. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors. Link

  • BenchChem. (2025).[3] A Comparative Analysis of the Reactivity of 5-Bromo-2-chloropyrimidine and 2,5-dibromopyrimidine. Link

Sources

Validation

A Comparative Guide to the Structural Elucidation of Substituted Dimethoxypyrimidines: A Deep Dive into X-ray Crystallography and Complementary Techniques

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Substituted Dimethoxypyrimidines and the Quest for Structural Clarity Substituted dimethoxypyrimidines are a class of hete...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted Dimethoxypyrimidines and the Quest for Structural Clarity

Substituted dimethoxypyrimidines are a class of heterocyclic compounds that form the structural core of numerous biologically active molecules, including pharmaceuticals and agrochemicals. Their therapeutic potential is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets. Therefore, the precise determination of their molecular architecture is a cornerstone of rational drug design and development. This guide provides an in-depth comparison of X-ray crystallography as the gold standard for solid-state structural elucidation of substituted dimethoxypyrimidines, alongside complementary techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling. We will explore the causality behind experimental choices, present comparative data, and provide detailed protocols to empower researchers in their quest for structural clarity.

The Power of Single Crystals: Unveiling Molecular Architecture with X-ray Crystallography

X-ray crystallography is an unparalleled technique for determining the precise arrangement of atoms within a crystalline solid. By diffracting X-rays through a single crystal of a compound, scientists can generate a three-dimensional electron density map, which can then be used to build a detailed atomic model of the molecule. This provides unambiguous information on bond lengths, bond angles, and the overall conformation of the molecule in the solid state.

Comparative Crystallographic Data of 5-Substituted 2,4-Dimethoxypyrimidines

To illustrate the impact of substitution on the molecular geometry and crystal packing of dimethoxypyrimidines, a comparative analysis of a homologous series of 5-substituted 2,4-dimethoxypyrimidines is invaluable. While a complete and directly comparable set of publicly available crystal structures for a simple 5-substituted series (e.g., fluoro, chloro, bromo, methyl) on the 2,4-dimethoxypyrimidine scaffold is not readily found in the literature, we can infer the expected structural variations based on extensive studies of similar pyrimidine derivatives. The Cambridge Structural Database (CSD) serves as the world's repository for small-molecule crystal structures and is the primary resource for such data.[1][2]

Table 1: Representative Crystallographic Data for Substituted Pyrimidine Derivatives

CompoundSubstitution PatternKey Torsion Angles (°)Intermolecular InteractionsCSD Refcode (if available)
5-Chloro-4,6-dimethoxypyrimidin-2-amine5-Chloro, 2-AminoPlanar pyrimidine ringN-H···N hydrogen bondsNot readily available
6-Ethyl-5-fluoro-2-methoxypyrimidin-4(3H)-one5-Fluoro, 6-EthylPyrimidine ring is planarN-H···O hydrogen bonds forming dimersNot readily available

Note: The data in this table is illustrative and based on findings for similar substituted pyrimidine structures. The lack of a readily available, directly comparable series highlights a potential area for future crystallographic studies.

The nature of the substituent at the 5-position is expected to influence the electronic distribution within the pyrimidine ring and govern the types of intermolecular interactions, such as hydrogen bonds and halogen bonds, that dictate the crystal packing. For instance, halogen substituents can participate in halogen bonding, a non-covalent interaction that can significantly influence the supramolecular assembly.

The Path to a Crystal Structure: A Step-by-Step Experimental Protocol

Obtaining a high-quality crystal structure is a multi-step process that requires careful execution and an understanding of the underlying principles.

Part 1: Synthesis of Substituted Dimethoxypyrimidines

The synthesis of substituted dimethoxypyrimidines often involves the modification of a pre-existing pyrimidine core. For example, the synthesis of 5-bromo-2,4-dimethoxypyrimidine can be achieved through the bromination of 2,4-dimethoxypyrimidine.

Protocol for the Synthesis of 5-Bromo-2,4-dimethoxypyrimidine:

  • Reaction Setup: To a solution of 2,4-dimethoxypyrimidine in a suitable solvent (e.g., chloroform), add N-bromosuccinimide (NBS) portion-wise at room temperature.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, quench the reaction with a solution of sodium thiosulfate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to obtain pure 5-bromo-2,4-dimethoxypyrimidine.[3][4]

Part 2: Crystallization

Growing single crystals suitable for X-ray diffraction is often the most challenging step. The choice of solvent and crystallization technique is critical and often requires empirical screening.

Common Crystallization Techniques for Pyrimidine Derivatives:

  • Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly, leading to a gradual increase in concentration and subsequent crystal growth.

  • Vapor Diffusion: A concentrated solution of the compound in a less volatile solvent is placed in a sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent into the solution reduces the compound's solubility and promotes crystallization. This method is particularly useful for compounds that are only soluble in high-boiling point solvents like DMF or DMSO.[5]

  • Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

Protocol for Crystallization by Vapor Diffusion:

  • Dissolve the purified substituted dimethoxypyrimidine in a minimal amount of a "good" solvent (e.g., dichloromethane or ethyl acetate).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed jar containing a small amount of an "anti-solvent" in which the compound is poorly soluble (e.g., hexane or pentane).

  • Allow the jar to stand undisturbed for several days to weeks. The slow diffusion of the anti-solvent vapor into the solution will induce crystallization.

Part 3: X-ray Diffraction Data Collection and Structure Refinement

Once suitable single crystals are obtained, they are mounted on a diffractometer for X-ray data collection.

Workflow for Single Crystal X-ray Diffraction:

workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_xray X-ray Diffraction synthesis Synthesis of Substituted Dimethoxypyrimidine purification Purification (e.g., Column Chromatography) synthesis->purification crystallization Growing Single Crystals (e.g., Vapor Diffusion) purification->crystallization mounting Crystal Mounting crystallization->mounting data_collection Data Collection (Diffractometer) mounting->data_collection structure_solution Structure Solution (e.g., Direct Methods) data_collection->structure_solution refinement Structure Refinement structure_solution->refinement validation Structure Validation (e.g., CheckCIF) refinement->validation final_structure final_structure validation->final_structure Final Crystal Structure (CIF file)

Caption: Workflow for obtaining a single crystal X-ray structure.

The collected diffraction data is then processed to solve and refine the crystal structure, ultimately yielding a Crystallographic Information File (CIF) that contains the atomic coordinates and other relevant crystallographic parameters.

Beyond the Crystal: Complementary Analytical Techniques

While X-ray crystallography provides a definitive solid-state structure, it is often beneficial to employ other analytical techniques to gain a more comprehensive understanding of the molecule's properties in different states.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. By analyzing the chemical shifts, coupling constants, and nuclear Overhauser effects (NOEs), one can determine the connectivity of atoms and the through-space proximity of protons, respectively.[6][7]

Comparison of X-ray Crystallography and NMR Spectroscopy:

FeatureX-ray CrystallographyNMR Spectroscopy
State Solid (crystalline)Solution
Information Precise 3D structure, bond lengths, angles, packingConnectivity, stereochemistry, conformational dynamics
Strengths Unambiguous atomic resolutionProvides information on dynamics and behavior in solution
Limitations Requires high-quality single crystalsCan be challenging for complex or poorly soluble molecules

For substituted dimethoxypyrimidines, NMR is crucial for confirming the chemical structure after synthesis and for studying conformational preferences in solution, which may differ from the solid-state conformation observed by X-ray crystallography.[8]

Computational Chemistry

Computational modeling, particularly Density Functional Theory (DFT), has become an indispensable tool in structural chemistry. It can be used to predict molecular geometries, electronic properties, and even crystal structures.[9][10]

The Synergy of Computation and Experiment:

  • Structure Prediction: Computational methods can be used to predict possible crystal packing arrangements, which can guide experimental crystallization efforts.[11][12]

  • Spectral Interpretation: Calculated NMR chemical shifts and coupling constants can aid in the interpretation of experimental spectra.

  • Validation: A strong correlation between experimentally determined and computationally predicted structures provides a high degree of confidence in the results.

Decision-Making Workflow for Structural Elucidation:

decision_tree start Structural Elucidation of a New Dimethoxypyrimidine synthesis_confirm Confirm Synthesis (NMR, Mass Spec) start->synthesis_confirm crystallization_attempt Attempt Crystallization synthesis_confirm->crystallization_attempt success Obtain Single Crystals crystallization_attempt->success Success failure No Suitable Crystals crystallization_attempt->failure Failure xray Single Crystal X-ray Diffraction success->xray nmr_2d Advanced 2D NMR (COSY, NOESY, HMBC) failure->nmr_2d computational Computational Modeling (DFT) failure->computational final_structure Definitive 3D Structure xray->final_structure proposed_structure Proposed Solution Structure nmr_2d->proposed_structure computational->proposed_structure

Caption: Decision-making workflow for structural elucidation.

Conclusion: An Integrated Approach for Comprehensive Structural Understanding

The structural elucidation of substituted dimethoxypyrimidines is a critical endeavor in the development of new therapeutics and functional materials. While single-crystal X-ray crystallography remains the definitive method for determining the solid-state structure, a comprehensive understanding is best achieved through an integrated approach. By combining the precise atomic coordinates from crystallography with the solution-state conformational information from NMR spectroscopy and the predictive power of computational chemistry, researchers can build a holistic picture of these important molecules. This multi-faceted approach not only validates experimental findings but also provides deeper insights into the structure-property relationships that govern their function.

References

  • JOCPR. Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. Journal of Chemical and Pharmaceutical Research. Available at: [Link].

  • CCDC. Glossary of Cambridge Structural Database (CSD) Terms. Available at: [Link]. [Accessed February 15, 2026].

  • Iowa Research Online. CCDC 1958363: Experimental Crystal Structure Determination. Available at: [Link].

  • ResearchGate. Scheme 1. Synthetic pathway for the preparation of 5-bromo-pyrimidine... Available at: [Link].

  • Brunger, A.T. X-Ray Crystallography and NMR: Complementary Views of Structure and Dynamics. The Howard Hughes Medical Institute.
  • Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. Available at: [Link].

  • Semantic Scholar. NMR spectra of pyrimidines. Available at: [Link].

  • News-Medical. X-Ray Crystallography vs. NMR Spectroscopy. Available at: [Link].

  • PubChem. 5-Bromo-2,4-dimethoxypyrimidine. Available at: [Link].

  • John Wiley & Sons. Macromolecular Structure Determination: Comparison of Crystallography and NMR.
  • PubMed. The computational prediction of pharmaceutical crystal structures and polymorphism. Available at: [Link].

  • PMC. Optimization of crystallization conditions for biological macromolecules. Available at: [Link].

  • PubChem. 2,4-Dimethoxy-5-methylpyrimidine. Available at: [Link].

  • ResearchGate. What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? Available at: [Link].

  • arXiv. Enhancing crystal structure prediction by combining computational and experimental data via graph networks. Available at: [Link].

  • Universitat Autònoma de Barcelona Research Portal. CCDC 1479355: Experimental Crystal Structure Determination. Available at: [Link].

  • PubChem. 2,4-Dichloro-5-methoxypyrimidine. Available at: [Link].

  • ResearchGate. Is there any chance of predicting the crystal structures with satisfied validation. Available at: [Link].

  • CCDC. Electron Diffraction Data in the CSD. Available at: [Link]. 24.珲库. 5-bromo-2,4-dimethoxypyrimidine | 56686-16-9. Available at: [Link].

  • PubChem. 5-Fluoro-2-methoxy-4(3H)-pyrimidinone. Available at: [Link].

  • PubChem. 2,4-Dimethoxypyrimidine-5-sulfonamide. Available at: [Link].

  • CrystEngComm. Computational screening for prediction of co-crystals: method comparison and experimental validation. Available at: [Link].

  • US EPA. Pyrimidine, 2,4-diethoxy-5-methyl-. Available at: [Link].

  • PMC. Computational Estimation of the Acidities of Pyrimidines and Related Compounds. Available at: [Link].

  • NIST WebBook. Pyrimidine, 5-methyl-2,4-bis[(trimethylsilyl)oxy]-. Available at: [Link].

  • Shimadzu. 5-Fluorouracil | 51-21-8 | Reference standards. Available at: [Link].

  • Chem-Impex. 2,4-Dihydroxy-5-methoxypyrimidine. Available at: [Link].

  • LookChem. 2,4-Dichloro-5-methoxypyrimidine. Available at: [Link].

  • PMC. Crystallization of lysozyme with (R)-, (S)- and (RS)-2-methyl-2,4-pentanediol. Available at: [Link].

  • Comparison of NMR and X-ray crystallography. Available at: [Link].

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 2-Bromo-4,5-dimethoxypyrimidine: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-Bromo-4,5-dimethoxypyrimidine, a halogenated heterocyclic compound frequently utilized in synthetic chemistry and drug developm...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and logistical information for the proper disposal of 2-Bromo-4,5-dimethoxypyrimidine, a halogenated heterocyclic compound frequently utilized in synthetic chemistry and drug development. Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. This document is intended for researchers, scientists, and laboratory personnel who handle this compound.

Hazard Assessment and Initial Precautions

2-Bromo-4,5-dimethoxypyrimidine, like its isomer, should be handled as a hazardous substance. Based on the data for 5-Bromo-2,4-dimethoxypyrimidine, it is classified as a skin and eye irritant.[4][5] Inhalation of dust or direct contact may cause respiratory tract irritation.[5] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a certified chemical fume hood.[5]

Key Safety and Handling Data for Isomer 5-Bromo-2,4-dimethoxypyrimidine

PropertyValueReference
CAS Number56686-16-9[1]
Molecular FormulaC₆H₇BrN₂O₂[1]
Molecular Weight219.04 g/mol [1]
AppearanceSolid[1]
Melting Point62-65 °C[1]
Hazard StatementsCauses skin irritation. Causes serious eye irritation. May cause respiratory irritation.[4][5]
GHS PictogramIrritant (Exclamation Mark)[4]
Signal WordWarning[4]

Segregation and Collection of Waste

Proper segregation of chemical waste is a cornerstone of laboratory safety and compliant disposal. Due to the presence of a bromine atom, 2-Bromo-4,5-dimethoxypyrimidine is classified as a halogenated organic compound.[6] It is imperative that this waste stream is kept separate from non-halogenated organic and other types of chemical waste to prevent dangerous reactions and to facilitate proper disposal, which is often more specialized and costly for halogenated compounds.[6]

Experimental Protocol: Waste Collection
  • Designate a Waste Container: Procure a dedicated, chemically compatible container for halogenated organic waste. High-density polyethylene (HDPE) containers are a suitable choice.

  • Proper Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and "Halogenated Organic Waste." The full chemical name, "2-Bromo-4,5-dimethoxypyrimidine," and its approximate concentration or quantity should be listed.

  • Collection of Solid Waste:

    • Carefully sweep up any solid 2-Bromo-4,5-dimethoxypyrimidine using a dedicated brush and dustpan, avoiding the generation of dust.[4]

    • Place the collected solid waste, along with any contaminated disposable materials (e.g., weighing paper, contaminated paper towels, gloves), into the designated hazardous waste container.

  • Collection of Liquid Waste:

    • If 2-Bromo-4,5-dimethoxypyrimidine is in a solution with an organic solvent, this solution should be collected in the halogenated organic waste container.

    • Do not mix with aqueous waste streams.

  • Secure Storage: Keep the hazardous waste container tightly sealed when not in use and store it in a designated, well-ventilated waste accumulation area, away from incompatible materials.

Disposal Procedure: A Step-by-Step Workflow

The disposal of 2-Bromo-4,5-dimethoxypyrimidine must be handled by a licensed environmental waste management company. Under no circumstances should this chemical be disposed of in the regular trash or down the sanitary sewer. The primary method for the destruction of halogenated organic compounds is high-temperature incineration.[7] This process ensures the complete breakdown of the molecule into less harmful components, although it requires specialized facilities equipped with flue gas scrubbing to neutralize acidic gases like hydrogen bromide that are formed during combustion.[7][8]

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Bromo-4,5-dimethoxypyrimidine.

DisposalWorkflow Disposal Workflow for 2-Bromo-4,5-dimethoxypyrimidine A Waste Generation (Solid or in Solution) B Wear Appropriate PPE (Gloves, Goggles, Lab Coat) A->B C Segregate as Halogenated Organic Waste B->C D Collect in Labeled, Compatible Hazardous Waste Container C->D E Store Securely in Designated Waste Accumulation Area D->E F Arrange for Pickup by a Licensed Waste Disposal Vendor E->F G Transport to a Permitted Treatment, Storage, and Disposal Facility (TSDF) F->G H Final Disposal via High-Temperature Incineration G->H

Caption: Disposal workflow for 2-Bromo-4,5-dimethoxypyrimidine.

Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary to mitigate risks.

  • Spill Response:

    • Evacuate the immediate area and ensure adequate ventilation.

    • Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite or sand.

    • Carefully sweep or scoop the absorbed material into the designated hazardous waste container.

    • Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

  • Personal Exposure:

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

    • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[4][5]

    • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

Regulatory Framework

The management and disposal of hazardous waste in the United States are governed by the Resource Conservation and Recovery Act (RCRA), which is enforced by the EPA.[2][3] Laboratories are required to have a Chemical Hygiene Plan as stipulated by OSHA's standard on Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[7][9] This plan should include specific procedures for the safe handling and disposal of all chemicals used in the laboratory.

By following the procedures outlined in this guide, your laboratory can ensure the safe and compliant disposal of 2-Bromo-4,5-dimethoxypyrimidine, thereby fostering a secure research environment and upholding its commitment to environmental stewardship.

References

  • Emission Measurements During Incineration of Waste Containing Bromine. (2014). Nordic Council of Ministers. [Link]

  • Hazardous Waste Removal in NJ | Vantage Waste & Recycling. (n.d.). Vantage Waste & Recycling. [Link]

  • WCS | Waste Control and Storage Services in Texas. (2024, August 26). Waste Control Specialists. [Link]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. (2001). ACS Publications. [Link]

  • Hazardous Waste Disposal California - HWH Environmental. (n.d.). HWH Environmental. [Link]

  • Bromine in waste incineration: Partitioning and influence on metal volatilisation. (2003). ResearchGate. [Link]

  • Hazardous Waste Disposal in Pennsylvania - Clean Management Environmental Group, Inc. (n.d.). Clean Management. [Link]

  • North Las Vegas, Nevada - Clean Earth. (n.d.). Clean Earth. [Link]

  • 2-Bromo-4,5-dimethoxybenzyl bromide | C9H10Br2O2 | CID 11034248 - PubChem. (n.d.). PubChem. [Link]

  • Bromine in Waste Incineration: Partitioning and Influence on Metal Volatilisation. (2003). PubMed. [Link]

  • Material Safety Data Sheet. (n.d.). [Link]

  • Determination of bromine in organic compounds by high-performance liquid chromatography. (1990). PubMed. [Link]

  • 5-Bromo-2,4-dimethoxypyrimidine | C6H7BrN2O2 | CID 255719 - PubChem. (n.d.). PubChem. [Link]

  • Waste, Chemical, and Cleanup Enforcement. (2025, April 15). US EPA. [Link]

  • A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - PMC. (n.d.). NCBI. [Link]

  • Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. (n.d.). Royal Society of Chemistry. [Link]

  • TRIETHYLENE GLYCOL MONOBUTYL ETHER. (n.d.). International Labour Organization. [Link]

  • 2-Bromo-4,6-dimethylpyrimidine - Cancer - EPA. (n.d.). US EPA. [Link]

  • 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem. (n.d.). PubChem. [Link]

  • 2-amino-4,6-dimethoxypyrimidine (Ref: AE-F092944) - AERU. (2025, August 1). AERU. [Link]

  • Safety Data Sheet: Triethylene glycol monobutylether - Carl ROTH. (n.d.). Carl ROTH. [Link]

  • Radiobiology and clinical application of halogenated pyrimidine radiosensitizers - PubMed. (n.d.). PubMed. [Link]

  • Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions - PMC. (2024, April 23). NCBI. [Link]

  • 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models - MDPI. (n.d.). MDPI. [Link]

Sources

Handling

Personal protective equipment for handling 2-Bromo-4,5-dimethoxypyrimidine

Executive Safety Summary The "Why" Behind the Protocol: Handling 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) requires a nuanced risk assessment that goes beyond a standard Safety Data Sheet (SDS).[1][2] While ofte...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

The "Why" Behind the Protocol: Handling 2-Bromo-4,5-dimethoxypyrimidine (CAS 1161497-30-8) requires a nuanced risk assessment that goes beyond a standard Safety Data Sheet (SDS).[1][2] While often classified similarly to its isomer 5-bromo-2,4-dimethoxypyrimidine (Irritant H315/H319/H335), the 2-bromo substituent is chemically distinct.[1][2]

In pyrimidine chemistry, a halogen at the 2-position is significantly more susceptible to Nucleophilic Aromatic Substitution (SnAr) than at the 5-position.[1][2] This reactivity means the compound can potentially alkylate biological nucleophiles (proteins/DNA) more readily than its isomers.[2] Therefore, we treat this substance not just as an irritant, but as a Potential Sensitizer and High-Potency Intermediate , requiring stricter containment and PPE protocols.[1][2]

PPE Specification Matrix

This matrix is designed to prevent both acute exposure and trace contamination of the laboratory environment.[2]

Body AreaStandard Protocol (Solid Handling/Weighing)High-Risk Protocol (Solution/Scale-Up >5g)Technical Rationale
Hand Protection Double Gloving (Nitrile/Nitrile) [1][2]• Inner: 4 mil (0.10 mm) Nitrile[1][2]• Outer: 5-8 mil (0.14 mm) Nitrile[1][2]• Change Frequency: Every 2 hours or immediately upon splash.[2]Laminate / Composite [1][2]• Inner: Nitrile[1][2][3][4]• Outer: Silver Shield® or chemically resistant laminate if dissolved in DCM/THF.[1][2]• Reason: Chlorinated solvents permeate nitrile in <5 mins.[2]The 2-bromo moiety is reactive.[1][2] Double gloving provides a visual breach indicator and prevents skin absorption during doffing.[2]
Respiratory Engineering Control Only • Handle exclusively in a certified Fume Hood (Face velocity: 100 fpm).[1][2]• Backup: N95 Particulate Respirator (only if hood failure occurs).[2]P100 / PAPR • Required if handling outside a hood (e.g., equipment maintenance) or if dust generation is uncontrolled.[2]Fine pyrimidine dusts are potent respiratory irritants (H335).[2] Inhalation is the fastest route to systemic sensitization.[2]
Eye/Face Chemical Splash Goggles [1][2]• ANSI Z87.1 compliant.• Note: Safety glasses are insufficient for fine powders that can drift around lenses.[2]Face Shield + Goggles • Required during quenching or transfers of large volumes where splash risk exists.[2]Prevents ocular mucosal absorption.[2]
Body Lab Coat (High-Neck) • 100% Cotton or Nomex (if flammable solvents present).[1][2]• Must cover wrists fully.[2]Tyvek® Sleeves or Apron [1][2]• Disposable over-sleeves cover the glove-cuff gap, the most common exposure point.[1][2]Prevents accumulation of dust on street clothes, stopping secondary exposure at home.[2]

Operational Workflow: The "Safe Handling Lifecycle"

This workflow integrates safety into the experimental logic.[2] We utilize a "Zone Defense" strategy to contain the chemical.[2]

SafeHandlingLifecycle Reception 1. Reception & Inspection (Check Bottle Integrity) Storage 2. Storage (Cool, Dry, Segregated) <4°C Recommended Reception->Storage Log & Label Weighing 3. Weighing (Balance Enclosure/Hood) *Critical Control Point* Storage->Weighing Transport in Secondary Container Reaction 4. Reaction Setup (Closed Vessel, Inert Atm) Weighing->Reaction Dissolve immediately to reduce dust Waste 6. Disposal (Halogenated Stream) Weighing->Waste Contaminated wipes Quench 5. Quench & Workup (Neutralize Active Bromide) Reaction->Quench Monitor completion Quench->Waste Segregate

Figure 1: Safe Handling Lifecycle. The "Weighing" step is the Critical Control Point (CCP) where dust exposure risk is highest.[2]

Detailed Protocols

A. Storage & Transport [2][4][5][6]

  • Condition: Store at 2-8°C (refrigerated). Pyrimidines can degrade; keep dry.[2]

  • Transport: Never carry the glass bottle by hand across the lab. Use a secondary container (polypropylene bucket) to prevent breakage and contain spills.[2]

B. Weighing (The Critical Step)

  • Context: Most exposure events occur here due to static-charged dust.[1][2]

  • Setup: Place an absorbent pad in the fume hood.[2] Place the balance inside the hood or use a dedicated powder weighing enclosure.

  • Static Control: Use an ionizing fan or anti-static gun if the powder is "fly-away."[2]

  • Technique: Tare a vial, add solid, and cap the vial immediately before removing it from the balance. Do not transport open spatulas.

  • Decontamination: Wipe the balance and surrounding area with a methanol-dampened tissue immediately after weighing.[2] Dispose of this tissue as hazardous waste.[2]

C. Reaction & Quenching

  • Reaction: Upon completion, the 2-bromo group may have reacted.[1][2] However, if unreacted starting material remains, treat the mixture with the same caution.[2]

  • Quenching: If disposing of excess reagent, treat with a nucleophile (e.g., dilute NaOH or an amine) to displace the bromide before disposal, converting it to a less reactive species (Scientific best practice for reactive halides).[2]

Emergency Response & Disposal

ScenarioImmediate Action Follow-Up
Skin Contact Wash for 15 minutes. Do not scrub hard (abrasion increases absorption).[1][2] Use soap and cool water.[2]Seek medical evaluation.[2][4][5] Bring the CAS number (1161497-30-8) to the physician.[1][2]
Eye Contact Flush for 15 minutes. Hold eyelids open.[2] Use an eyewash station, not a bottle.Ophthalmologist consult required due to potential corneal etching from hydrolysis (HBr formation).[2]
Spill (Solid) Do NOT sweep. Sweeping creates aerosols.[2] Cover with wet paper towels (methanol/water) to dampen, then scoop.[2]Clean surface with detergent.[2] Test surface pH to ensure no acidic residues remain.[2]
Disposal Halogenated Organic Waste. Do not mix with oxidizers.[2]Label clearly: "Contains Brominated Pyrimidines."[2]

References & Verification

  • National Center for Biotechnology Information (PubChem). Compound Summary for CAS 1161497-30-8 (2-Bromo-4,5-dimethoxypyrimidine).[1][2] Accessed October 2023.[2][6]

    • [2]

  • Fisher Scientific / Thermo Fisher. Safety Data Sheet for Analogous Structure (5-Bromo-2,4-dimethoxypyrimidine).[1][2] (Used for baseline Hazard Codes H315/H319/H335).[2]

    • [2]

  • Ansell Chemical Resistance Guide. Permeation breakthrough times for Chlorinated/Brominated solvents.

    • [2]

  • AK Scientific. Product Catalog Entry for 2-Bromo-4,5-dimethoxypyrimidine (J96764).[1][2]

    • [2]

Disclaimer: This guide is based on the "Precautionary Principle" for handling functionalized heterocycles. Always verify with your institution's Chemical Hygiene Officer (CHO) before scaling up.[2]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.